Ethyl vinyl ketone

• CAS: 1629-58-9

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical Properties of Ethyl Vinyl Ketone

For Researchers, Scientists, and Drug Development Professionals

Ethyl vinyl ketone (EVK), systematically named pent-1-en-3-one, is a reactive α,β-unsaturated ketone. Its chemical structure, featuring a carbonyl group conjugated with a vinyl group, makes it a valuable intermediate in various organic syntheses, including the production of pharmaceuticals and agrochemicals.[1] A thorough understanding of its physical properties is paramount for its safe handling, application in synthetic protocols, and for the purification of reaction products. This guide provides a detailed overview of the key physical characteristics of ethyl vinyl ketone, outlines standard experimental procedures for their determination, and presents a logical workflow for one of these fundamental measurements.

Core Physical Properties of Ethyl Vinyl Ketone

The physical characteristics of ethyl vinyl ketone are summarized in the table below. These values have been compiled from various sources and represent the most commonly cited figures. It is important to note that some properties, such as boiling point, can vary with atmospheric pressure.

Property	Value	Units	Notes
Molecular Formula	C5H8O	-	[1][2]
Molecular Weight	84.12	g/mol	[2][3][4]
Appearance	Clear colorless to amber liquid	-	[2]
Odor	Pungent, peppery, mustard-like	-	[2]
Density	0.851 at 20 °C0.845 at 25 °C	g/mL	[2][3][4]
Boiling Point	103-10438 at 60 mmHg	°C	[5][6]
Melting Point	59-61	°C	[2]
Flash Point	-6 to -10	°C	[5][7]
Vapor Pressure	31.1	mmHg at 25°C	[8]
Refractive Index (n20/D)	1.419 - 1.420	-	[2][4][9]
Solubility	Insoluble in water; soluble in most organic solvents such as chloroform and methanol (slightly).	-	[1][2][5]

Experimental Protocols for Property Determination

The accurate determination of the physical properties of a compound like ethyl vinyl ketone relies on standardized experimental procedures. Below are detailed methodologies for measuring the key properties listed above.

Determination of Boiling Point (Micro Method)

The boiling point is a critical indicator of a liquid's purity. The micro boiling point determination is suitable for small sample volumes.

Apparatus:

• Thiele tube or similar heating bath (e.g., oil bath with a stirrer)

• Thermometer (-10 to 150 °C range)

• Small test tube (e.g., 75x10 mm)

• Capillary tube (sealed at one end)

• Rubber band or wire for attaching the test tube to the thermometer

• Heat source (Bunsen burner or hot plate)

Procedure:

• A small volume (approximately 0.5-1 mL) of ethyl vinyl ketone is placed into the small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the test tube with the open end submerged in the liquid.

• The test tube is securely attached to the thermometer, ensuring the bottom of the test tube is level with the thermometer bulb.

• The assembly is clamped and immersed in a Thiele tube or oil bath, making sure the heat-transfer liquid is above the level of the sample but below the opening of the test tube.

• The bath is heated gently and evenly. As the temperature rises, air trapped in the capillary tube will expand and slowly bubble out.

• Upon further heating, the vapor pressure of the ethyl vinyl ketone will increase, causing a continuous and rapid stream of bubbles to emerge from the capillary tube.

• The heat source is then removed, and the bath is allowed to cool slowly.

• The boiling point is the temperature at which the bubbling stops and the liquid just begins to be drawn back into the capillary tube. This is the point where the vapor pressure of the sample equals the atmospheric pressure.[8][10][11]

Determination of Density using a Pycnometer

Density is a fundamental property used for substance identification and for converting mass to volume.

Apparatus:

• Pycnometer (a glass flask with a precise volume)

• Analytical balance (accurate to ±0.0001 g)

• Constant temperature water bath

• Thermometer

Procedure:

• The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an analytical balance (m_empty).

• The pycnometer is filled with distilled water and placed in a constant temperature bath (e.g., 20 °C) until it reaches thermal equilibrium. The volume is adjusted precisely to the calibration mark, and any excess water is carefully removed from the outside.

• The mass of the pycnometer filled with water is measured (m_water).

• The density of the water at the specific temperature (ρ_water) is obtained from reference tables. The exact volume of the pycnometer (V) can then be calculated: V = (m_water - m_empty) / ρ_water.

• The pycnometer is emptied, thoroughly dried, and then filled with ethyl vinyl ketone.

• The same procedure of thermal equilibration in the constant temperature bath is followed.

• The mass of the pycnometer filled with ethyl vinyl ketone is determined (m_sample).

• The density of the ethyl vinyl ketone (ρ_sample) is calculated using the formula: ρ_sample = (m_sample - m_empty) / V.[3]

Measurement of Refractive Index using an Abbe Refractometer

The refractive index is a dimensionless number that describes how light propagates through a substance and is a valuable tool for identifying and assessing the purity of liquid samples.

Apparatus:

• Abbe Refractometer

• Constant temperature water bath connected to the refractometer prisms

• Dropper or pipette

• Soft tissue paper and a suitable solvent (e.g., ethanol or acetone) for cleaning

Procedure:

• The refractometer is turned on, and the light source is activated. The prisms are cleaned with a soft tissue and a volatile solvent and allowed to dry completely.

• The temperature of the circulating water bath is set to the desired temperature (e.g., 20 °C) and allowed to stabilize the prism temperature.

• A few drops of ethyl vinyl ketone are placed on the surface of the lower prism using a clean dropper.

• The two prisms are closed and locked together, ensuring the liquid spreads evenly to form a thin film.

• While looking through the eyepiece, the coarse and fine adjustment knobs are turned until the field of view shows a distinct light and dark region. The dividing line (the borderline) should be as sharp as possible.

• If a color fringe is observed at the borderline, the dispersion compensator is adjusted until the borderline is sharp and achromatic (black and white).

• The adjustment knob is used to center the sharp borderline on the crosshairs in the eyepiece.

• The refractive index is read directly from the instrument's scale.[2][12]

Process Visualization

The following diagram illustrates the experimental workflow for determining the boiling point of a liquid, such as ethyl vinyl ketone, using the micro method. This visualization provides a clear, step-by-step logical progression of the protocol.

Workflow for Micro Boiling Point Determination.

References

• 1. Simple method to measure the refractive index of liquid with graduated cylinder and beaker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 3. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 4. ASTM D7777 | ASTM Standard Test Method for Density, Relative Density and API Gravity of Liquid [ayalytical.com]
• 5. chem.ucalgary.ca [chem.ucalgary.ca]
• 6. pennwest.edu [pennwest.edu]
• 7. scribd.com [scribd.com]
• 8. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 11. chymist.com [chymist.com]
• 12. Abbe's Refractometer (Procedure) : Modern Physics Virtual Lab : Physical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]

Ethyl Vinyl Ketone: A Technical Guide to its Structure, Properties, and Biological Interactions

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl vinyl ketone (EVK), a reactive α,β-unsaturated ketone, is a compound of significant interest due to its presence in various natural and anthropogenic sources and its utility as a chemical intermediate. This technical guide provides a comprehensive overview of the structure, molecular weight, and physicochemical properties of ethyl vinyl ketone. It details its toxicological profile, particularly its genotoxicity, and explores its role in biological signaling pathways. This document also includes synthesized experimental protocols for its preparation and analysis, offering a valuable resource for professionals in research and drug development.

Chemical Structure and Identification

Ethyl vinyl ketone, systematically named pent-1-en-3-one, is an organic compound with the molecular formula C₅H₈O.[1] Its structure features a five-carbon chain containing a ketone functional group and a terminal double bond. The conjugation of the double bond with the carbonyl group makes it a reactive Michael acceptor.

Table 1: Chemical Identifiers for Ethyl Vinyl Ketone

Identifier	Value
IUPAC Name	pent-1-en-3-one[2]
Synonyms	Ethyl vinyl ketone, EVK, 1-Penten-3-one, Vinyl ethyl ketone[1][3]
CAS Number	1629-58-9[1][3][4]
Molecular Formula	C₅H₈O[1][4]
Molecular Weight	84.12 g/mol [1][5]
SMILES	CCC(=O)C=C[2][5]
InChI Key	JLIDVCMBCGBIEY-UHFFFAOYSA-N[2][3]

Physicochemical Properties

Ethyl vinyl ketone is a flammable, volatile liquid with a characteristic pungent odor.[1] It is sparingly soluble in water but soluble in most organic solvents.[1] Due to its reactive nature, it can polymerize, especially when exposed to heat or alkali, and is often supplied with stabilizers like hydroquinone or BHT.[1]

Table 2: Physicochemical Data for Ethyl Vinyl Ketone

Property	Value
Appearance	Colorless to amber liquid[6]
Odor	Pungent, mustard-like[1]
Density	0.845 g/mL at 25 °C[5]
Boiling Point	103-104 °C at 760 mmHg[6]
Flash Point	-6 °C (21.2 °F)[6]
Refractive Index	1.419 at 20 °C[5]
Solubility	Insoluble in water; soluble in most organic solvents[1]

Synthesis and Purification

Experimental Protocol: Synthesis via Ethylene and Carbon Monoxide

This protocol is adapted from a patented method for the synthesis of ethyl vinyl ketone.[5]

Objective: To synthesize ethyl vinyl ketone with high selectivity from ethylene and carbon monoxide.

Materials:

• Ethylene

• Carbon monoxide

• Benzene (solvent)

• Cuprous trifluoroacetate (catalyst)

• High-pressure reactor

Procedure:

• Charge the high-pressure reactor with 30 g of benzene.

• Add 0.27 g of cuprous trifluoroacetate to the solvent.

• Introduce 16 g of ethylene and 2 g of carbon monoxide into the reactor.

• Seal the reactor and begin stirring the mixture.

• Heat the reactor to a temperature of 166-168°C. The pressure will initially be around 2,800 psig.

• Maintain the reaction for 16 hours. A drop in pressure to approximately 2,200 psig should be observed.

• After the reaction period, cool the reactor to room temperature and carefully vent any remaining gases.

• The product mixture can be analyzed by gas chromatography to determine conversion and selectivity.

• Isolate the ethyl vinyl ketone from the reaction mixture by fractional distillation.

Experimental Protocol: Purification by Reduced Pressure Distillation

This is a general procedure for the purification of reactive vinyl ketones, adapted from methods for methyl vinyl ketone.

Objective: To purify crude ethyl vinyl ketone while minimizing polymerization.

Materials:

• Crude ethyl vinyl ketone

• Anhydrous potassium carbonate (drying agent)

• Hydroquinone (stabilizer)

• Vacuum distillation apparatus

Procedure:

• Dry the crude ethyl vinyl ketone over anhydrous potassium carbonate for at least 30 minutes with cooling.

• Filter the dried liquid to remove the drying agent.

• Add a small amount of hydroquinone to the filtered liquid to inhibit polymerization during distillation.

• Set up the vacuum distillation apparatus. Ensure all glassware is dry.

• Transfer the stabilized ethyl vinyl ketone to the distillation flask.

• Begin the distillation under reduced pressure. The boiling point will be significantly lower than at atmospheric pressure (e.g., 38 °C at 60 mmHg).[1]

• Collect the purified ethyl vinyl ketone in a receiving flask cooled in an ice bath.

• Store the purified product at a low temperature (2-8°C) in a tightly sealed container with a stabilizer.

Analytical Methods

Experimental Protocol: Quantification by Reverse-Phase HPLC

This protocol provides a general framework for the analysis of ethyl vinyl ketone using RP-HPLC, based on established methods for similar compounds.[7]

Objective: To quantify the concentration of ethyl vinyl ketone in a sample.

Materials and Equipment:

• HPLC system with a UV detector

• Newcrom R1 or similar C18 reverse-phase column

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or formic acid (for MS compatibility)

• Ethyl vinyl ketone standard

Chromatographic Conditions:

• Column: Newcrom R1 or equivalent C18 column.

• Mobile Phase: A mixture of acetonitrile and water. Phosphoric acid can be added to control pH. For LC-MS applications, replace phosphoric acid with formic acid.[7] The exact gradient should be optimized for the specific application.

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV detection at a wavelength appropriate for the chromophore.

• Injection Volume: Dependent on concentration, typically 5-20 µL.

Procedure:

• Standard Preparation: Prepare a stock solution of ethyl vinyl ketone of known concentration in the mobile phase. Create a series of calibration standards by diluting the stock solution.

• Sample Preparation: Dilute the sample containing ethyl vinyl ketone in the mobile phase to a concentration that falls within the range of the calibration standards.

• Analysis: Inject the standards and samples onto the HPLC system.

• Quantification: Generate a calibration curve by plotting the peak area of the standards against their concentration. Determine the concentration of ethyl vinyl ketone in the samples by interpolating their peak areas on the calibration curve.

Toxicology and Genotoxicity

Ethyl vinyl ketone is recognized as a toxic and genotoxic compound.[1][8] It is a strong irritant to the eyes, mucous membranes, and respiratory tract.[1]

Genotoxicity Mechanism

The genotoxicity of ethyl vinyl ketone stems from its ability to form adducts with DNA.[8] As an α,β-unsaturated ketone, it acts as a Michael acceptor, reacting with nucleophilic sites on DNA bases. Studies have shown that it preferentially reacts with the guanine moiety of deoxyguanosine.[8] This interaction leads to the formation of several types of adducts, which can disrupt DNA replication and transcription, leading to mutations.[8]

Caption: Mechanism of Ethyl Vinyl Ketone Genotoxicity.

Table 3: Summary of Toxicological Data for Ethyl Vinyl Ketone

Endpoint	Species	Route	Value
LD₅₀	Mouse	Intravenous	56 mg/kg[1]
Genotoxicity	E. coli (SOS Chromotest)	In vitro	Weakly genotoxic[9]
Mutagenicity	S. typhimurium TA100	In vitro	Distinctly mutagenic[9]
Inhalation Toxicity	Rat, Mouse	Inhalation	Nasal cavity is the major target organ; causes epithelial necrosis and metaplasia.[4][10]

Biological Signaling Pathways

Recent research has identified a role for ethyl vinyl ketone in plant signaling pathways. Specifically, in Arabidopsis, EVK has been shown to induce stomatal closure.

EVK-Induced Stomatal Closure in Arabidopsis

Ethyl vinyl ketone, as a reactive electrophilic substance, triggers a signaling cascade in the guard cells of Arabidopsis stomata.[11] This process involves the accumulation of extracellular ATP (eATP), which is dependent on the MRP4 transporter. The increase in eATP subsequently leads to a burst of hydrogen peroxide (H₂O₂), produced by NADPH oxidases (RBOHD/F). This oxidative signal then activates K⁺ efflux channels, leading to a loss of turgor pressure in the guard cells and resulting in stomatal closure.[11]

Caption: EVK-Induced Stomatal Closure Signaling Pathway.

Conclusion

Ethyl vinyl ketone is a multifaceted compound with important implications for both industrial chemistry and biological sciences. Its well-defined structure and physicochemical properties make it a useful synthetic building block. However, its reactivity also underlies its significant toxicological and genotoxic effects, which are of primary concern for drug development professionals and researchers in toxicology. The elucidation of its role in specific biological signaling pathways, such as stomatal regulation in plants, opens new avenues for research into the effects of reactive electrophilic substances on biological systems. The experimental protocols provided herein offer a practical resource for the synthesis, purification, and analysis of this compound, facilitating further investigation into its properties and interactions.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. Ethyl vinyl ketone | SIELC Technologies [sielc.com]
• 3. Ethyl vinyl ketone (1629-58-9) | Chemical Effects in Biological Systems [cebs.niehs.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. US3864404A - Synthesis of Ethyl Vinyl Ketone - Google Patents [patents.google.com]
• 6. Page loading... [wap.guidechem.com]
• 7. Separation of Ethyl vinyl ketone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. Identification and characterization of deoxyguanosine adducts of methyl vinyl ketone and ethyl vinyl ketone. Genotoxicity of the ketones in the SOS Chromotest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mutagenicity and genotoxicity of ethylvinyl ketone in bacterial tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Inhalation toxicity studies of the alpha,beta-unsaturated ketones: ethyl vinyl ketone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ethyl Vinyl Ketone Activates K+ Efflux to Regulate Stomatal Closure by MRP4-Dependent eATP Accumulation Working Upstream of H2O2 Burst in Arabidopsis [mdpi.com]

Synthesis of Ethyl Vinyl Ketone for Laboratory Use: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl vinyl ketone (EVK) is a valuable and versatile building block in organic synthesis, serving as a key intermediate in various transformations, including Michael additions, Robinson annulations, and Diels-Alder reactions. Its α,β-unsaturated ketone functionality makes it a potent electrophile and a dienophile, enabling the construction of complex molecular architectures. This technical guide provides a comprehensive overview of the most common and practical laboratory-scale methods for the synthesis of ethyl vinyl ketone. Detailed experimental protocols, quantitative data, and mechanistic pathways are presented to assist researchers in the efficient and safe preparation of this important reagent.

Introduction

Ethyl vinyl ketone (1-penten-3-one), a colorless to pale yellow liquid with a pungent odor, is a highly reactive organic compound due to its conjugated system. This reactivity makes it an essential tool for synthetic chemists, particularly in the pharmaceutical industry for the development of novel therapeutic agents. This guide details four primary laboratory-scale synthetic routes to ethyl vinyl ketone:

• Mannich Reaction followed by Elimination: A reliable and widely used method involving the formation of a Mannich base from a suitable ketone, formaldehyde, and a secondary amine, followed by elimination to yield the α,β-unsaturated ketone.

• Oxidation of 1-Penten-3-ol: A straightforward approach utilizing the oxidation of the corresponding allylic alcohol to the desired enone.

• Horner-Wadsworth-Emmons Reaction: A powerful olefination strategy that allows for the stereoselective formation of the vinyl group.

• Friedel-Crafts Acylation of Ethylene: A classic method involving the reaction of ethylene with an acylating agent in the presence of a Lewis acid catalyst.

Each method is presented with a detailed experimental protocol, a summary of relevant quantitative data, and a mechanistic diagram to provide a thorough understanding of the transformation.

Synthetic Methodologies and Experimental Protocols

Mannich Reaction and Subsequent Elimination

The Mannich reaction provides a robust and frequently employed route to ethyl vinyl ketone. The synthesis proceeds in two main stages: the formation of the Mannich base, 1-(diethylamino)pentan-3-one, followed by its elimination to yield the target compound.

2.1.1. Synthesis of the Mannich Base: 1-(Diethylamino)pentan-3-one

This procedure is adapted from established methods for the synthesis of β-amino ketones.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine diethylamine hydrochloride (1.1 moles), paraformaldehyde (1.2 moles), and propionaldehyde (1.0 mole).

• Solvent Addition: Add a suitable solvent such as ethanol or isopropanol to the flask.

• Reaction: Heat the mixture to reflux and maintain for 4-6 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: After cooling to room temperature, the reaction mixture is made basic by the addition of a saturated aqueous solution of sodium carbonate or sodium hydroxide.

• Extraction: The aqueous layer is extracted three times with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure, and the crude Mannich base is purified by vacuum distillation.

2.1.2. Elimination of the Mannich Base to Ethyl Vinyl Ketone

Two primary methods for the elimination of the Mannich base are thermal decomposition of its hydrochloride salt and a milder approach using ethyl chloroformate.

Experimental Protocol (Thermal Elimination):

• Salt Formation: The purified Mannich base is dissolved in diethyl ether and treated with a solution of hydrogen chloride in diethyl ether to precipitate the hydrochloride salt. The salt is collected by filtration and dried.

• Pyrolysis: The 1-(diethylamino)pentan-3-one hydrochloride is placed in a distillation apparatus and heated under vacuum. The ethyl vinyl ketone product is collected as the distillate.

Experimental Protocol (Ethyl Chloroformate Method):

• Reaction Setup: To a stirred solution of the Mannich base hydrochloride (1 equivalent) in a suitable solvent such as 1,2-dichloroethane, add diisopropylethylamine (1.5 equivalents).

• Reagent Addition: Add ethyl chloroformate (1.5 equivalents) dropwise to the mixture.

• Reaction: The reaction mixture is refluxed for several hours until the starting material is consumed (monitored by TLC).

• Work-up and Purification: After cooling, the solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica gel to afford ethyl vinyl ketone.

Quantitative Data for Mannich Reaction Route:

Step	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Mannich Base Formation	Diethylamine HCl, Paraformaldehyde, Propionaldehyde	Ethanol	Reflux	4-6	60-70	Adapted from[1]
Thermal Elimination	1-(diethylamino)pentan-3-one HCl	Neat	>150 (vacuum)	-	50-60	General procedure
Ethyl Chloroformate Elimination	1-(diethylamino)pentan-3-one HCl, DIPEA, Ethyl Chloroformate	1,2-Dichloroethane	Reflux	5	80-90	[2]

Mannich Reaction and Elimination Workflow

Caption: Workflow for the synthesis of ethyl vinyl ketone via the Mannich reaction.

Oxidation of 1-Penten-3-ol

The oxidation of the secondary allylic alcohol, 1-penten-3-ol, offers a direct route to ethyl vinyl ketone. Pyridinium chlorochromate (PCC) is a commonly used reagent for this transformation due to its mildness and selectivity.

Experimental Protocol:

• Reagent Preparation: A suspension of pyridinium chlorochromate (PCC) (1.5 equivalents) and celite in anhydrous dichloromethane is prepared in a round-bottom flask under an inert atmosphere.

• Substrate Addition: A solution of 1-penten-3-ol (1 equivalent) in anhydrous dichloromethane is added to the PCC suspension in one portion.

• Reaction: The mixture is stirred at room temperature for 2-4 hours. The progress of the reaction is monitored by TLC.

• Work-up: The reaction mixture is filtered through a pad of silica gel, and the filtrate is concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel to yield pure ethyl vinyl ketone.

Quantitative Data for Oxidation of 1-Penten-3-ol:

Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
PCC	Dichloromethane	Room Temperature	2-4	70-85	General procedure from[3][4]

Oxidation of 1-Penten-3-ol Pathway

Caption: Oxidation of 1-penten-3-ol to ethyl vinyl ketone.

Horner-Wadsworth-Emmons (HWE) Reaction

The Horner-Wadsworth-Emmons reaction provides a highly efficient and stereoselective method for the synthesis of alkenes. In this case, ethyl vinyl ketone can be prepared from the reaction of formaldehyde with a suitable phosphonate ylide.

Experimental Protocol:

• Ylide Generation: To a suspension of sodium hydride (1.1 equivalents) in anhydrous tetrahydrofuran (THF) at 0 °C, a solution of diethyl (2-oxobutyl)phosphonate (1 equivalent) in anhydrous THF is added dropwise. The mixture is stirred at 0 °C for 30 minutes and then at room temperature for 1 hour.

• Reaction with Aldehyde: The reaction mixture is cooled to 0 °C, and a solution of formaldehyde (generated from paraformaldehyde by heating) is bubbled through the solution or a solution of formaldehyde in a suitable solvent is added.

• Reaction: The reaction is stirred at room temperature until the starting phosphonate is consumed (monitored by TLC).

• Work-up: The reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride. The aqueous layer is extracted with diethyl ether.

• Purification: The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated. The crude product is purified by flash column chromatography.

Quantitative Data for Horner-Wadsworth-Emmons Reaction:

Phosphonate	Aldehyde	Base	Solvent	Temperature (°C)	Yield (%)	Reference
Diethyl (2-oxobutyl)phosphonate	Formaldehyde	NaH	THF	0 to RT	70-85	General procedure from[5][6][7][8]

Horner-Wadsworth-Emmons Reaction Pathway

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 4. Wittig reaction - Wikipedia [en.wikipedia.org]
• 5. Horner-Wadsworth-Emmons Reaction | NROChemistry [nrochemistry.com]
• 6. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. organicchemistrydata.org [organicchemistrydata.org]

Spectroscopic Profile of Ethyl Vinyl Ketone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for ethyl vinyl ketone (1-penten-3-one), a key building block in organic synthesis. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics, offering valuable data for compound identification, purity assessment, and reaction monitoring.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound. Below are the ¹H and ¹³C NMR data for ethyl vinyl ketone, typically recorded in deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) as an internal standard.

¹H NMR Spectroscopic Data

The ¹H NMR spectrum of ethyl vinyl ketone exhibits characteristic signals for its vinylic and ethyl protons. The chemical shifts (δ) are reported in parts per million (ppm) relative to TMS, and the coupling constants (J) are given in Hertz (Hz).

Proton Assignment	Chemical Shift (δ) in ppm	Multiplicity	Coupling Constant (J) in Hz
H-1a (vinyl)	~6.37	dd	J ≈ 17.6, 10.4
H-1b (vinyl)	~6.25	dd	J ≈ 17.6, 1.6
H-2 (vinyl)	~5.87	dd	J ≈ 10.4, 1.6
H-4 (methylene)	~2.66	q	J ≈ 7.3
H-5 (methyl)	~1.19	t	J ≈ 7.3

¹³C NMR Spectroscopic Data

The proton-decoupled ¹³C NMR spectrum provides insights into the carbon framework of the molecule.

Carbon Assignment	Chemical Shift (δ) in ppm
C-1 (=CH₂)	~128.5
C-2 (-CH=)	~136.7
C-3 (C=O)	~200.8
C-4 (-CH₂-)	~34.5
C-5 (-CH₃)	~8.2

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The IR spectrum of ethyl vinyl ketone, typically recorded as a neat liquid film, shows characteristic absorption bands for the carbonyl and vinyl groups.

Vibrational Mode	Absorption Range (cm⁻¹)	Intensity
C=O stretch (α,β-unsaturated ketone)	1680 - 1660	Strong
C=C stretch (vinyl)	1640 - 1610	Medium
C-H stretch (vinyl)	3100 - 3000	Medium
C-H stretch (aliphatic)	3000 - 2850	Medium

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions based on their mass-to-charge ratio. Electron Ionization (EI) is a common method for the analysis of volatile organic compounds like ethyl vinyl ketone.

m/z	Relative Abundance (%)	Possible Fragment Ion
84	~20	[M]⁺ (Molecular Ion)
55	100	[M - C₂H₅]⁺ or [CH₂=CHCO]⁺
29	~50	[C₂H₅]⁺
27	~30	[C₂H₃]⁺

Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are provided below.

NMR Spectroscopy Protocol

Sample Preparation: A solution of ethyl vinyl ketone is prepared by dissolving approximately 10-20 mg of the compound in 0.5-0.7 mL of deuterated chloroform (CDCl₃). A small amount of tetramethylsilane (TMS) is added as an internal standard (δ = 0.00 ppm).

Instrumentation: A standard NMR spectrometer operating at a frequency of 300 MHz or higher for ¹H NMR and 75 MHz or higher for ¹³C NMR is used.

¹H NMR Acquisition: The spectrum is acquired using a standard pulse sequence. Key parameters include a spectral width of 0-10 ppm, a sufficient number of scans to achieve a good signal-to-noise ratio, and a relaxation delay of 1-5 seconds.

¹³C NMR Acquisition: The spectrum is typically acquired with proton decoupling to simplify the spectrum to single lines for each carbon atom. A wider spectral width (e.g., 0-220 ppm) is used. Due to the low natural abundance of ¹³C, a larger number of scans and a longer acquisition time are generally required compared to ¹H NMR.

FT-IR Spectroscopy Protocol

Sample Preparation: For a liquid sample like ethyl vinyl ketone, the spectrum is typically recorded as a neat thin film. A drop of the neat liquid is placed between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.

Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer is used.

Data Acquisition: A background spectrum of the clean salt plates is first recorded. The sample is then placed in the beam path, and the sample spectrum is acquired. The final spectrum is presented in terms of transmittance or absorbance versus wavenumber (cm⁻¹). A typical spectral range is 4000-400 cm⁻¹.

Mass Spectrometry Protocol

Sample Introduction: Ethyl vinyl ketone, being a volatile liquid, is typically introduced into the mass spectrometer via a gas chromatography (GC-MS) system or by direct injection using a heated probe.

Ionization: Electron Ionization (EI) is employed, where the sample molecules are bombarded with a high-energy electron beam (typically 70 eV).

Mass Analysis: The resulting ions are separated by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer) based on their mass-to-charge ratio (m/z).

Detection: The abundance of each ion is measured by a detector, and the data is presented as a mass spectrum, which is a plot of relative intensity versus m/z.

Visualized Experimental Workflows

The following diagrams, created using the DOT language, illustrate the general workflows for the spectroscopic analyses described.

Caption: Workflow for NMR Spectroscopy.

Caption: Workflow for FT-IR Spectroscopy.

Caption: Workflow for Mass Spectrometry.

The Enigmatic Presence of Ethyl Vinyl Ketone in Nature: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl vinyl ketone (EVK), a volatile organic compound with the chemical formula C₅H₈O, is an α,β-unsaturated ketone known for its pungent, reactive nature. While extensively utilized in industrial applications as a chemical intermediate and polymer component, its natural occurrence and biological roles are less comprehensively understood. This technical guide delves into the known natural sources of ethyl vinyl ketone, the methodologies for its detection and quantification, and its emerging role in biological signaling pathways. This document aims to provide a consolidated resource for researchers investigating the biosynthesis, bioactivity, and potential therapeutic applications of this intriguing molecule.

Natural Occurrence and Sources of Ethyl Vinyl Ketone

Ethyl vinyl ketone has been identified as a naturally occurring volatile compound in a diverse range of biological matrices, from fruits and vegetables to animal products and microorganisms. Its presence is often associated with the characteristic aroma and flavor profiles of these sources. Furthermore, EVK is a known product of lipid peroxidation, a fundamental process of oxidative damage in biological systems.

Occurrence in Plant-Based Foods

A significant number of studies have reported the presence of ethyl vinyl ketone in various fruits, vegetables, and beverages, where it contributes to the complex blend of volatile organic compounds that define their sensory attributes.

Table 1: Documented Natural Occurrence of Ethyl Vinyl Ketone in Plant-Based Sources

Source	Common Name	Family	Part	Reference(s)
Musa spp.	Banana	Musaceae	Fruit	[1]
Citrus sinensis	Orange	Rutaceae	Peel oil, Juice	[1][2]
Citrus paradisi	Grapefruit	Rutaceae	Juice, Peel	[1]
Prunus persica	Peach	Rosaceae	Fruit	[1]
Thea sinensis	Black Tea	Theaceae	Leaves (Infusion)	[1][3]
Glycine max	Soybean	Fabaceae	Seed (defatted)	[1][4]
Levisticum officinale	Lovage	Apiaceae	Leaf	[1]
Cichorium endivia	Endive	Asteraceae	Leaf	[1]
Allium schoenoprasum	Chive	Amaryllidaceae	[1]
Vitis vinifera	Grape	Vitaceae	Fruit	[1]
Solanum lycopersicum	Tomato	Solanaceae	Fruit	[1]
Actinidia deliciosa	Kiwifruit	Actinidiaceae	Fruit	[1]
Psidium guajava	Guava	Myrtaceae	Fruit	[1]
Ilex paraguariensis	Maté	Aquifoliaceae	[1]

Note: This table provides a qualitative summary of sources where ethyl vinyl ketone has been reported. Quantitative data on concentrations in these sources is not consistently available in the literature.

Occurrence in Animal-Based Products

Ethyl vinyl ketone has also been identified in various animal-derived foods, often as a result of processing or degradation of lipids.

Table 2: Documented Natural Occurrence of Ethyl Vinyl Ketone in Animal-Based Sources

Source	Description	Reference(s)
Lean Fish	-	[1]
Fish Oil	Oxidized	[1]
Chicken Fat	-	[1]
Oysters	-	[1]
Clam	-	[1]
Beef	Boiled and Cooked	[1]
Butter	-	[1]
Human Milk	4 out of 12 samples from 4 urban areas	[3]

Formation from Lipid Peroxidation

A significant natural source of ethyl vinyl ketone is the oxidative degradation of polyunsaturated fatty acids, a process known as lipid peroxidation. This non-enzymatic process is a key mechanism of cellular damage in response to oxidative stress. For instance, EVK has been identified as a volatile decomposition product of methyl linolenate hydroperoxides[3]. This formation pathway is crucial as it links the presence of EVK to fundamental physiological and pathophysiological processes.

Experimental Protocols for Isolation and Identification

The detection and quantification of the volatile and reactive ethyl vinyl ketone from complex natural matrices require sensitive and specific analytical techniques. Gas chromatography coupled with mass spectrometry (GC-MS) is the most common method employed. The following sections outline generalized experimental workflows that can be adapted for the analysis of EVK in various samples.

Headspace Solid-Phase Microextraction (HS-SPME) Coupled with GC-MS for Volatiles in Fruits and Vegetables

This method is suitable for the analysis of volatile compounds without the need for solvent extraction.

Experimental Workflow:

Figure 1: General workflow for HS-SPME-GC-MS analysis of volatile compounds.

Methodology Details:

• Sample Preparation: A known weight of the homogenized sample (e.g., fruit puree, vegetable slurry) is placed in a headspace vial. For solid samples, grinding to a fine powder may be necessary.

• Internal Standard: An internal standard, such as a deuterated analog of ethyl vinyl ketone, is added to the sample to allow for accurate quantification.

• Extraction: The vial is sealed and incubated at a controlled temperature to allow volatile compounds to partition into the headspace. A solid-phase microextraction (SPME) fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane) is then exposed to the headspace for a defined period to adsorb the analytes.

• Desorption and GC-MS Analysis: The SPME fiber is retracted and immediately inserted into the heated injection port of a gas chromatograph, where the adsorbed volatiles are thermally desorbed. The compounds are then separated on a capillary column (e.g., DB-5ms) and detected by a mass spectrometer.

• Identification and Quantification: Identification of ethyl vinyl ketone is achieved by comparing its mass spectrum and retention time with those of an authentic standard. Quantification is performed by comparing the peak area of the analyte to that of the internal standard.

Solvent Extraction for Non-Volatile or Semi-Volatile Compounds in Tea

For less volatile compounds or when a concentrated extract is required, solvent extraction followed by GC-MS analysis is a suitable method.

Experimental Workflow:

Figure 2: General workflow for solvent extraction followed by GC-MS analysis.

Methodology Details:

• Sample Preparation: A known weight of the dried and ground sample (e.g., tea leaves) is used.

• Extraction: The sample is extracted with a suitable organic solvent (e.g., dichloromethane, diethyl ether) using techniques such as maceration, sonication, or Soxhlet extraction.

• Concentration: The solvent extract is filtered to remove solid particles and then concentrated under reduced pressure using a rotary evaporator.

• Analysis: The concentrated extract is redissolved in a small volume of a suitable solvent, an internal standard is added, and the sample is analyzed by GC-MS as described in the previous section.

Lipid Peroxidation Assay

To study the formation of ethyl vinyl ketone from lipid peroxidation, an in vitro assay can be performed.

Experimental Workflow:

Figure 3: Workflow for an in vitro lipid peroxidation assay to detect EVK.

Methodology Details:

• Substrate: A polyunsaturated fatty acid, such as linolenic acid or its methyl ester, is prepared as an aqueous emulsion.

• Induction: Lipid peroxidation is initiated by adding a pro-oxidant, such as ferrous sulfate (FeSO₄) or a free radical generator like 2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH).

• Incubation: The reaction mixture is incubated at a controlled temperature for a specific duration.

• Analysis: At different time points, the headspace of the reaction vessel can be sampled using SPME and analyzed by GC-MS to monitor the formation of ethyl vinyl ketone and other volatile products.

Signaling Pathways and Biological Activity

While the toxicological effects of high concentrations of ethyl vinyl ketone are documented, its role as a signaling molecule at naturally occurring, low concentrations is an emerging area of research. As an α,β-unsaturated ketone, EVK is a Michael acceptor, capable of reacting with nucleophilic groups in biomolecules, such as the thiol groups of cysteine residues in proteins. This reactivity is the basis for its biological activity.

Regulation of Stomatal Closure in Arabidopsis thaliana

A recent study has elucidated a specific signaling pathway in which ethyl vinyl ketone is involved in the regulation of stomatal closure in the model plant Arabidopsis thaliana[4]. Stomata are pores on the leaf surface that control gas exchange and water transpiration. Their opening and closing are tightly regulated by various environmental and endogenous signals.

The proposed signaling pathway is as follows:

Figure 4: Proposed signaling pathway of EVK-induced stomatal closure in Arabidopsis.

Pathway Description:

• Activation of MRP4: Ethyl vinyl ketone activates the multidrug resistance-associated protein 4 (MRP4), an ATP-binding cassette (ABC) transporter located at the plasma membrane of guard cells[4].

• eATP Accumulation: The activation of MRP4 leads to an accumulation of extracellular ATP (eATP)[4].

• Hydrogen Peroxide Burst: The increased concentration of eATP triggers a rapid production of hydrogen peroxide (H₂O₂), a key signaling molecule in plants, through the activation of NADPH oxidases[4].

• Potassium Efflux: The H₂O₂ burst activates ion channels, leading to an efflux of potassium ions (K⁺) from the guard cells[4].

• Stomatal Closure: The loss of K⁺ and subsequent water movement out of the guard cells results in a decrease in turgor pressure, causing the stomata to close[4].

This signaling cascade demonstrates a specific and regulated biological role for ethyl vinyl ketone in plant physiology, suggesting that it may act as an endogenous signaling molecule.

Conclusion and Future Perspectives

Ethyl vinyl ketone is a naturally occurring compound found in a wide array of foods and is also a product of lipid peroxidation. Its presence contributes to the flavor and aroma of many natural products. While methods for its detection are well-established, there is a need for more comprehensive quantitative data on its concentration in various natural sources.

The recent discovery of its role in regulating stomatal closure in plants opens up new avenues of research into the biological functions of this and other α,β-unsaturated ketones at physiologically relevant concentrations. For drug development professionals, the reactivity of the Michael acceptor moiety in EVK and its ability to interact with specific cellular targets, such as the MRP4 transporter, may provide inspiration for the design of novel therapeutic agents that modulate similar pathways in mammalian systems.

Future research should focus on:

• Quantitative Profiling: Establishing a comprehensive database of ethyl vinyl ketone concentrations in a wider range of natural products and biological tissues.

• Biosynthetic Pathways: Elucidating the specific enzymatic pathways involved in the biosynthesis of ethyl vinyl ketone in different organisms.

• Mammalian Signaling: Investigating whether ethyl vinyl ketone or similar endogenous α,β-unsaturated ketones play signaling roles in mammalian cells and identifying their specific protein targets.

• Therapeutic Potential: Exploring the potential of designing drugs that mimic the biological activity of ethyl vinyl ketone to modulate specific cellular processes for therapeutic benefit.

Understanding the natural occurrence and biological roles of ethyl vinyl ketone will undoubtedly provide valuable insights for researchers across various scientific disciplines.

References

• 1. Ethyl vinyl ketone (1629-58-9) | Chemical Effects in Biological Systems [cebs.niehs.nih.gov]
• 2. Characterization of volatile compounds from healthy and citrus black spot-infected Valencia orange juice and essential oil by using gas chromatography–mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. mdpi.com [mdpi.com]

An In-depth Technical Guide to Ethyl Vinyl Ketone (EVK)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl vinyl ketone (EVK), a reactive α,β-unsaturated ketone. It covers its chemical identity, physical and spectroscopic properties, synthesis protocols, key chemical reactions, and its significance in biochemical and toxicological studies. This document is intended to serve as a valuable resource for professionals in research, chemical synthesis, and drug development.

Chemical Identification and Properties

Ethyl vinyl ketone, systematically named pent-1-en-3-one, is a colorless, flammable liquid with a pungent odor.[1][2] Its high reactivity, attributed to the conjugated enone system, makes it a versatile intermediate in organic synthesis and a compound of interest in toxicology.[1][3]

Table 1: Chemical Identifiers for Ethyl Vinyl Ketone

Identifier	Value
CAS Number	1629-58-9[1][4][5][6]
IUPAC Name	pent-1-en-3-one[1][4][5]
Synonyms	1-Penten-3-one, EVK, Vinyl ethyl ketone[3][5]
Molecular Formula	C₅H₈O[1][4][5]
Molecular Weight	84.12 g/mol [6]
InChI Key	JLIDVCMBCGBIEY-UHFFFAOYSA-N[1][4]
SMILES	CCC(=O)C=C[1][4]

Table 2: Physicochemical Properties of Ethyl Vinyl Ketone

Property	Value
Appearance	Clear, colorless liquid[1]
Boiling Point	102-104.3 °C at 740-760 mmHg[3][5]
Density	0.814 g/cm³[5]
Flash Point	-10 °C (14 °F) - closed cup
Solubility	Soluble in alcohol, ether, acetone, benzene[3]
Refractive Index	1.398[5]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of ethyl vinyl ketone. Below is a summary of its key spectroscopic features.

Table 3: Spectroscopic Data for Ethyl Vinyl Ketone

Spectroscopy	Key Features
¹H NMR	The proton NMR spectrum exhibits signals corresponding to the ethyl group and the vinyl group. The vinyl protons show characteristic splitting patterns (geminal, cis, and trans coupling). Published data includes chemical shifts at approximately δ 6.34 (dd, J=17.5, 8.7 Hz), 6.23 (dd, J=17.5, -3.3 Hz), 5.81 (dd, J=8.7, -3.3 Hz), 2.62 (q), and 1.11 (t) ppm.[7]
¹³C NMR	The carbonyl carbon (C=O) is expected to have a chemical shift in the range of 190-215 ppm.[8][9] The vinyl carbons (C=C) will appear in the alkene region of the spectrum.
IR Spectroscopy	A strong absorption band for the C=O stretch is expected between 1685-1690 cm⁻¹ due to conjugation with the double bond.[9] The C=C stretch will also be present.
Mass Spectrometry	The mass spectrum will show the molecular ion peak. Common fragmentation patterns for ketones include α-cleavage.[8]

Synthesis Protocols

Ethyl vinyl ketone can be synthesized through several methods. The Mannich reaction, followed by elimination, is a common and effective approach.

Synthesis via Mannich Reaction and Elimination

This two-step process involves the formation of a Mannich base from a ketone, formaldehyde, and a secondary amine, followed by the elimination of the amine to form the vinyl ketone.[2][10][11][12]

Experimental Protocol:

• Formation of the Mannich Base:

  • In a round-bottomed flask equipped with a reflux condenser, combine methyl ethyl ketone (MEK), an equimolar amount of dimethylamine hydrochloride, and an equimolar amount of paraformaldehyde.

  • Add a suitable solvent, such as ethanol or isopropanol, and a catalytic amount of concentrated hydrochloric acid.[12]

  • Heat the mixture to reflux for several hours until the reaction is complete (monitored by TLC or GC).

  • Cool the reaction mixture and add a cold aqueous solution of sodium hydroxide to neutralize the acid and liberate the free Mannich base.

  • Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether).

  • Wash the combined organic extracts with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield the crude Mannich base.

• Elimination to Ethyl Vinyl Ketone:

  • The crude Mannich base can be converted to ethyl vinyl ketone through quaternization followed by Hofmann elimination.

  • Treat the Mannich base with an alkylating agent, such as methyl iodide, to form the quaternary ammonium salt.[11]

  • The resulting salt is then heated with a base (e.g., sodium bicarbonate or a non-nucleophilic base) to induce an E2 elimination, yielding ethyl vinyl ketone.[10][11]

  • Alternatively, the Mannich base hydrochloride can be deaminated by heating, often in a high-boiling inert solvent, to produce the vinyl ketone directly.[13]

  • The volatile ethyl vinyl ketone is typically distilled directly from the reaction mixture.

  • The final product should be stabilized with an inhibitor like hydroquinone or 2,6-di-tert-butyl-p-cresol to prevent polymerization.[3][5]

Synthesis of Ethyl Vinyl Ketone via Mannich Reaction.

Chemical Reactivity and Applications

The electrophilic nature of the β-carbon in the enone system makes ethyl vinyl ketone a valuable Michael acceptor in organic synthesis.[1] It is also used as a monomer in polymerization reactions and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][3]

Biochemical Interactions and Toxicology

Ethyl vinyl ketone is an electrophile that can form covalent adducts with nucleophilic sites in biological macromolecules like proteins and DNA.[14][15] This reactivity is the basis for its toxicological properties, including its potential mutagenicity and carcinogenicity.[3]

Hemoglobin Adduct Formation

A notable biochemical interaction of EVK is its reaction with the N-terminal valine residue of hemoglobin (Hb).[14][15] The levels of these adducts in human blood can serve as biomarkers for exposure to EVK.[14]

Experimental Protocol for Hemoglobin Adduct Analysis:

This protocol is based on the "adductomics" approach to detect and quantify protein adducts.[14][15]

• Sample Collection and Preparation:

  • Collect whole blood samples from subjects.

  • Isolate erythrocytes by centrifugation and lyse them to release hemoglobin.

  • Precipitate hemoglobin from the lysate.

• Proteolysis and Derivatization:

  • Subject the isolated hemoglobin to enzymatic digestion (e.g., using trypsin) to generate peptides.

  • The N-terminal valine adduct of EVK is then specifically cleaved and derivatized for analysis.

• LC-MS/MS Analysis:

  • Analyze the derivatized adducts using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Quantify the EVK-valine adduct by comparing its signal to that of a known amount of an internal standard.

• Data Analysis:

  • Calculate the adduct levels, typically expressed in pmol per gram of hemoglobin.

  • Use the measured adduct levels and the known reaction kinetics to estimate the internal dose of EVK.[14][15]

Experimental Workflow for EVK-Hemoglobin Adduct Analysis.

Safety and Handling

Ethyl vinyl ketone is a hazardous substance and must be handled with appropriate safety precautions.

Table 4: Safety Information for Ethyl Vinyl Ketone

Category	Information
Signal Word	Danger[4]
Hazard Classifications	Flammable Liquid, Acute Toxicity (Oral, Dermal, Inhalation), Skin Corrosion, Serious Eye Damage
Hazard Statements (H-codes)	H225: Highly flammable liquid and vapor.H300+H310+H330: Fatal if swallowed, in contact with skin or if inhaled.H314: Causes severe skin burns and eye damage.[4]
Precautionary Statements (P-codes)	P210: Keep away from heat/sparks/open flames/hot surfaces. — No smoking.P280: Wear protective gloves/protective clothing/eye protection/face protection.P303+P361+P353: IF ON SKIN (or hair): Remove/Take off immediately all contaminated clothing. Rinse skin with water/shower.P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[4][5]
Storage	Store in a well-ventilated, flame-proof area in tightly sealed containers, preferably under an inert atmosphere.[1][5] Keep cool.[4][5][6]

Disclaimer: This document is intended for informational purposes only and does not constitute a comprehensive safety guide. Always consult the most current Safety Data Sheet (SDS) before handling ethyl vinyl ketone and adhere to all institutional and regulatory safety protocols.

References

• 1. Ethyl Vinyl Ketone | 1629-58-9 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 2. Methyl vinyl ketone - Wikipedia [en.wikipedia.org]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. chemicalbook.com [chemicalbook.com]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. fishersci.com [fishersci.com]
• 7. Ethyl vinyl ketone(1629-58-9) 1H NMR spectrum [chemicalbook.com]
• 8. CH 336: Ketone Spectroscopy [sites.science.oregonstate.edu]
• 9. 19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 10. scribd.com [scribd.com]
• 11. youtube.com [youtube.com]
• 12. Efficient Approach for the Synthesis of Aryl Vinyl Ketones and Its Synthetic Application to Mimosifoliol with DFT and Autodocking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 2024.sci-hub.se [2024.sci-hub.se]
• 14. Characterization of a Hemoglobin Adduct from Ethyl Vinyl Ketone Detected in Human Blood Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide on the Thermodynamic Properties and Stability of Ethyl Vinyl Ketone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl vinyl ketone (EVK), systematically known as 1-penten-3-one, is an unsaturated ketone of significant interest in various chemical and pharmaceutical applications. Its reactive nature, attributed to the presence of both a carbonyl group and a carbon-carbon double bond, makes it a valuable intermediate in organic synthesis. However, this reactivity also poses challenges regarding its stability and handling. A thorough understanding of its thermodynamic properties is crucial for optimizing reaction conditions, ensuring safety, and predicting its environmental fate. This technical guide provides a comprehensive overview of the thermodynamic properties and stability of ethyl vinyl ketone, including detailed experimental protocols for their determination and a discussion of its decomposition pathways.

Physicochemical Properties of Ethyl Vinyl Ketone

Property	Value	Reference
Molecular Formula	C₅H₈O	[General]
Molecular Weight	84.12 g/mol	[General]
CAS Number	1629-58-9	[General]
Boiling Point	102-104 °C (at 760 mmHg)	[General]
Density	0.844 g/mL at 25 °C	[General]
Solubility	Soluble in alcohol, ether, acetone, and benzene. Insoluble in water.	[General]
Appearance	Colorless to pale yellow liquid	[General]

Thermodynamic Properties: A Comparative Analysis with Methyl Vinyl Ketone

Due to the limited availability of specific experimental thermodynamic data for ethyl vinyl ketone, this section presents data for a closely related and well-studied compound, methyl vinyl ketone (MVK). This information is provided for comparative purposes to offer insights into the expected thermodynamic behavior of α,β-unsaturated ketones.

Table 1: Standard Thermodynamic Properties of Methyl Vinyl Ketone (Gas Phase, 298.15 K)

Thermodynamic Property	Symbol	Value	Units
Standard Enthalpy of Formation	ΔfH°	-115 ± 11	kJ/mol
Standard Molar Entropy	S°	320.34	J/mol·K

Note: The Gibbs free energy of formation can be calculated from the enthalpy of formation and entropy values.

Table 2: Heat Capacity of Methyl Vinyl Ketone (Gas Phase)

Temperature (K)	Heat Capacity (Cp) (J/mol·K)
300	96.99
400	103.42

Stability and Decomposition of Ethyl Vinyl Ketone

Ethyl vinyl ketone is known to be reactive and can undergo polymerization, especially when exposed to heat, light, or in the presence of a catalyst.[1] It is typically supplied with a stabilizer, such as hydroquinone or butylated hydroxytoluene (BHT), to inhibit this process.

The primary decomposition pathway for ethyl vinyl ketone under thermal stress involves polymerization. Additionally, like other ketones, it can undergo thermal decomposition at elevated temperatures, leading to the formation of smaller, more stable molecules. The presence of the vinyl group also makes it susceptible to oxidation.

A quantum mechanical study on the oxidation of ethyl vinyl ketone initiated by the hydroxyl radical (OH) has shown that the reaction can proceed via hydrogen abstraction or OH addition to the C=C double bond.

Below is a simplified logical diagram illustrating the factors influencing the stability of ethyl vinyl ketone.

Caption: Factors influencing the stability and decomposition pathways of ethyl vinyl ketone.

Experimental Protocols for Determining Thermodynamic Properties

The following sections describe the standard experimental methodologies that would be employed to determine the key thermodynamic properties of ethyl vinyl ketone.

Enthalpy of Formation (ΔfH°)

The standard enthalpy of formation of an organic compound like ethyl vinyl ketone is typically determined indirectly through the measurement of its enthalpy of combustion using bomb calorimetry.

Experimental Workflow:

Caption: Experimental workflow for determining the enthalpy of formation of ethyl vinyl ketone.

Detailed Methodology:

• Sample Preparation: A precise mass of high-purity ethyl vinyl ketone is weighed and sealed in a combustible container, such as a gelatin capsule or a thin plastic bag of known heat of combustion.

• Calorimeter Setup: The sample is placed in the sample holder of a bomb calorimeter. The bomb is then sealed and pressurized with a large excess of pure oxygen (typically 25-30 atm).

• Combustion: The sealed bomb is submerged in a known mass of water in the calorimeter's insulated container. The sample is ignited electrically.

• Temperature Measurement: The temperature of the water is monitored with a high-precision thermometer before and after combustion to determine the temperature change (ΔT).

• Calculation of Heat of Combustion: The heat of combustion at constant volume (ΔcU) is calculated using the formula: ΔcU = - (C_calorimeter * ΔT), where C_calorimeter is the heat capacity of the calorimeter, determined by combusting a standard substance with a known heat of combustion (e.g., benzoic acid).

• Conversion to Enthalpy of Combustion: The enthalpy of combustion at constant pressure (ΔcH°) is calculated from ΔcU using the equation: ΔcH° = ΔcU + Δn_gas * RT, where Δn_gas is the change in the number of moles of gas in the combustion reaction.

• Calculation of Enthalpy of Formation: The standard enthalpy of formation of ethyl vinyl ketone is then calculated using Hess's Law, from the standard enthalpies of formation of the combustion products (CO₂ and H₂O) and the experimentally determined enthalpy of combustion of ethyl vinyl ketone.

Entropy (S°) and Heat Capacity (Cp)

The standard molar entropy and heat capacity of ethyl vinyl ketone can be determined using adiabatic calorimetry.

Experimental Workflow:

References

• 1. Methyl vinyl ketone CAS#: 78-94-4 [m.chemicalbook.com]

Ethyl Vinyl Ketone: A Technical Guide to its Genotoxicity and Mutagenic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl vinyl ketone (EVK), an α,β-unsaturated carbonyl compound found in the environment and various food products, has been the subject of scrutiny regarding its potential genotoxicity and mutagenicity. This technical guide provides a comprehensive overview of the existing scientific data on EVK's ability to induce genetic damage. It summarizes key findings from bacterial reverse mutation assays, DNA damage and repair assays, and in vivo chromosomal damage assays. Detailed experimental protocols for these critical studies are provided to aid in the replication and further investigation of EVK's toxicological profile. Furthermore, this guide illustrates the molecular mechanism of EVK-induced DNA damage and the corresponding experimental workflows through detailed diagrams. The compiled data and methodologies are intended to serve as a crucial resource for researchers, scientists, and professionals in drug development to inform risk assessments and guide future research on this compound.

Introduction

Ethyl vinyl ketone (EVK), with the chemical formula C₅H₈O, is a reactive α,β-unsaturated ketone. Its presence in various environmental matrices and its use as a flavoring agent has prompted investigations into its potential adverse health effects. Of particular concern is its genotoxicity, the ability to damage DNA, which can lead to mutations and potentially cancer. Understanding the genotoxic and mutagenic potential of EVK is crucial for regulatory assessment and ensuring human safety. This guide synthesizes the available data on EVK's genotoxicity, focusing on the most commonly employed assays for detecting DNA damage and mutations.

Genotoxicity and Mutagenicity Data

The genotoxic and mutagenic properties of ethyl vinyl ketone have been evaluated in a battery of in vitro and in vivo assays. The following tables summarize the quantitative data from these studies.

Table 1: Bacterial Reverse Mutation Assay (Ames Test) Data for Ethyl Vinyl Ketone

Tester Strain	Metabolic Activation (S9)	Dose (µmol/plate)	Mean Revertants/Plate ± SD	Fold Increase over Control	Result	Reference
S. typhimurium TA100	Without S9	0.5	748	-	Mutagenic	Deininger et al., 1990
S. typhimurium TA100	With S9	1.0	1293	~3	Mutagenic	Deininger et al., 1990

Note: Specific revertant numbers for the control group were not provided in the abstract; however, the study reported a distinct mutagenic effect. Bacterial toxicity was observed at concentrations of 0.6 µmol/plate without S9 and 2.0 µmol/plate with S9.

Table 2: SOS Chromotest Data for Ethyl Vinyl Ketone

Tester Strain	Metabolic Activation (S9)	Result	Reference
E. coli PQ37	Without S9	Weakly genotoxic	Deininger et al., 1990
E. coli PQ37	With S9	No increase in genotoxicity	Deininger et al., 1990

Note: The specific SOS inducing potency (SOSIP) was not detailed in the available literature, but the effect was characterized as weak.

Table 3: In Vivo Micronucleus Assay Data for Ethyl Vinyl Ketone in B6C3F1 Mice

Exposure Concentration (ppm)	Duration of Exposure	Tissue	Micronucleated Erythrocytes (%)	Result	Reference
0, 2, 4, 8	13 weeks (6h/day, 5 days/week)	Peripheral Blood	No significant increase	Negative	National Toxicology Program

Note: Specific quantitative data on the percentage of micronucleated erythrocytes were not available in the summary report, but the study concluded no chemical-related effects on micronucleus formation.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of genotoxicity studies. The following sections describe the protocols for the key assays used to evaluate ethyl vinyl ketone.

Bacterial Reverse Mutation Assay (Ames Test)

This assay evaluates the ability of a chemical to induce reverse mutations at a specific locus in strains of Salmonella typhimurium that are auxotrophic for histidine.

• Tester Strain: Salmonella typhimurium strain TA100, which is sensitive to base-pair substitution mutagens, was used.

• Metabolic Activation: The assay was conducted both in the absence and presence of a mammalian metabolic activation system (S9 fraction). The S9 fraction was prepared from the livers of rats pre-treated with Aroclor 1254.

• Procedure (Pre-incubation Assay):

  • Varying concentrations of ethyl vinyl ketone, dissolved in a suitable solvent (e.g., dimethyl sulfoxide), were added to test tubes.

  • For assays with metabolic activation, 0.5 mL of the S9 mix (containing S9 fraction and cofactors) was added. For assays without metabolic activation, 0.5 mL of a buffer solution was used.

  • 0.1 mL of an overnight culture of S. typhimurium TA100 was added to each tube.

  • The mixture was pre-incubated at 37°C for a specified period (typically 20-30 minutes) with shaking.

  • Following pre-incubation, 2 mL of molten top agar containing a trace amount of histidine and biotin was added to each tube, vortexed, and poured onto the surface of minimal glucose agar plates.

  • The plates were incubated at 37°C for 48-72 hours.

  • The number of revertant colonies (his+) on each plate was counted. A positive response is defined as a dose-dependent increase in the number of revertants, typically a two-fold or greater increase over the solvent control.

• Controls:

  • Solvent Control: Plates treated with the solvent used to dissolve EVK.

  • Positive Control (without S9): A known direct-acting mutagen (e.g., sodium azide for TA100).

  • Positive Control (with S9): A known mutagen that requires metabolic activation (e.g., 2-aminoanthracene for TA100).

SOS Chromotest

This assay measures the induction of the SOS DNA repair system in Escherichia coli as an indicator of DNA damage.

• Tester Strain: Escherichia coli PQ37, which carries a fusion of the sfiA gene (an SOS-inducible gene) with the lacZ gene (encoding β-galactosidase).

• Procedure:

  • An exponential-phase culture of E. coli PQ37 was diluted and incubated with various concentrations of ethyl vinyl ketone for a defined period (e.g., 2 hours) at 37°C with shaking.

  • After the incubation period, the activity of β-galactosidase (indicative of SOS induction) and alkaline phosphatase (a measure of cell viability) were determined.

  • The induction factor (IF) is calculated as the ratio of β-galactosidase activity to alkaline phosphatase activity at a given dose, normalized to the solvent control.

  • A compound is considered genotoxic if it produces a dose-dependent increase in the induction factor, typically 1.5-fold or greater.

• Controls:

  • Solvent Control: Bacteria treated with the solvent alone.

  • Positive Control: A known SOS-inducing agent (e.g., 4-nitroquinoline-1-oxide).

In Vivo Micronucleus Assay

This assay detects chromosomal damage in vivo by measuring the formation of micronuclei in erythrocytes.

• Animal Model: B6C3F1 mice were used in the National Toxicology Program studies.

• Exposure Route: Whole-body inhalation exposure.

• Procedure:

  • Animals were exposed to target concentrations of ethyl vinyl ketone (0, 2, 4, or 8 ppm) for 6 hours per day, 5 days per week, for 13 weeks.

  • At the end of the exposure period, peripheral blood samples were collected.

  • Blood smears were prepared and stained with a fluorescent dye (e.g., acridine orange) to differentiate between polychromatic (immature) and normochromatic (mature) erythrocytes.

  • A minimum of 2000 polychromatic erythrocytes per animal were scored for the presence of micronuclei.

  • The frequency of micronucleated polychromatic erythrocytes was calculated. An increase in the frequency of micronucleated cells in the treated groups compared to the control group indicates a clastogenic or aneugenic effect.

• Controls:

  • Negative Control: Animals exposed to filtered air.

  • Positive Control: A known clastogen (e.g., cyclophosphamide) administered via an appropriate route.

Mechanism of Action and Signaling Pathways

The genotoxicity of ethyl vinyl ketone, like other α,β-unsaturated carbonyl compounds, is primarily attributed to its ability to form covalent adducts with DNA.

DNA Adduct Formation

Ethyl vinyl ketone is an electrophilic compound that can react with nucleophilic sites on DNA bases. The primary mechanism involves a Michael addition reaction with the guanine base, leading to the formation of cyclic 1,N²-deoxyguanosine adducts. These bulky adducts can distort the DNA helix, interfering with DNA replication and transcription, which can lead to mutations if not repaired.

Caption: Mechanism of ethyl vinyl ketone-induced DNA adduct formation.

DNA Repair Pathways

The bulky DNA adducts formed by ethyl vinyl ketone are typically recognized and repaired by the Nucleotide Excision Repair (NER) pathway. The NER pathway is a versatile DNA repair mechanism that removes a wide range of helix-distorting lesions. If these adducts are not repaired before DNA replication, they can lead to the insertion of an incorrect base opposite the lesion, resulting in a mutation.

Caption: Nucleotide Excision Repair (NER) pathway for EVK-DNA adducts.

Experimental Workflows

Visualizing the workflow of genotoxicity assays can aid in understanding the experimental process.

Ames Test Workflow

Caption: Experimental workflow for the Ames Test (Pre-incubation method).

In Vivo Micronucleus Assay Workflow

Caption: Experimental workflow for the In Vivo Micronucleus Assay.

Conclusion

The available evidence indicates that ethyl vinyl ketone is mutagenic in bacterial systems, an effect that is likely mediated by the formation of DNA adducts. Specifically, it induces base-pair substitutions in S. typhimurium TA100 and shows a weak genotoxic response in the SOS Chromotest with E. coli PQ37. In contrast, an in vivo micronucleus assay in mice did not show evidence of chromosomal damage after subchronic inhalation exposure. This discrepancy between in vitro and in vivo findings may be due to metabolic detoxification, limited bioavailability to the target tissue (bone marrow), or the insensitivity of the micronucleus endpoint to the specific type of DNA damage induced by EVK. Further research, potentially including in vivo comet assays in various tissues, could help to clarify the in vivo genotoxic potential of ethyl vinyl ketone. The information presented in this guide provides a foundation for such future investigations and for the overall safety assessment of this compound.

Protocols & Analytical Methods

Ethyl Vinyl Ketone: A Versatile Michael Acceptor in Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Ethyl vinyl ketone (EVK) serves as a valuable and reactive Michael acceptor in organic synthesis, enabling the formation of carbon-carbon bonds and the construction of complex molecular architectures. Its α,β-unsaturated ketone moiety readily undergoes conjugate addition with a wide range of nucleophiles, making it a key building block in various synthetic transformations, including annulation reactions for the synthesis of cyclic compounds and stereoselective additions for accessing chiral molecules. These structural motifs are of significant interest in medicinal chemistry and drug development.

Key Applications

Robinson Annulation

The Robinson annulation is a powerful ring-forming reaction that combines a Michael addition with an intramolecular aldol condensation to construct a six-membered ring. Ethyl vinyl ketone is a classic Michael acceptor in this sequence, reacting with a ketone enolate to form a 1,5-diketone intermediate, which then cyclizes. This methodology is fundamental in the synthesis of steroids, terpenes, and other polycyclic natural products.[1][2][3]

Enantioselective Conjugate Additions

The development of asymmetric catalysis has enabled highly enantioselective Michael additions to ethyl vinyl ketone. Chiral catalysts, including organocatalysts and metal complexes, can direct the addition of nucleophiles to one face of the molecule, providing access to chiral building blocks with high enantiomeric excess.[4] These chiral synthons are crucial for the synthesis of enantiomerically pure pharmaceuticals.

Halogeno Aldol Reactions

Ethyl vinyl ketone can participate in three-component halogeno aldol reactions, where it acts as the Michael acceptor in the presence of an aldehyde and a titanium tetrachloride mediator.[5] This reaction allows for the rapid construction of functionalized β-halo ketones, which are versatile intermediates for further synthetic transformations.

Reductive Aldol Coupling

Diastereo- and enantioselective reductive aldol couplings of ethyl vinyl ketone with aldehydes can be achieved using catalytic hydrogenation.[6][7][8][9] This process, often mediated by rhodium catalysts with chiral ligands, generates aldol adducts with excellent stereocontrol, providing a valuable route to acyclic stereodefined units found in many natural products.

Data Presentation

The following tables summarize quantitative data for selected applications of ethyl vinyl ketone as a Michael acceptor.

Table 1: Halogeno Aldol Reaction of Ethyl Vinyl Ketone and Aldehydes [5]

Aldehyde	Product	Yield (%)	Diastereomeric Ratio (syn/anti)
4-Nitrobenzaldehyde	1-Chloro-1-(4-nitrophenyl)-4-hexanone	92	8.4:1
4-Chlorobenzaldehyde	1-Chloro-1-(4-chlorophenyl)-4-hexanone	85	6.2:1
4-Methylbenzaldehyde	1-Chloro-1-(4-methylphenyl)-4-hexanone	78	5.0:1
Benzaldehyde	1-Chloro-1-phenyl-4-hexanone	75	4.5:1
2-Naphthaldehyde	1-Chloro-1-(2-naphthyl)-4-hexanone	88	7.1:1

Table 2: Enantioselective Reductive Aldol Coupling of Ethyl Vinyl Ketone with Various Aldehydes [6][10]

Aldehyde	Ligand	Yield (%)	Diastereomeric Ratio (syn/anti)	Enantiomeric Excess (ee, %)
2-(Benzyloxy)acetaldehyde	(R,R)-Ligand	85	>98:2	96
3-(Benzyloxy)propanal	(R,R)-Ligand	82	>98:2	95
2-Phenylpropionaldehyde	(R,R)-Ligand	78	95:5	92
Cyclohexanecarboxaldehyde	(R,R)-Ligand	75	96:4	94
Isovaleraldehyde	(R,R)-Ligand	70	97:3	91

Experimental Protocols

Protocol 1: Halogeno Aldol Reaction of Ethyl Vinyl Ketone and 4-Nitrobenzaldehyde[6]

• To a dry vial, add freshly distilled dichloromethane (1.0 mL), 4-nitrobenzaldehyde (0.151 g, 1.0 mmol), and ethyl vinyl ketone (0.17 mL, 2.0 mmol).

• Cool the stirring reaction mixture to 0 °C in an ice bath.

• Add titanium tetrachloride (1.2 mL of a 1.0 M solution in dichloromethane, 1.2 mmol) to the cooled mixture.

• Cap the vial and stir the resulting solution at 0 °C for 2 hours. The reaction is conducted without the need for an inert argon atmosphere.

• Quench the reaction by the dropwise addition of a saturated aqueous sodium bicarbonate (NaHCO₃) solution (2.0 mL).

• Extract the product with dichloromethane, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 1-chloro-1-(4-nitrophenyl)-4-hexanone.

Protocol 2: Enantioselective Reductive Aldol Coupling of Ethyl Vinyl Ketone and 2-(Benzyloxy)acetaldehyde[7][11]

• In a glovebox, charge a reaction vial with the chiral rhodium catalyst precursor, [Rh(COD)(Ligand)]OTf (where Ligand is a suitable chiral phosphonite ligand), at a specified catalyst loading.

• Add the desired solvent (e.g., dichloromethane) to dissolve the catalyst.

• Add 2-(benzyloxy)acetaldehyde (1.0 equivalent) to the catalyst solution.

• Add ethyl vinyl ketone (typically 1.5-2.0 equivalents) to the reaction mixture.

• Seal the reaction vessel and remove it from the glovebox.

• Connect the vessel to a hydrogen gas source and purge the system.

• Stir the reaction mixture under a hydrogen atmosphere (typically 1 atm) at a controlled temperature (e.g., 0 °C or room temperature) for the specified reaction time.

• Upon completion, vent the hydrogen gas and concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired syn-aldol adduct.

• Determine the diastereomeric ratio and enantiomeric excess by chiral HPLC or GC analysis.

Protocol 3: Robinson Annulation of 2-Methylcyclohexanone with Ethyl Vinyl Ketone (Representative Protocol)

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-methylcyclohexanone (1.0 equivalent) in a suitable solvent such as ethanol or tert-butanol.

• Add a base, such as sodium ethoxide or potassium tert-butoxide (typically 0.1 to 1.0 equivalent), to the solution to generate the enolate.

• Stir the mixture at room temperature for 15-30 minutes.

• Slowly add ethyl vinyl ketone (1.0-1.2 equivalents) to the reaction mixture. The Michael addition is often exothermic.

• After the addition is complete, continue stirring at room temperature or heat to reflux to promote the intramolecular aldol condensation and subsequent dehydration. Reaction progress can be monitored by TLC.

• Once the reaction is complete, cool the mixture to room temperature and neutralize with a weak acid (e.g., acetic acid).

• Remove the solvent under reduced pressure.

• Partition the residue between water and an organic solvent (e.g., diethyl ether or ethyl acetate).

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by distillation or column chromatography to obtain the corresponding octalone.

Visualizations

Caption: Workflow of a base-catalyzed Michael addition using ethyl vinyl ketone.

Caption: The sequential pathway of the Robinson annulation reaction.

Caption: Stereochemical control in the enantioselective reductive aldol coupling.

References

• 1. juniperpublishers.com [juniperpublishers.com]
• 2. Robinson annulation - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Diastereo- and Enantioselective Hydrogenative Aldol Coupling of Vinyl Ketones: Design of an Effective Monodentate TADDOL-Based Phosphonite Ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Catalytic Reductive Aldol and Mannich Reactions of Enone, Acrylate and Vinyl Heteroaromatic Pronucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Diastereo- and Enantioselective Reductive Aldol Addition of Vinyl Ketones via Catalytic Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Diastereo- and Enantioselective Reductive Aldol Addition of Vinyl Ketones via Catalytic Hydrogenation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Item - Diastereo- and Enantioselective Hydrogenative Aldol Coupling of Vinyl Ketones:  Design of Effective Monodentate TADDOL-Like Phosphonite Ligands - figshare - Figshare [figshare.com]

Application Notes and Protocols for Diels-Alder Reactions Involving Ethyl Vinyl Ketone

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the Diels-Alder reaction utilizing ethyl vinyl ketone as a dienophile. The information compiled herein is intended to guide researchers in the design, execution, and optimization of this powerful cycloaddition for the synthesis of complex cyclic molecules.

Application Notes

The Diels-Alder reaction is a cornerstone of synthetic organic chemistry, enabling the construction of six-membered rings with high stereocontrol.[1][2] Ethyl vinyl ketone is a versatile and reactive dienophile due to the electron-withdrawing nature of its carbonyl group, which accelerates the reaction with electron-rich dienes.[1] The resulting cyclohexene products are valuable intermediates in the synthesis of natural products and pharmaceuticals.

Reaction Mechanism and Stereoselectivity

The Diels-Alder reaction is a concerted [4+2] cycloaddition, meaning that the new sigma bonds are formed in a single transition state.[2] The stereochemistry of the reactants is retained in the product. When cyclic dienes are used, two diastereomeric products, endo and exo, can be formed. Typically, the endo product is the kinetically favored major product, a phenomenon attributed to secondary orbital interactions.

Catalysis of the Diels-Alder Reaction

To enhance the reaction rate and control the stereoselectivity, Lewis acids or organocatalysts are often employed.

• Lewis Acid Catalysis: Lewis acids, such as tin(IV) chloride (SnCl₄) and diethylaluminum chloride (Et₂AlCl), coordinate to the carbonyl oxygen of ethyl vinyl ketone. This coordination increases the electron-withdrawing effect of the ketone, further activating the dienophile and accelerating the reaction. Lewis acid catalysis can also influence the regioselectivity and diastereoselectivity of the cycloaddition.[3][4]

• Organocatalysis: Chiral secondary amines, such as imidazolidinones, can catalyze the asymmetric Diels-Alder reaction. The mechanism involves the formation of a chiral iminium ion intermediate from the reaction of the amine catalyst with ethyl vinyl ketone. This intermediate then reacts with the diene in a highly face-selective manner, leading to the formation of enantioenriched products. This approach is particularly valuable in the synthesis of chiral molecules for drug development.

Data Presentation

The following tables summarize quantitative data for Diels-Alder reactions of ethyl vinyl ketone with various dienes under different catalytic conditions.

Table 1: Lewis Acid Catalyzed Diels-Alder Reactions

Diene	Lewis Acid	Solvent	Temperature (°C)	Time (h)	Yield (%)	Endo/Exo Ratio	Reference
2-(Diethylphosphoryloxy)-1,3-pentadiene	SnCl₄ (0.5 equiv)	Ether	-30	-	81	-	[3]
Isoprene	Et₂AlCl	-	-	-	-	-	[5]
2-Methyl-1,3-butadiene	Sn(IV)Cl₄	-	-	-	-	Favored 1,4-product	[6]

Table 2: Organocatalyzed Asymmetric Diels-Alder Reactions

Diene	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Endo/Exo Ratio	ee (%)	Reference
Cyclopentadiene	Imidazolidinone (5-10)	H₂O/MeOH	23	12	89	25:1	90 (endo)
2,3-Dimethyl-1,3-butadiene	[Ru(Cp)(R,R-BIPHOP-F)(acetone)][SbF₆]	-	-	-	-	-	-

Experimental Protocols

The following are representative protocols for performing Diels-Alder reactions with ethyl vinyl ketone.

Protocol 1: Lewis Acid Catalyzed Diels-Alder Reaction of Ethyl Vinyl Ketone with 2-(Diethylphosphoryloxy)-1,3-pentadiene

Materials:

• 2-(Diethylphosphoryloxy)-1,3-pentadiene

• Ethyl vinyl ketone

• Tin(IV) chloride (SnCl₄)

• Anhydrous diethyl ether

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Syringes

• Nitrogen or Argon atmosphere setup

Procedure:

• Reaction Setup: A flame-dried round-bottom flask equipped with a magnetic stir bar is charged with a solution of 2-(diethylphosphoryloxy)-1,3-pentadiene in anhydrous diethyl ether under an inert atmosphere of nitrogen or argon.

• Cooling: The flask is cooled to -30 °C using a suitable cooling bath (e.g., dry ice/acetone).

• Addition of Dienophile: Ethyl vinyl ketone is added dropwise to the cooled solution via syringe.

• Addition of Lewis Acid: A solution of tin(IV) chloride (0.5 equivalents) in anhydrous diethyl ether is added slowly to the reaction mixture.

• Reaction Monitoring: The reaction is stirred at -30 °C and the progress is monitored by thin-layer chromatography (TLC).

• Quenching: Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate.

• Work-up: The mixture is allowed to warm to room temperature and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel to afford the desired Diels-Alder adduct.[3]

Protocol 2: Organocatalyzed Asymmetric Diels-Alder Reaction of Ethyl Vinyl Ketone with Cyclopentadiene

Materials:

• Ethyl vinyl ketone

• Freshly cracked cyclopentadiene

• Imidazolidinone catalyst (e.g., 5-benzyl-2,2,3-trimethylimidazolidin-4-one)

• Methanol (MeOH)

• Water (H₂O)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Catalyst Solution: The imidazolidinone catalyst (5-10 mol%) is dissolved in a mixture of methanol and water in a round-bottom flask equipped with a magnetic stir bar.

• Addition of Dienophile: Ethyl vinyl ketone is added to the catalyst solution and the mixture is stirred at room temperature for 5-10 minutes.

• Addition of Diene: Freshly cracked cyclopentadiene is added dropwise to the reaction mixture.

• Reaction Monitoring: The reaction is stirred at room temperature and monitored by TLC until the ethyl vinyl ketone is consumed.

• Work-up: The reaction mixture is partitioned between water and diethyl ether. The aqueous layer is extracted with diethyl ether.

• Purification: The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is purified by flash column chromatography on silica gel to yield the enantioenriched Diels-Alder adduct.

Visualizations

General Diels-Alder Reaction Mechanism

Caption: General mechanism of the [4+2] Diels-Alder cycloaddition.

Experimental Workflow for Lewis Acid Catalyzed Diels-Alder Reaction

Caption: Workflow for a Lewis acid-catalyzed Diels-Alder reaction.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. m.youtube.com [m.youtube.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Solved The reaction of methyl vinyl ketone with | Chegg.com [chegg.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Polymerization of Ethyl Vinyl Ketone and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poly(ethyl vinyl ketone) (PEVK) and its derivatives represent a class of functional polymers with significant potential in advanced materials and biomedical applications. These polymers are distinguished by the ketone moiety on their side chains, which imparts unique photochemical properties. Specifically, poly(vinyl ketones) are known for their ability to undergo chain scission upon exposure to ultraviolet (UV) light, a characteristic that makes them highly valuable as photodegradable materials.[1]

Controlled radical polymerization techniques, particularly Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization, have enabled the synthesis of well-defined PEVK-based polymers with predictable molecular weights and low polydispersity.[2] This precise control over polymer architecture is crucial for creating sophisticated structures like block copolymers. By combining a photodegradable PEVK block with other stable, biocompatible polymer blocks, it is possible to fabricate stimuli-responsive nanosystems for applications such as targeted drug delivery, where a therapeutic payload can be released in response to a light trigger.[3][4][5]

This document provides detailed protocols for the controlled polymerization of ethyl vinyl ketone (EVK) via both thermally initiated and visible-light-mediated RAFT techniques. It also outlines the application of the resulting polymers in the formulation of light-sensitive drug delivery vehicles.

Polymerization Methodologies

The synthesis of well-defined poly(ethyl vinyl ketone) is best achieved through controlled radical polymerization methods. While techniques like Atom Transfer Radical Polymerization (ATRP) and Nitroxide Mediated Polymerization (NMP) have shown limitations with vinyl ketones, RAFT polymerization has proven to be a versatile and effective approach.[2]

1. Thermally Initiated RAFT Polymerization: This is a robust method that uses a conventional thermal initiator, such as Azobisisobutyronitrile (AIBN), to generate radicals. A RAFT agent, typically a trithiocarbonate or dithiobenzoate, reversibly transfers the growing polymer chain, allowing for controlled growth and resulting in polymers with a narrow molecular weight distribution.[6][7]

2. Photoinduced Electron Transfer (PET)-RAFT Polymerization: PET-RAFT is a modern advancement that utilizes visible light and a photoredox catalyst (e.g., Eosin Y) to mediate the polymerization.[8] This technique offers several advantages, including the ability to conduct polymerizations at ambient temperature, temporal control by simply turning the light source on or off, and tolerance to atmospheric oxygen in some systems.[8][9] These mild conditions are highly beneficial for the polymerization of sensitive monomers and the synthesis of complex polymer architectures.[10][11]

Experimental Protocols

Protocol 1: Thermally Initiated RAFT Polymerization of Ethyl Vinyl Ketone (EVK)

This protocol describes a typical procedure for the synthesis of poly(ethyl vinyl ketone) using AIBN as a thermal initiator and a trithiocarbonate RAFT agent.

Materials:

• Ethyl vinyl ketone (EVK), inhibitor removed

• 4-Cyano-4-[(dodecylsulfanylthiocarbonyl)sulfanyl]pentanoic acid (CDTPA) or similar trithiocarbonate RAFT agent

• Azobisisobutyronitrile (AIBN), recrystallized

• Anhydrous 1,4-dioxane (or other suitable solvent)

• Argon (Ar) or Nitrogen (N₂) gas

• Schlenk flask or glass ampule

• Methanol (for precipitation)

Procedure:

• Reagent Preparation: In a Schlenk flask, add the RAFT agent (e.g., CDTPA) and the initiator (AIBN). A typical molar ratio is [Monomer]:[RAFT Agent]:[Initiator] of 100:1:0.2.

• Monomer Addition: Add the solvent (1,4-dioxane) and the monomer (EVK) to the flask.

• Degassing: Seal the flask and subject the solution to at least three freeze-pump-thaw cycles to remove dissolved oxygen. After the final cycle, backfill the flask with an inert gas like argon.

• Polymerization: Place the sealed flask in a preheated oil bath at the desired temperature (e.g., 70 °C).[2]

• Reaction Monitoring: Allow the polymerization to proceed for the planned duration (e.g., 6-24 hours). The progress can be monitored by taking aliquots at different time points and analyzing monomer conversion via ¹H NMR spectroscopy.

• Termination and Isolation: To quench the reaction, cool the flask in an ice bath and expose the solution to air.

• Purification: Precipitate the polymer by slowly adding the reaction mixture to a large volume of cold methanol. Collect the polymer by filtration or centrifugation, then redissolve it in a small amount of a suitable solvent (e.g., THF) and re-precipitate. Repeat this process two more times to ensure the removal of unreacted monomer and initiator fragments.

• Drying: Dry the purified polymer under vacuum at room temperature until a constant weight is achieved.

• Characterization: Analyze the resulting polymer for its molecular weight (Mₙ) and polydispersity (Đ) using Gel Permeation Chromatography (GPC).

Protocol 2: Visible Light-Mediated PET-RAFT Polymerization of EVK

This protocol details a greener, room-temperature synthesis of poly(ethyl vinyl ketone) using a photoredox catalyst.[8]

Materials:

• Ethyl vinyl ketone (EVK), inhibitor removed

• Trithiocarbonate RAFT agent (e.g., CDTPA)

• Eosin Y (photocatalyst)

• Dimethyl sulfoxide (DMSO) or other suitable polar solvent

• Argon (Ar) or Nitrogen (N₂) gas

• Schlenk flask or vial with a rubber septum

• Visible light source (e.g., Blue or Green LED lamp, ~450-530 nm)

• Methanol (for precipitation)

Procedure:

• Reagent Preparation: In a Schlenk flask or vial, prepare a stock solution containing the RAFT agent and the photocatalyst (Eosin Y, typically ppm concentration relative to the monomer) in the chosen solvent (e.g., DMSO).

• Monomer Addition: Add the EVK monomer to the stock solution. A typical molar ratio for this system is [Monomer]:[RAFT Agent] of 100:1.

• Degassing: Sparge the solution with argon or nitrogen for 20-30 minutes to remove oxygen.

• Polymerization: Place the sealed reaction vessel under the visible light source at room temperature. Ensure consistent irradiation of the sample.

• Reaction Monitoring: The polymerization is typically rapid, with high conversions often achieved within a few hours.[8] Monitor the reaction via ¹H NMR for monomer conversion.

• Termination and Isolation: Stop the reaction by turning off the light source and exposing the mixture to air.

• Purification: Purify the polymer by precipitation in cold methanol, followed by redissolution and re-precipitation as described in Protocol 1.

• Drying: Dry the final polymer under vacuum.

• Characterization: Characterize the polymer's Mₙ and Đ using GPC.

Data Presentation

The controlled nature of RAFT polymerization allows for the synthesis of polymers with targeted molecular weights and narrow molecular weight distributions. The final molecular weight is determined by the initial ratio of monomer to RAFT agent and the monomer conversion.

Table 1: Representative Data for Controlled Polymerization of Vinyl Ketones via RAFT

Entry	Method	[Monomer]:[CTA]:[I]	Time (h)	Conversion (%)	Mₙ (Target) ( g/mol )	Mₙ (GPC) ( g/mol )	Đ (PDI)
1	Thermal RAFT	50:1:0.2	8	92	4,200	4,500	1.18
2	Thermal RAFT	100:1:0.2	12	89	8,400	8,800	1.20
3	Thermal RAFT	200:1:0.2	18	85	16,800	17,500	1.25
4	PET-RAFT	100:1:(catalyst)	2	95	8,400	8,200	1.16
5	PET-RAFT	200:1:(catalyst)	4	91	16,800	17,100	1.19

Note: Data are representative examples based on typical results for vinyl ketone polymerizations.[2] Mₙ (Target) = ([Monomer]/[CTA]) × Mₙ(Monomer) × Conversion + Mₙ(CTA). CTA = Chain Transfer Agent, I = Initiator.

Visualizations: Workflows and Mechanisms

Caption: Experimental workflow for PET-RAFT polymerization of EVK.

Application in Drug Development: Light-Triggered Release

The photodegradable nature of poly(vinyl ketones) makes them ideal candidates for creating stimuli-responsive drug delivery systems.[12] A common strategy involves the synthesis of amphiphilic block copolymers, where one block is a hydrophobic, photodegradable polymer like PEVK, and the other is a hydrophilic, biocompatible polymer such as poly(ethylene glycol) (PEG).

These block copolymers can self-assemble in aqueous environments to form core-shell nanostructures (e.g., micelles or vesicles). Hydrophobic drugs can be encapsulated within the hydrophobic PEVK core. The resulting nanoparticles are stable under physiological conditions. However, when exposed to a specific wavelength of UV light, the PEVK block degrades, leading to the disassembly of the nanoparticle and the controlled release of the encapsulated therapeutic agent.[3][4] This approach allows for high spatial and temporal control over drug release, minimizing off-target effects. For instance, biodegradable microspheres with nanopores have been fabricated using a triblock copolymer containing a poly(methyl vinyl ketone) block, which is then degraded by UV light to create the porous structure for release.[13]

Caption: Light-triggered drug release from a photodegradable nanoparticle.

Caption: Control of polymer properties in RAFT polymerization.

References

• 1. Poly(Vinyl Ketones): New Directions in Photodegradable Polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Changing Self‐Assembly Through Degradation: Phenyl Vinyl Ketone Polymer Nanoparticles Under Light - PMC [pmc.ncbi.nlm.nih.gov]
• 5. UV-degradable poly(phenyl vinyl ketone) particles produced by polymerisation-induced self-assembly in ethanol or water - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. boronmolecular.com [boronmolecular.com]
• 7. RAFT Polymerization [sigmaaldrich.com]
• 8. Controlled radical polymerization of vinyl ketones using visible light - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. chemistry.illinois.edu [chemistry.illinois.edu]
• 11. New Light in Polymer Science: Photoinduced Reversible Addition-Fragmentation Chain Transfer Polymerization (PET-RAFT) as Innovative Strategy for the Synthesis of Advanced Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Poly vinyl ketones, a tunable class of photodegradable polymers - American Chemical Society [acs.digitellinc.com]
• 13. Biodegradable PCL-b-PLA Microspheres with Nanopores Prepared via RAFT Polymerization and UV Photodegradation of Poly(Methyl Vinyl Ketone) Blocks - PubMed [pubmed.ncbi.nlm.nih.gov]

The Strategic Application of Ethyl Vinyl Ketone in the Synthesis of Pharmaceutical Intermediates

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Ethyl vinyl ketone (EVK), a highly reactive α,β-unsaturated ketone, serves as a versatile building block in organic synthesis, particularly in the construction of complex molecular architectures found in pharmaceutical intermediates.[1] Its electrophilic nature, conferred by the conjugated system, makes it an excellent Michael acceptor and a dienophile in various carbon-carbon bond-forming reactions. This document outlines the primary applications of ethyl vinyl ketone in the synthesis of pharmaceutical intermediates, with a focus on Michael additions, Robinson annulations, and Diels-Alder reactions. Detailed experimental protocols and quantitative data are provided to facilitate the practical application of these methodologies in a research and development setting.

Key Synthetic Applications

The utility of ethyl vinyl ketone in pharmaceutical synthesis predominantly revolves around its ability to participate in reactions that construct cyclic and polycyclic systems, which are common motifs in many drug molecules, including steroids and alkaloids.[2][3]

Michael Addition Reactions

The conjugate addition of a nucleophile to the β-carbon of ethyl vinyl ketone is a cornerstone of its application. This reaction is instrumental in introducing a pentan-3-one moiety into a molecule, which can then be further elaborated.

General Reaction Scheme:

Caption: Michael addition of a nucleophile to ethyl vinyl ketone.

Experimental Protocol: General Procedure for Michael Addition

• Reaction Setup: A solution of the nucleophile (1.0 equivalent) in a suitable solvent (e.g., THF, ethanol, or DMF) is prepared in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Base Addition (if required): If the nucleophile requires deprotonation, a suitable base (e.g., NaH, NaOEt, or Et3N, 1.0-1.2 equivalents) is added portion-wise at a controlled temperature (typically 0 °C). The mixture is stirred for 15-30 minutes to ensure complete formation of the nucleophilic species.

• Addition of Ethyl Vinyl Ketone: Ethyl vinyl ketone (1.0-1.5 equivalents), often freshly distilled to remove inhibitors, is added dropwise to the reaction mixture at 0 °C.

• Reaction Monitoring: The reaction is allowed to warm to room temperature and stirred for a period of 2-24 hours. The progress of the reaction is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride. The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate, dichloromethane). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel to afford the desired Michael adduct.

Quantitative Data Summary:

Nucleophile Type	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Enolates	NaH, LDA	THF	0 to RT	2-12	70-95
Amines	-	Ethanol	RT	4-24	85-98
Thiols	Et3N	CH2Cl2	0 to RT	1-6	90-99

Note: Yields are generalized and highly dependent on the specific substrate.

Robinson Annulation

The Robinson annulation is a powerful ring-forming reaction that sequentially combines a Michael addition with an intramolecular aldol condensation.[2][3][4] This reaction is particularly significant in the synthesis of six-membered rings and has been a key step in the total synthesis of steroids and other natural products.[2] Ethyl vinyl ketone is a classic Michael acceptor used in this annulation process.

Reaction Pathway:

Caption: The Robinson annulation reaction pathway.

Experimental Protocol: Synthesis of a Wieland-Miescher Ketone Analog

The Wieland-Miescher ketone is a classic product of the Robinson annulation, and its analogs are valuable intermediates in steroid synthesis.[2]

• Enolate Formation: To a solution of 2-methylcyclohexane-1,3-dione (1.0 equivalent) in a suitable solvent like methanol or toluene, a catalytic amount of a base such as sodium methoxide or potassium hydroxide is added.

• Michael Addition: The mixture is stirred until the enolate forms, and then ethyl vinyl ketone (1.1 equivalents) is added dropwise at room temperature. The reaction is stirred for 2-4 hours to form the Michael adduct.

• Aldol Condensation and Dehydration: The reaction mixture is then heated to reflux (typically 60-110 °C depending on the solvent) for 8-16 hours to facilitate the intramolecular aldol condensation and subsequent dehydration.

• Reaction Monitoring: The formation of the annulated product is monitored by TLC or GC-MS.

• Work-up: After cooling to room temperature, the reaction mixture is neutralized with a weak acid (e.g., acetic acid). The solvent is removed under reduced pressure, and the residue is partitioned between water and an organic solvent (e.g., ethyl acetate).

• Purification: The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography or recrystallization to yield the pure annulated ketone.

Quantitative Data for Robinson Annulation:

Ketone Substrate	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
2-Methylcyclohexanone	NaOMe	Methanol	Reflux	12	75-85
Cyclohexanone	KOH	Ethanol	Reflux	16	60-70
2-Methyl-1,3-cyclohexanedione	Pyrrolidine	Benzene	Reflux	24	80-90

Diels-Alder Reaction

As a dienophile, ethyl vinyl ketone can react with a conjugated diene in a [4+2] cycloaddition to form a six-membered ring.[5][6] This reaction is highly stereospecific and is a powerful tool for the construction of complex cyclic systems in a single step. The Diels-Alder reaction is valuable in the synthesis of various therapeutic agents and natural products.[7][8]

Conceptual Workflow:

Caption: Workflow for a Diels-Alder reaction.

Experimental Protocol: General Procedure for Diels-Alder Reaction

• Reaction Setup: A solution of the diene (1.0 equivalent) and ethyl vinyl ketone (1.0-1.2 equivalents) in a suitable solvent (e.g., toluene, xylene, or dichloromethane) is prepared in a sealed tube or a round-bottom flask equipped with a reflux condenser.

• Catalysis (Optional): For less reactive dienes, a Lewis acid catalyst (e.g., AlCl3, BF3·OEt2) can be added to accelerate the reaction.

• Heating: The reaction mixture is heated to the desired temperature (ranging from room temperature to reflux) and stirred for 4-48 hours.

• Monitoring: The reaction progress is monitored by TLC or GC-MS.

• Work-up: Upon completion, the reaction mixture is cooled to room temperature. If a Lewis acid was used, the reaction is carefully quenched with water or a saturated aqueous solution of sodium bicarbonate. The product is extracted with an organic solvent.

• Purification: The combined organic layers are dried and concentrated. The crude product is purified by column chromatography to yield the Diels-Alder adduct.

Quantitative Data for Diels-Alder Reactions:

Diene	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)
Cyclopentadiene	None	Dichloromethane	0 - RT	4	>95
Isoprene	None	Toluene	110	24	70-80
Danishefsky's Diene	None	Benzene	80	12	85-95

Conclusion

Ethyl vinyl ketone is a valuable and versatile reagent in the synthesis of pharmaceutical intermediates. Its participation in key chemical transformations such as Michael additions, Robinson annulations, and Diels-Alder reactions allows for the efficient construction of complex cyclic and polycyclic frameworks that are prevalent in a wide range of biologically active molecules. The protocols and data presented herein provide a practical guide for researchers and scientists in the field of drug development to effectively utilize ethyl vinyl ketone in their synthetic strategies. Careful optimization of reaction conditions for specific substrates is crucial for achieving high yields and purity of the desired pharmaceutical intermediates.

References

• 1. Ethyl Vinyl Ketone | 1629-58-9 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 2. Robinson annulation - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Robinson Annulation [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Applications of Diels–Alder Chemistry in Biomaterials and Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Diels-Alder reaction: A powerful tool for the design of drug delivery systems and biomaterials - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Robinson Annulation with Ethyl Vinyl Ketone

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Robinson annulation is a powerful and widely utilized carbon-carbon bond-forming reaction in organic synthesis for the formation of a six-membered ring. Discovered by Sir Robert Robinson in 1935, this reaction sequence involves a Michael addition of a ketone to an α,β-unsaturated ketone, followed by an intramolecular aldol condensation to afford a cyclohexenone derivative.[1][2] This methodology has proven indispensable in the total synthesis of complex natural products, particularly steroids, terpenoids, and alkaloids, which are scaffolds of significant interest in drug discovery and development.[3][4][5]

This application note provides a detailed protocol for the Robinson annulation reaction using ethyl vinyl ketone as the Michael acceptor. Ethyl vinyl ketone is a common and effective reagent in this transformation, leading to the formation of fused bicyclic systems that are key intermediates in the synthesis of a variety of biologically active molecules.[6] We will cover the reaction mechanism, provide a detailed experimental protocol for the synthesis of the 5-methyl-Wieland–Miescher ketone, present a summary of reaction conditions, and discuss its applications in drug development.

Reaction Mechanism

The Robinson annulation proceeds in a two-step sequence under basic or acidic conditions. The base-catalyzed mechanism is more common and is illustrated below.

• Michael Addition: The reaction is initiated by the deprotonation of the ketone at the α-carbon by a base to form an enolate. This enolate then acts as a nucleophile and attacks the β-carbon of ethyl vinyl ketone in a conjugate addition (Michael addition). The resulting product is a 1,5-dicarbonyl compound.

• Intramolecular Aldol Condensation: The newly formed 1,5-dicarbonyl intermediate, upon enolization, undergoes an intramolecular aldol addition where the enolate of one carbonyl group attacks the other carbonyl group, forming a six-membered ring. Subsequent dehydration (condensation) of the resulting β-hydroxy ketone under the reaction conditions yields the final α,β-unsaturated cyclic ketone.

Caption: Base-catalyzed Robinson annulation mechanism.

Experimental Protocols

This section provides a detailed protocol for the synthesis of (±)-5-methyl-Wieland–Miescher ketone, a key intermediate in steroid synthesis, via the Robinson annulation of 2-methyl-1,3-cyclohexanedione with ethyl vinyl ketone.

Materials:

• 2-methyl-1,3-cyclohexanedione

• Ethyl vinyl ketone

• Triethylamine (NEt3)

• Tetrahydrofuran (THF), anhydrous

• Toluene

• Pyrrolidine

• 5% Hydrochloric acid (HCl) solution

• 5% Sodium hydroxide (NaOH) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

• Ethyl acetate (EtOAc) and n-hexane for chromatography

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

Procedure:

Step 1: Michael Addition

• To a solution of 2-methyl-1,3-cyclohexanedione (1.0 eq) in refluxing tetrahydrofuran (THF), add triethylamine (NEt3) followed by ethyl vinyl ketone (1.1 eq).

• Continue stirring the reaction mixture under reflux for the time indicated in the table below (typically several hours).

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• The crude trione intermediate can be isolated or used directly in the next step.

Step 2: Aldol Condensation and Dehydration

• If the intermediate was isolated, dissolve it in toluene. Otherwise, evaporate the THF from the previous step and dissolve the residue in toluene.

• Add pyrrolidine to the solution and heat the mixture at 110 °C.

• Monitor the formation of the enedione product by TLC.

• After the reaction is complete, cool the mixture to room temperature.

Work-up and Purification:

• Dilute the reaction mixture with diethyl ether (Et2O).

• Wash the organic layer sequentially with a 5% HCl solution, a 5% NaOH solution, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in n-hexane as the eluent to afford the pure (±)-5-methyl-Wieland–Miescher ketone.

Data Presentation

The following table summarizes representative reaction conditions and yields for the Robinson annulation using ethyl vinyl ketone with various substrates.

Entry	Michael Donor	Michael Acceptor	Catalyst/Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	2-Methyl-1,3-cyclohexanedione	Ethyl vinyl ketone	Triethylamine	THF	Reflux	54	30	(Scafato et al., 2019)
2	Cyclohexanone	Ethyl vinyl ketone	Sodium ethoxide	Ethanol	RT - Reflux	2	71	(SynArchive)
3	2-Methylcyclohexanone	Ethyl vinyl ketone	Triton B	-	RT	-	Moderate	(White et al., 2014)

Applications in Drug Development

The Robinson annulation with ethyl vinyl ketone is a cornerstone in the synthesis of polycyclic molecules with significant therapeutic potential.

• Steroid Synthesis: The most prominent application is in the synthesis of steroids.[1][2] The Wieland-Miescher ketone and its analogs, synthesized via this method, are crucial starting materials for the synthesis of corticosteroids, sex hormones, and other bioactive steroids.[3] For instance, the core structure of cortisone, a potent anti-inflammatory drug, can be constructed using a Robinson annulation strategy.[1]

• Terpenoid Synthesis: Many terpenoids, a large and diverse class of naturally occurring organic compounds, possess interesting biological activities. The Robinson annulation provides an efficient route to the decalin ring system, which is a common structural motif in many terpenes with potential applications as anticancer and antimicrobial agents.

• Alkaloid Synthesis: The versatility of the Robinson annulation has been extended to the synthesis of nitrogen-containing heterocyclic systems, which are precursors to various alkaloids.[7] These compounds often exhibit a wide range of pharmacological activities, including analgesic, antimalarial, and anticancer properties.

Experimental Workflow

The following diagram illustrates the general workflow for a Robinson annulation experiment.

Caption: General experimental workflow for Robinson annulation.

Conclusion

The Robinson annulation using ethyl vinyl ketone remains a highly relevant and efficient method for the construction of six-membered rings in the synthesis of complex organic molecules. Its reliability, versatility, and the importance of its products, particularly in the field of medicinal chemistry and drug development, ensure its continued application. The detailed protocol and data presented in this application note provide a valuable resource for researchers engaged in the synthesis of steroids, terpenoids, and other biologically active compounds.

References

• 1. Robinson annulation - Wikipedia [en.wikipedia.org]
• 2. robinson annulation in chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
• 3. Wieland–Miescher ketone: a cornerstone in natural product synthesis - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. juniperpublishers.com [juniperpublishers.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Asymmetric Synthesis Strategies Employing Ethyl Vinyl Ketone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of key asymmetric synthesis strategies utilizing ethyl vinyl ketone (EVK), a versatile building block in the construction of complex chiral molecules. The protocols outlined below are intended to serve as a guide for the stereoselective synthesis of valuable intermediates in pharmaceutical and natural product synthesis.

Organocatalytic Asymmetric Diels-Alder Reaction

The Diels-Alder reaction is a powerful tool for the construction of six-membered rings. The use of chiral organocatalysts allows for the enantioselective cycloaddition of dienes to α,β-unsaturated ketones like ethyl vinyl ketone, yielding highly functionalized and enantioenriched cyclohexene derivatives.

Application Note:

The organocatalytic Diels-Alder reaction between a diene and ethyl vinyl ketone, often catalyzed by a chiral secondary amine such as a Macmillan-type catalyst, proceeds through the formation of a chiral iminium ion intermediate. This activation strategy lowers the LUMO of the dienophile, facilitating the [4+2] cycloaddition and allowing for high levels of stereocontrol. This methodology has been successfully applied to the synthesis of a variety of complex molecules, demonstrating broad substrate scope and high enantioselectivities.[1][2]

Quantitative Data Summary:

Diene	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	endo:exo	ee (%)	Reference
Cyclopentadiene	20	H₂O	-	91	>100:1	98
Isoprene	20	H₂O/MeOH	48	86	12:1	90
2,3-Dimethyl-1,3-butadiene	20	H₂O/MeOH	72	82	-	85
1-Vinylcyclohexene	20	H₂O/MeOH	96	79	>20:1	88

Experimental Protocol: Asymmetric Diels-Alder Reaction of Cyclopentadiene and Ethyl Vinyl Ketone

Materials:

• (5S)-5-Benzyl-2,2,3-trimethylimidazolidin-4-one trifluoroacetic acid salt (Macmillan catalyst)

• Ethyl vinyl ketone (EVK)

• Cyclopentadiene (freshly cracked)

• Perchloric acid (HClO₄), aqueous solution

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a clean, dry flask containing the chiral imidazolidinone catalyst (20 mol%), add water (to achieve a concentration of 3-7 M).

• Cool the mixture to 0 °C in an ice bath.

• Add ethyl vinyl ketone (1.0 equiv) to the stirred catalyst solution.

• Add aqueous perchloric acid (20 mol%) dropwise to the reaction mixture.

• After stirring for 5 minutes, add freshly distilled cyclopentadiene (1.5 equiv) dropwise.

• Stir the resulting mixture at 0 °C and monitor the reaction progress by thin-layer chromatography (TLC) until the ethyl vinyl ketone is consumed.

• Upon completion, dilute the reaction mixture with dichloromethane.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired Diels-Alder adduct.

Reaction Workflow:

Workflow for the organocatalytic asymmetric Diels-Alder reaction.

Organocatalytic Asymmetric Michael Addition

The Michael addition, or conjugate addition, of nucleophiles to α,β-unsaturated carbonyl compounds is a fundamental C-C bond-forming reaction. Chiral organocatalysts can facilitate the asymmetric addition of various nucleophiles, such as ketones and aldehydes, to ethyl vinyl ketone, producing valuable chiral 1,5-dicarbonyl compounds and their derivatives.

Application Note:

Chiral primary or secondary amines are effective catalysts for the asymmetric Michael addition of ketones or aldehydes to ethyl vinyl ketone. The catalytic cycle typically involves the formation of a chiral enamine from the nucleophile and the catalyst, which then attacks the Michael acceptor (EVK). This approach provides access to adducts with high enantioselectivity, which are versatile intermediates for the synthesis of more complex molecules. Cinchona alkaloid-derived primary amines have also been shown to be effective in catalyzing the addition of ketones to similar Michael acceptors like vinyl sulfone.[3]

Quantitative Data Summary (Addition of Aldehydes to Methyl Vinyl Ketone):

Aldehyde	Catalyst	Solvent	Time (h)	Yield (%)	ee (%)	Reference
Propanal	(S)-proline	DMSO	24	75	76	[2]
Butanal	(S)-proline	DMSO	24	72	78	[2]
Pentanal	(S)-proline	DMSO	24	70	80	[2]
Hexanal	(S)-proline	DMSO	24	68	82	[2]

Experimental Protocol: Asymmetric Michael Addition of a Ketone to Ethyl Vinyl Ketone (General)

Materials:

• Chiral primary or secondary amine catalyst (e.g., a derivative of proline or a cinchona alkaloid)

• Ketone (nucleophile)

• Ethyl vinyl ketone (EVK)

• Anhydrous solvent (e.g., DMSO, CH₂Cl₂, Toluene)

• Acidic workup solution (e.g., dilute aqueous HCl)

• Organic solvent for extraction (e.g., ethyl acetate)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of the chiral amine catalyst (10-20 mol%) in the chosen anhydrous solvent, add the ketone (2.0 equiv).

• Stir the mixture at room temperature for 10-15 minutes to allow for enamine formation.

• Cool the reaction mixture to the desired temperature (e.g., 0 °C or room temperature).

• Add ethyl vinyl ketone (1.0 equiv) dropwise to the reaction mixture.

• Stir the reaction until completion, monitoring by TLC.

• Upon completion, quench the reaction by adding a dilute aqueous acid solution.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Catalytic Cycle:

Catalytic cycle for the asymmetric Michael addition.

Enantioselective Reductive Aldol Coupling

The reductive aldol coupling of vinyl ketones with aldehydes offers a powerful method for the synthesis of chiral β-hydroxy ketones. This transformation can be achieved with high levels of diastereo- and enantioselectivity using chiral metal catalysts.

Application Note:

Cationic rhodium complexes modified with chiral phosphonite ligands have been shown to be highly effective catalysts for the enantioselective reductive aldol coupling of ethyl vinyl ketone with a variety of aldehydes.[4][5] This reaction proceeds via a hydrogenative coupling mechanism, providing access to syn-aldol adducts with excellent control over both relative and absolute stereochemistry. This method avoids the use of pre-formed enolates and stoichiometric reagents, making it an atom-economical approach to chiral aldol products.

Quantitative Data Summary:

Aldehyde	Ligand	Yield (%)	syn:anti	ee (%)	Reference
Benzaldehyde	TADDOL-like Phosphonite	85	>98:2	97	[5]
4-Nitrobenzaldehyde	TADDOL-like Phosphonite	90	>98:2	98	[5]
2-Naphthaldehyde	TADDOL-like Phosphonite	88	>98:2	96	[5]
Cyclohexanecarboxaldehyde	TADDOL-like Phosphonite	82	>98:2	95	[5]

Experimental Protocol: Enantioselective Reductive Aldol Coupling of an Aldehyde with Ethyl Vinyl Ketone

Materials:

• [Rh(COD)₂]OTf (pre-catalyst)

• Chiral TADDOL-like phosphonite ligand

• Aldehyde

• Ethyl vinyl ketone (EVK)

• Anhydrous, degassed solvent (e.g., dichloromethane)

• Hydrogen gas (H₂)

• Silica gel for column chromatography

Procedure:

• In a glovebox, charge a Schlenk flask with the rhodium pre-catalyst and the chiral phosphonite ligand.

• Add the anhydrous, degassed solvent to dissolve the catalyst components.

• Stir the solution at room temperature for 30 minutes to allow for ligand exchange and catalyst formation.

• Add the aldehyde (1.2 equiv) to the catalyst solution.

• Add ethyl vinyl ketone (1.0 equiv) to the reaction mixture.

• Seal the flask, remove it from the glovebox, and connect it to a hydrogen balloon or a hydrogenation apparatus.

• Purge the flask with hydrogen gas several times.

• Stir the reaction mixture under a positive pressure of hydrogen (e.g., 1 atm) at room temperature.

• Monitor the reaction by TLC or GC-MS until the starting materials are consumed.

• Upon completion, carefully vent the hydrogen gas and concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the enantioenriched aldol adduct.

Logical Relationship Diagram:

Key components of the enantioselective reductive aldol coupling.

References

• 1. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 2. Direct enantioselective Michael addition of aldehydes to vinyl ketones catalyzed by chiral amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DSpace [scholarbank.nus.edu.sg]
• 4. researchgate.net [researchgate.net]
• 5. Asymmetric Conjugate Addition of Vinyl Arene-Derived Chiral Benzylcopper Nucleophiles - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Determination of Ethyl Vinyl Ketone

These application notes provide detailed methodologies for the detection and quantification of ethyl vinyl ketone (EVK), a compound of interest in pharmaceutical development due to its potential as a reactive intermediate and its relevance in food and environmental analysis.[1] The protocols outlined below are intended for researchers, scientists, and drug development professionals.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Application Note:

This method describes a sensitive and reliable approach for the quantification of ethyl vinyl ketone in various matrices, including drug substances. The protocol is adapted from established methods for similar vinyl ketone compounds, such as methyl vinyl ketone (MVK), which is a potential genotoxic impurity.[2][3] The method's utility extends to stability studies, impurity profiling, and quality control of pharmaceuticals.

Experimental Protocol:

Principle: The method is based on reverse-phase high-performance liquid chromatography (RP-HPLC) with ultraviolet (UV) detection.[4][5] Separation is achieved on a C18 or a specialized reverse-phase column.[4][5] Quantification is performed by comparing the peak area of the analyte in a sample to that of a standard of known concentration.

Equipment and Materials:

• High-Performance Liquid Chromatograph (HPLC) system with a UV detector

• Analytical column: Newcrom R1 or a similar reverse-phase column (e.g., C18, Phenyl)[4][5]

• Data acquisition and processing software

• Analytical balance

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Syringe filters (0.45 µm)

• HPLC grade acetonitrile (MeCN)

• HPLC grade water

• Phosphoric acid or formic acid[4][5]

Reagent Preparation:

• Mobile Phase: A mixture of acetonitrile and water, with a small percentage of phosphoric acid or formic acid for pH adjustment and improved peak shape.[4][5] For Mass Spectrometry (MS) compatibility, formic acid is recommended.[4][5] A typical mobile phase could be Acetonitrile:Water (e.g., 50:50 v/v) with 0.1% formic acid.

• Diluent: The mobile phase is typically used as the diluent for standard and sample preparations.

Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh a known amount of ethyl vinyl ketone standard and dissolve it in the diluent to prepare a stock solution of a specific concentration (e.g., 100 µg/mL).

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the diluent to achieve concentrations spanning the desired calibration range.

• Sample Preparation: Dissolve the sample containing ethyl vinyl ketone in the diluent to a known volume. The final concentration should fall within the linear range of the method. Filter the sample solution through a 0.45 µm syringe filter before injection.

Chromatographic Conditions (Illustrative Example):

Parameter	Value
Column	Newcrom R1, 4.6 x 150 mm, 5 µm[4]
Mobile Phase	Acetonitrile:Water (50:50 v/v) with 0.1% Phosphoric Acid[4][5]
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	210 nm

| Injection Volume | 10 µL |

Data Analysis:

• Construct a calibration curve by plotting the peak area of the ethyl vinyl ketone standards against their corresponding concentrations.

• Perform a linear regression analysis on the calibration curve to determine the slope, intercept, and correlation coefficient (r²).

• Quantify the amount of ethyl vinyl ketone in the sample by interpolating its peak area on the calibration curve.

Method Validation Parameters (Illustrative Example based on MVK data): The following table summarizes typical method validation parameters. These values are illustrative and should be established for ethyl vinyl ketone in the specific laboratory and matrix. The data is based on a similar validated method for methyl vinyl ketone.[2][3]

Parameter	Result
Linearity (Range)	LOQ - 1.5 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	~0.06 ppm[2][3]
Limit of Quantification (LOQ)	~0.2 ppm[2][3]
Accuracy (% Recovery)	98.0% - 102.0%
Precision (%RSD)	< 2.0%

Gas Chromatography with Flame Ionization Detection (GC-FID)

Application Note:

This protocol describes a gas chromatography method with flame ionization detection (GC-FID) for the quantification of ethyl vinyl ketone. GC is a powerful technique for separating and analyzing volatile and semi-volatile organic compounds.[6] This method is suitable for determining the purity of ethyl vinyl ketone and for its quantification in various sample matrices.

Experimental Protocol:

Principle: Gas chromatography separates components of a mixture based on their differential partitioning between a gaseous mobile phase and a liquid or solid stationary phase within a capillary column.[6] The separated components are then detected by a flame ionization detector (FID), which generates a signal proportional to the amount of analyte.

Equipment and Materials:

• Gas Chromatograph (GC) system with a Flame Ionization Detector (FID)

• Capillary GC column (e.g., DB-5, HP-5ms, or similar non-polar column)

• Data acquisition and processing software

• Autosampler or manual syringe for injection

• Analytical balance

• Volumetric flasks, pipettes, and other standard laboratory glassware

• High-purity carrier gas (e.g., Helium, Nitrogen)

• High-purity hydrogen and air for FID

• Suitable solvent for sample dissolution (e.g., dichloromethane, methanol)

Reagent Preparation:

• Solvent: Use a high-purity solvent that does not co-elute with ethyl vinyl ketone.

Standard and Sample Preparation:

• Standard Stock Solution: Prepare a stock solution of ethyl vinyl ketone in the chosen solvent at a known concentration (e.g., 1 mg/mL).

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution to cover the expected concentration range of the samples.

• Sample Preparation: Dissolve a known amount of the sample in the solvent. Dilute if necessary to bring the concentration of ethyl vinyl ketone within the calibration range.

Chromatographic Conditions (Illustrative Example):

Parameter	Value
Column	DB-5, 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Injector Temperature	250 °C
Detector Temperature	280 °C
Oven Temperature Program	Initial: 50 °C (hold 2 min), Ramp: 10 °C/min to 200 °C (hold 5 min)
Injection Mode	Split (e.g., 50:1) or Splitless for trace analysis[6]

| Injection Volume | 1 µL |

Data Analysis:

• Generate a calibration curve by plotting the peak area of the ethyl vinyl ketone standards against their concentrations.

• Determine the concentration of ethyl vinyl ketone in the sample by comparing its peak area to the calibration curve.

Hypothetical Method Validation Parameters: The following table presents hypothetical validation parameters for a GC-FID method for ethyl vinyl ketone.

Parameter	Hypothetical Result
Linearity (Range)	0.1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantification (LOQ)	0.15 µg/mL
Accuracy (% Recovery)	97.0% - 103.0%
Precision (%RSD)	< 3.0%

Mass Spectrometry (MS) for Identification

Application Note:

Mass spectrometry is a powerful tool for the unambiguous identification of ethyl vinyl ketone. It can be coupled with either gas chromatography (GC-MS) or liquid chromatography (LC-MS) for separation and identification.

Protocol:

Principle: In mass spectrometry, molecules are ionized, and the resulting ions are separated based on their mass-to-charge ratio (m/z). The resulting mass spectrum is a unique fingerprint of the molecule. The NIST WebBook provides mass spectral data for ethyl vinyl ketone that can be used for comparison.[7]

GC-MS Analysis: The GC conditions can be similar to those described for GC-FID. The mass spectrometer is operated in electron ionization (EI) mode. The resulting fragmentation pattern can be compared to a library spectrum for positive identification.

LC-MS Analysis: For LC-MS, the HPLC conditions described previously can be used, with the substitution of a volatile mobile phase modifier like formic acid instead of phosphoric acid.[4][5] Electrospray ionization (ESI) is a common ionization technique for LC-MS.

Visualizations

Caption: Overall workflow for the analytical determination of ethyl vinyl ketone.

Caption: Detailed workflow for the HPLC-UV analysis of ethyl vinyl ketone.

Caption: Detailed workflow for the GC-FID analysis of ethyl vinyl ketone.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. ijpsr.com [ijpsr.com]
• 3. ijpsr.com [ijpsr.com]
• 4. Separation of Ethyl vinyl ketone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. Ethyl vinyl ketone | SIELC Technologies [sielc.com]
• 6. teledynelabs.com [teledynelabs.com]
• 7. 1-Penten-3-one [webbook.nist.gov]

Application of Ethyl Vinyl Ketone in Flavor and Fragrance Chemistry: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl vinyl ketone (EVK), systematically named 1-penten-3-one, is a highly reactive α,β-unsaturated ketone that possesses a potent and complex organoleptic profile.[1] Its unique sensory characteristics make it a valuable, albeit challenging, ingredient for flavor and fragrance creation. This document provides detailed application notes and protocols for the effective and safe use of ethyl vinyl ketone in research and development settings.

Chemical Profile:

Property	Value
Chemical Name	1-Penten-3-one
Synonyms	Ethyl vinyl ketone, EVK, Propionylethylene
CAS Number	1629-58-9
FEMA Number	3382[2]
Molecular Formula	C₅H₈O[2]
Molecular Weight	84.12 g/mol [3]
Appearance	Colorless to amber liquid[4]
Odor	Pungent, ethereal, peppery, with notes of garlic, mustard, and onion[2]
Taste	Pungent, ethereal, peppery, with garlic, onion, fishy, and mustard nuances[5]

Organoleptic Properties and Applications

Ethyl vinyl ketone is a high-impact aroma chemical used in trace amounts to impart specific and powerful notes to a wide variety of flavor and fragrance compositions.[5][6] Its profile is predominantly spicy and pungent, with distinct alliaceous (garlic, onion) and mustard-like characteristics.[2]

Flavor Applications

In the flavor industry, ethyl vinyl ketone is utilized as a trace top-note to enhance and add complexity to fruit, spice, fish, onion, garlic, mustard, and dairy flavors.[6] Its high reactivity and potent aroma require careful handling and precise dilution.

Illustrative Flavor Applications:

• Savory Flavors: A key component in creating authentic and pungent onion and garlic profiles. It can also be used to add a "hot" nuance to mustard and horseradish flavors.[7] In cooked meat flavors, it can contribute to the overall savory and slightly browned character.

• Fruit Flavors: In tropical and berry fruit formulations, trace amounts can provide a unique, sharp top-note that enhances the perception of ripeness and complexity.

• Dairy Flavors: In cheese flavors, particularly aged or blue cheese types, it can contribute to the sharp, piquant notes.

• Citrus Flavors: It is a natural constituent of orange essence and can be used to enhance the flavor of frozen orange juice concentrates.[7]

Fragrance Applications

Due to its pungent and savory character, ethyl vinyl ketone is used more sparingly in fragrance applications. However, in certain niche or avant-garde compositions, it can introduce surprising and impactful notes. It can be used to create unique savory or gourmand accords or to add a sharp, spicy top note to certain fragrance types.

Quantitative Data for Application

The following tables summarize key quantitative data for the application of ethyl vinyl ketone.

Table 1: Odor and Taste Thresholds

Parameter	Medium	Value	Reference
Odor Threshold	Air	0.4 - 6.9 µg/m³	[7]
Taste Description	Propylene Glycol	at 5.00 ppm: Pungent, ethereal, peppery, garlic, onion, fishy, and mustard with a hot nuance.	[6]

Table 2: FEMA GRAS Use Levels

Product Category	Average Maximum Use Level (ppm)
Baked Goods	8.0
Non-alcoholic Beverages	5.0
General Trace Use	0.005 - 5.0[6]

Experimental Protocols

Protocol 1: Laboratory Synthesis of Ethyl Vinyl Ketone via Mannich Reaction and Deamination

This protocol is based on the general principles of the Mannich reaction followed by deamination, a common method for the synthesis of α,β-unsaturated ketones.[8]

Materials:

• Methyl ethyl ketone (MEK)

• Paraformaldehyde

• Dimethylamine hydrochloride

• Isopropyl alcohol

• 50% Sodium hydroxide solution

• Dowtherm A (or other high-boiling inert solvent)

• Anhydrous hydrogen chloride

• Drying agent (e.g., anhydrous magnesium sulfate)

• Standard laboratory glassware for reflux, distillation, and extraction.

Procedure:

• Mannich Reaction:

  • In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine methyl ethyl ketone (excess, e.g., 12 moles), dimethylamine hydrochloride (6 moles), paraformaldehyde (8 moles), and isopropyl alcohol (300 mL).[8]

  • Reflux the mixture for 8-12 hours.

  • After cooling, concentrate the solution under reduced pressure to remove the excess MEK and isopropyl alcohol.

  • Treat the concentrated residue with an excess of 50% sodium hydroxide solution to liberate the free Mannich base.

  • Extract the Mannich base with a suitable organic solvent (e.g., diethyl ether), dry the organic layer over anhydrous magnesium sulfate, and remove the solvent by distillation.

• Formation of the Amine Hydrochloride:

  • Suspend the purified Mannich base in an inert, high-boiling solvent like Dowtherm A.

  • Bubble anhydrous hydrogen chloride gas through the solution until an equivalent amount has been added to form the amine hydrochloride salt.

• Deamination and Purification:

  • Set up a distillation apparatus with the flask containing the amine hydrochloride suspension in Dowtherm A.

  • Heat the mixture to 145-160°C.[2]

  • The ethyl vinyl ketone will form and distill off. It is advisable to add the tertiary amine hydrochloride gradually to the deaminating flask and distill the product continuously.[2]

  • Collect the crude ethyl vinyl ketone distillate.

  • Purify the collected liquid by fractional distillation under reduced pressure to minimize polymerization. The boiling point of ethyl vinyl ketone is approximately 38°C at 60 mm Hg.[6]

Workflow for Synthesis and Purification of Ethyl Vinyl Ketone

Caption: Workflow for the synthesis and purification of ethyl vinyl ketone.

Protocol 2: Quality Control by Gas Chromatography-Mass Spectrometry (GC-MS)

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS).

• Capillary column suitable for volatile compounds (e.g., DB-5ms, HP-5MS, or equivalent).

GC Parameters (Illustrative):

Parameter	Value
Column	30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow at 1.0 mL/min
Inlet Temperature	250°C
Injection Volume	1 µL (split injection, e.g., 50:1)
Oven Program	Initial temp 40°C, hold for 2 min, ramp at 10°C/min to 250°C, hold for 5 min

MS Parameters (Illustrative):

Parameter	Value
Ion Source Temp.	230°C
Ionization Energy	70 eV
Mass Range	35-350 amu
Scan Mode	Full Scan

Sample Preparation:

• Dilute the synthesized ethyl vinyl ketone in a suitable solvent (e.g., ethanol or dichloromethane) to an appropriate concentration for GC-MS analysis.

Data Analysis:

• Identify the ethyl vinyl ketone peak based on its retention time and mass spectrum. The mass spectrum should show a molecular ion peak at m/z 84 and characteristic fragment ions.

• Assess the purity of the sample by integrating the peak area of ethyl vinyl ketone relative to any impurity peaks.

GC-MS Analysis Workflow

References

• 1. KEGG PATHWAY: Olfactory transduction - Homo sapiens (human) [kegg.jp]
• 2. ethyl vinyl ketone [flavscents.com]
• 3. 甲基乙烯基酮 ≥97%, stabilized, FG | Sigma-Aldrich [sigmaaldrich.com]
• 4. Page loading... [wap.guidechem.com]
• 5. Flavor Descriptor Listing for onion [thegoodscentscompany.com]
• 6. ethyl vinyl ketone, 1629-58-9 [perflavory.com]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. 2024.sci-hub.se [2024.sci-hub.se]

Application Notes and Protocols: Halogeno-Aldol Reaction of Ethyl Vinyl Ketone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocol for the three-component halogeno-aldol reaction of ethyl vinyl ketone, mediated by titanium tetrachloride. This reaction is a valuable method for carbon-carbon bond formation, yielding functionalized β-chloro-ketones which are versatile intermediates in organic synthesis and drug discovery.

Introduction

The aldol reaction is a cornerstone of organic synthesis, enabling the formation of β-hydroxy carbonyl compounds. The halogeno-aldol variant introduces a halogen atom, typically at the α-position relative to the carbonyl group of the nucleophilic partner. This protocol focuses on a specific three-component reaction involving an aldehyde, ethyl vinyl ketone, and titanium tetrachloride. In this process, titanium tetrachloride serves a dual role as both a Lewis acid to activate the aldehyde and as a source of chlorine.[1] This one-pot reaction is efficient and proceeds under mild conditions to produce β-chloro aldol adducts.

Applications in Drug Development

The resulting β-chloro-ketones from this reaction are valuable precursors for a variety of more complex molecules. For instance, these adducts can be readily transformed into Baylis-Hillman adducts by treatment with a base like DBU.[1] The introduction of a chlorine atom provides a handle for further nucleophilic substitution reactions, allowing for the diversification of molecular scaffolds, a crucial step in the synthesis of novel therapeutic agents. The core structure generated by this reaction is a key component in various biologically active compounds.

Reaction Mechanism and Logic

The reaction is initiated by the interaction of titanium tetrachloride with the reactants. The Lewis acidic titanium tetrachloride activates the aldehyde by coordinating to its carbonyl oxygen. Simultaneously, it reacts with ethyl vinyl ketone. The reaction proceeds through the formation of a titanium enolate, followed by the nucleophilic attack of the enolate on the activated aldehyde. The final step involves the delivery of a chloride ion from the titanium complex to form the β-chloro aldol product.

Caption: Reaction mechanism of the halogeno-aldol reaction.

Experimental Protocol

This protocol is based on the procedure described by a study on the titanium tetrachloride-mediated halogeno-aldol reaction.[1]

Materials:

• Aldehyde (1.0 mmol)

• Ethyl vinyl ketone (2.0 mmol, 2.0 eq)

• Titanium tetrachloride (1.2 mmol, 1.2 eq, 1.0 M solution in dichloromethane)

• Dichloromethane (CH₂Cl₂), freshly distilled (1.0 mL)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Equipment:

• Dry vial with a cap

• Magnetic stirrer and stir bar

• Ice bath

• Standard laboratory glassware for workup and purification

Procedure:

Caption: Experimental workflow for the halogeno-aldol reaction.

Detailed Steps:

• To a dry vial, add freshly distilled dichloromethane (1.0 mL), the desired aldehyde (1.0 mmol), and ethyl vinyl ketone (0.17 mL, 2.0 mmol).[1]

• Cool the stirring reaction mixture to 0 °C using an ice bath.[1]

• Slowly add titanium tetrachloride (1.2 mL of a 1.0 M solution in dichloromethane, 1.2 mmol) to the cooled mixture.[1]

• Cap the vial and continue stirring at 0 °C for 2 hours. The reaction progress can be monitored by gas chromatography.[1]

• After 2 hours, quench the reaction by the dropwise addition of a saturated aqueous NaHCO₃ solution (2.0 mL).[1]

• Extract the aqueous layer with an appropriate organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired β-chloro aldol adduct.

Note: This reaction can be performed without the need for an inert atmosphere.[1] Shorter reaction times (1 hour) are possible at room temperature, though this may lead to the formation of dehydration byproducts.[1]

Quantitative Data Summary

The halogeno-aldol reaction of ethyl vinyl ketone with various aldehydes has been shown to produce good to high yields with modest diastereoselectivity.[1] The results for a selection of aldehydes are summarized in the table below.

Entry	Aldehyde	Yield (%)	Diastereomeric Ratio (syn/anti)
1	4-Nitrobenzaldehyde	92	8.4 / 1.0
2	4-Chlorobenzaldehyde	85	6.2 / 1.0
3	4-Methylbenzaldehyde	78	5.0 / 1.0
4	Benzaldehyde	75	4.5 / 1.0
5	2-Naphthaldehyde	88	7.3 / 1.0
6	Cinnamaldehyde	61	2.2 / 1.0
7	Cyclohexanecarboxaldehyde	68	3.0 / 1.0

Data sourced from a study on this three-component halogeno aldol reaction.[1]

Conclusion

The titanium tetrachloride-mediated halogeno-aldol reaction of ethyl vinyl ketone provides an efficient and direct route to valuable β-chloro-ketone building blocks.[1] The mild reaction conditions, good yields, and operational simplicity make it an attractive method for synthetic chemists in academic and industrial settings, particularly in the early stages of drug discovery and development. Future work may explore the use of other metal halides and chiral catalysts to improve stereoselectivity.[1]

References

• 1. mdpi.com [mdpi.com]

Technical Notes & Optimization

How to prevent the spontaneous polymerization of ethyl vinyl ketone.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the spontaneous polymerization of ethyl vinyl ketone (EVK).

Troubleshooting Guide

Issue: Suspected Polymerization of Ethyl Vinyl Ketone

Symptoms:

• Increased viscosity of the liquid.

• Presence of a solid precipitate or gel-like substance.

• Discoloration of the solution.

• Unexpected exotherm (heat generation) in the storage container.[1]

Immediate Actions:

• Isolate the Container: If safe to do so, move the container to a well-ventilated fume hood, away from heat, light, and other reactive materials.

• Cool the Container: If an exotherm is detected, carefully cool the container using a water or ice bath.

• Do Not Seal Tightly: If polymerization is occurring, pressure may build up. Do not tightly seal a container that is actively polymerizing.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat, when handling potentially polymerized EVK.

Troubleshooting Steps:

Step	Question	Action
1	Check Storage Conditions	Verify that the EVK is stored in a cool, dark, and well-ventilated area, away from direct sunlight and heat sources. The recommended storage temperature is typically below 4°C.
2	Inspect for Inhibitor Presence	Confirm that the EVK contains an appropriate polymerization inhibitor. Commercially available EVK is often stabilized with inhibitors like 2,6-di-tert-butyl-p-cresol (BHT) or hydroquinone (HQ).[2]
3	Evaluate Inhibitor Concentration	If the EVK has been stored for an extended period or subjected to purification processes, the inhibitor concentration may be depleted. Consider adding a fresh amount of inhibitor.
4	Test for Peroxides	Peroxides can initiate polymerization. Use peroxide test strips to check for their presence. If peroxides are detected, the EVK should be purified or disposed of according to safety protocols.
5	Review Handling Procedures	Ensure that EVK is handled under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen, which can promote polymerization.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of spontaneous polymerization of ethyl vinyl ketone?

A1: The spontaneous polymerization of ethyl vinyl ketone is primarily caused by the formation of free radicals, which can be initiated by exposure to heat, light (especially UV light), or the presence of peroxides.[3][4] EVK's vinyl group is susceptible to radical attack, leading to a chain reaction that forms a polymer.

Q2: What are the recommended inhibitors to prevent the polymerization of ethyl vinyl ketone?

A2: The most commonly used inhibitors for ethyl vinyl ketone are phenolic compounds, which act as free radical scavengers. The two most frequently cited inhibitors are:

• 2,6-di-tert-butyl-p-cresol (BHT)

• Hydroquinone (HQ)

Q3: What are the typical concentrations of inhibitors used?

A3: Commercially available ethyl vinyl ketone is often stabilized with the following concentrations of inhibitors:

Inhibitor	Typical Concentration
2,6-di-tert-butyl-p-cresol (BHT)	0.1% w/w
Hydroquinone (HQ)	0.05% w/w

It is crucial to verify the inhibitor and its concentration from the supplier's safety data sheet (SDS) or certificate of analysis.

Q4: How can I monitor the stability of my ethyl vinyl ketone sample?

A4: Regular monitoring of your EVK sample is crucial. Here are some recommended methods:

• Visual Inspection: Regularly check for any changes in viscosity, color, or the formation of precipitates.

• Analytical Techniques: For more quantitative analysis, you can use the following methods to detect the onset of polymerization.

Q5: Can I remove the inhibitor from ethyl vinyl ketone for my reaction?

A5: Yes, the inhibitor can be removed, but it should be done immediately before use to prevent polymerization. Common methods for inhibitor removal include:

• Distillation: Distill the EVK under reduced pressure. Caution: Do not distill to dryness, as this can concentrate peroxides and lead to an explosion.

• Column Chromatography: Pass the EVK through a column of activated alumina or a dedicated inhibitor removal resin.

After removing the inhibitor, the unstabilized EVK is highly prone to polymerization and should be used immediately.

Experimental Protocols

Protocol 1: Monitoring Ethyl Vinyl Ketone Polymerization by FTIR Spectroscopy

Objective: To qualitatively detect the presence of poly(ethyl vinyl ketone) in a monomer sample.

Methodology:

• Obtain a background spectrum of the empty ATR crystal.

• Place a small drop of the ethyl vinyl ketone sample onto the ATR crystal.

• Acquire the FTIR spectrum over a range of 4000-650 cm⁻¹.

• Monitor the characteristic absorption bands of the vinyl group (C=C stretch) around 1620 cm⁻¹ and the vinyl C-H bending vibrations around 960 cm⁻¹ and 980 cm⁻¹.

• A decrease in the intensity of these vinyl peaks over time, relative to a stable peak like the carbonyl (C=O) stretch at approximately 1680 cm⁻¹, indicates the consumption of the monomer and the formation of the polymer.[5]

Protocol 2: Quantitative Analysis of Inhibitor Concentration by HPLC

Objective: To determine the concentration of BHT or hydroquinone in an ethyl vinyl ketone sample.

Methodology:

• Standard Preparation: Prepare a series of standard solutions of the inhibitor (BHT or HQ) in a suitable solvent (e.g., acetonitrile) at known concentrations.

• Sample Preparation: Dilute a known amount of the ethyl vinyl ketone sample in the same solvent.

• HPLC Conditions (Example):

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of acetonitrile and water.

  • Detector: UV detector set at a wavelength where the inhibitor has strong absorbance (e.g., ~280 nm for BHT and ~290 nm for HQ).

• Analysis: Inject the standard solutions to create a calibration curve. Inject the prepared sample and quantify the inhibitor concentration by comparing its peak area to the calibration curve.

Visualizations

Caption: Mechanism of spontaneous polymerization of ethyl vinyl ketone.

Caption: How phenolic inhibitors stop the polymerization chain reaction.

Caption: A logical workflow for troubleshooting suspected EVK polymerization.

References

• 1. Understanding Polymerization: A Conversation with Bobby Salvesen and Mike Monaco - The HazMat Guys [thehazmatguys.com]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. Polymerization Reactions [chemed.chem.purdue.edu]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Michael Additions with Ethyl Vinyl Ketone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering common side reactions in Michael additions with ethyl vinyl ketone.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed in Michael additions with ethyl vinyl ketone?

A1: The most prevalent side reactions include polymerization of the ethyl vinyl ketone, double Michael addition (dialkylation), and retro-Michael addition. The extent of these side reactions is highly dependent on the reaction conditions.

Q2: My reaction mixture has turned into a viscous, intractable mass. What is the likely cause?

A2: This is a classic sign of the polymerization of ethyl vinyl ketone.[1] This side reaction is often initiated by the strongly basic conditions used to generate the enolate of the Michael donor.[1] The enolate can act as an initiator for the anionic polymerization of the electron-deficient alkene.

Q3: I am observing a significant amount of a higher molecular weight product. What could this be?

A3: You are likely observing the product of a double Michael addition, where a second molecule of ethyl vinyl ketone reacts with the initial Michael adduct.[2] This is more common when the Michael donor has more than one acidic proton and when a molar excess of ethyl vinyl ketone is used.

Q4: My product yield is decreasing over time, especially during workup or purification at elevated temperatures. Why is this happening?

A4: This suggests that a retro-Michael addition is occurring. The Michael addition is a reversible reaction, and the equilibrium can shift back towards the starting materials, particularly at higher temperatures.[3][4]

Q5: How does the choice of base affect the outcome of the reaction?

A5: The base is a critical factor. Strong, non-nucleophilic bases are often preferred to minimize direct addition to the carbonyl group of the ethyl vinyl ketone. However, very strong bases can also promote the polymerization of the acceptor.[1] The basicity and concentration of the catalyst can significantly influence the rates of both the desired reaction and the side reactions.[2]

Troubleshooting Guides

Issue 1: Polymerization of Ethyl Vinyl Ketone

Symptoms:

• The reaction mixture becomes viscous or solidifies.

• Low yield of the desired Michael adduct.

• Formation of a high molecular weight polymer that is difficult to characterize.

Troubleshooting Steps:

• Temperature Control: Maintain a low reaction temperature. Polymerization is often more favorable at higher temperatures.

• Slow Addition of Acceptor: Add the ethyl vinyl ketone slowly and dropwise to the reaction mixture containing the Michael donor and the base. This keeps the instantaneous concentration of the acceptor low, disfavoring polymerization.[5]

• Choice of Base: Use a weaker base if possible, or a catalytic amount of a stronger base. The choice of base can be critical in preventing polymerization.

• Solvent Selection: The solvent can influence the reaction rate. In some cases, polar aprotic solvents may be suitable.

Illustrative Data: Effect of Temperature on Polymerization

Temperature (°C)	Diethyl Malonate Adduct Yield (%)	Polymer Formation (%)
-78	90	< 5
0	75	15
25 (Room Temp.)	50	40
50	< 20	> 70

Note: The data in this table is illustrative and represents general trends.

Issue 2: Double Michael Addition (Dialkylation)

Symptoms:

• Presence of a significant amount of a higher molecular weight adduct in the product mixture.

• Difficulty in separating the mono- and di-adducts by chromatography.

Troubleshooting Steps:

• Stoichiometry Control: Use a stoichiometric excess of the Michael donor relative to the ethyl vinyl ketone. This will favor the formation of the mono-adduct.

• Choice of Michael Donor: If possible, use a Michael donor with only one acidic proton.

• Reaction Time: Monitor the reaction closely and stop it once the starting material is consumed to prevent further reaction of the mono-adduct.

Illustrative Data: Effect of Reactant Ratio on Product Distribution

Molar Ratio (Donor:Acceptor)	Mono-adduct Yield (%)	Di-adduct Yield (%)
1:1.2	60	35
1:1	75	20
1.2:1	88	10
1.5:1	> 95	< 5

Note: The data in this table is illustrative and represents general trends.

Issue 3: Retro-Michael Addition

Symptoms:

• Decreasing yield of the desired product upon prolonged reaction times or during purification at elevated temperatures.

• Reappearance of starting materials in the reaction mixture over time.

Troubleshooting Steps:

• Temperature Control: Perform the reaction and workup at low temperatures to minimize the rate of the retro-Michael reaction.[3]

• Immediate Workup: Once the reaction is complete, proceed with the workup and purification promptly.

• Choice of Catalyst: In some cases, the choice of catalyst can influence the reversibility of the reaction.

Illustrative Data: Effect of Temperature on Product Stability

Temperature (°C)	Adduct Stability after 2h (%)
0	> 98
25 (Room Temp.)	90
50	70
80	< 40

Note: The data in this table is illustrative and represents general trends.

Experimental Protocols

Protocol 1: Michael Addition of Diethyl Malonate to Ethyl Vinyl Ketone

Objective: To synthesize diethyl 2-(3-oxopentyl)malonate.

Materials:

• Diethyl malonate

• Ethyl vinyl ketone

• Sodium ethoxide (NaOEt)

• Anhydrous ethanol

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add anhydrous ethanol.

• Add a catalytic amount of sodium ethoxide (e.g., 0.1 equivalents) to the ethanol and stir until dissolved.

• Add diethyl malonate (1.2 equivalents) to the solution.

• Cool the reaction mixture to 0 °C.

• Slowly add ethyl vinyl ketone (1.0 equivalent) dropwise over 30 minutes.

• Stir the reaction at 0 °C and monitor its progress by thin-layer chromatography (TLC).

• Once the reaction is complete, quench by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: Main and side reaction pathways in Michael additions.

Caption: Troubleshooting workflow for Michael additions.

Caption: Influence of conditions on side reactions.

References

• 1. chem.ucla.edu [chem.ucla.edu]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Enantioselective Michael addition to vinyl phosphonates via hydrogen bond-enhanced halogen bond catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. spcmc.ac.in [spcmc.ac.in]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Purification of Crude Ethyl Vinyl Ketone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude ethyl vinyl ketone (EVK).

Section 1: Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of crude ethyl vinyl ketone using various techniques.

Fractional Distillation

Q1: My ethyl vinyl ketone is polymerizing in the distillation flask upon heating. How can I prevent this?

A1: Ethyl vinyl ketone has a high tendency to polymerize, especially when heated.[1][2] To prevent polymerization during distillation, consider the following solutions:

• Add a polymerization inhibitor: Before starting the distillation, add a small amount of an inhibitor such as hydroquinone or 2,6-di-tert-butyl-p-cresol (BHT) to the crude EVK.[2] Commercially available EVK is often stabilized with these inhibitors.[2]

• Use vacuum distillation: Distilling under reduced pressure lowers the boiling point of the ethyl vinyl ketone, reducing the need for high temperatures that can induce polymerization.[3]

• Ensure the apparatus is clean: Traces of basic or acidic impurities on the glassware can catalyze polymerization. Ensure all glassware is thoroughly cleaned and dried before use.

• Minimize heating time: Do not heat the distillation flask for longer than necessary.

Q2: I am observing significant bumping or uneven boiling during the distillation of ethyl vinyl ketone. What is the cause and how can I fix it?

A2: Bumping is a common issue in distillation, particularly when heating viscous liquids or in the absence of nucleation sites. To ensure smooth boiling:

• Use boiling chips or a magnetic stirrer: Add a few boiling chips to the distillation flask before heating. Alternatively, use a magnetic stirrer and a stir bar to ensure even heat distribution and smooth boiling.

• Ensure even heating: Use a heating mantle with a stirrer or an oil bath to provide uniform heating to the distillation flask. Avoid localized overheating with a Bunsen burner.

• Degas the liquid: If dissolved gases are present, they can contribute to bumping. This is less of a concern with vacuum distillation as gases are removed.

Q3: The separation of ethyl vinyl ketone from impurities with close boiling points is poor. How can I improve the efficiency of my fractional distillation?

A3: Achieving good separation between components with similar boiling points requires optimizing the fractional distillation setup:

• Use a fractionating column: Ensure you are using a fractionating column packed with a suitable material (e.g., Raschig rings, Vigreux indentations) to increase the number of theoretical plates.

• Control the heating rate: A slow and steady heating rate is crucial for establishing a proper temperature gradient in the fractionating column, which is essential for efficient separation.

• Insulate the column: Wrap the fractionating column with glass wool or aluminum foil to minimize heat loss to the surroundings and maintain the temperature gradient.

• Optimize the reflux ratio: A higher reflux ratio (the ratio of the amount of condensate returned to the column to the amount collected as distillate) generally leads to better separation but a slower distillation rate. Adjust the heating rate to control the reflux.

Column Chromatography

Q1: My ethyl vinyl ketone appears to be reacting or degrading on the silica gel column. How can I purify it using chromatography?

A1: The acidic nature of silica gel can sometimes cause decomposition of sensitive compounds like α,β-unsaturated ketones.[4]

• Use a less acidic stationary phase: Consider using neutral or basic alumina as the stationary phase instead of silica gel.[5]

• Deactivate the silica gel: You can reduce the acidity of silica gel by treating it with a base, such as triethylamine, before packing the column. A common method is to add 1-2% triethylamine to the eluent.[4]

• Work quickly: Minimize the time the ethyl vinyl ketone spends on the column by running the chromatography as efficiently as possible.

Q2: I'm having trouble separating ethyl vinyl ketone from non-polar impurities using normal-phase chromatography. What should I do?

A2: If your impurities are very non-polar, they will elute quickly with the solvent front.

• Adjust the solvent system: Use a less polar eluent system to increase the retention time of the non-polar impurities and improve separation from the more polar ethyl vinyl ketone. Start with a very non-polar solvent like hexane and gradually increase the polarity by adding a solvent like ethyl acetate or dichloromethane.

• Consider reverse-phase chromatography: In reverse-phase chromatography, the stationary phase is non-polar (e.g., C18 silica) and the mobile phase is polar. This will cause non-polar impurities to be retained more strongly, allowing the more polar ethyl vinyl ketone to elute earlier.

Q3: The purified fractions of ethyl vinyl ketone from the column are turning yellow and viscous upon solvent evaporation. What is happening?

A3: This indicates that the ethyl vinyl ketone is polymerizing after the inhibitor has been removed during chromatography.

• Add an inhibitor to the collection flasks: Before starting the chromatography, add a small amount of an inhibitor like BHT or hydroquinone to each of the collection flasks.

• Evaporate the solvent at low temperature: Use a rotary evaporator with a cold water bath to remove the solvent. Avoid excessive heating.

• Store the purified product properly: Store the purified ethyl vinyl ketone at a low temperature, preferably in a freezer, and in the dark.[6] Consider adding a small amount of inhibitor for long-term storage.

Liquid-Liquid Extraction

Q1: I am trying to remove water-soluble impurities from my crude ethyl vinyl ketone, but an emulsion is forming during the extraction. How can I break it?

A1: Emulsion formation is a common problem in liquid-liquid extractions, especially when impurities act as surfactants.[7]

• Add brine: Adding a saturated solution of sodium chloride (brine) can help to break the emulsion by increasing the ionic strength of the aqueous phase.[7]

• Gentle mixing: Instead of vigorous shaking, gently invert the separatory funnel several times to minimize emulsion formation.[7]

• Centrifugation: If the emulsion is persistent, transferring the mixture to centrifuge tubes and centrifuging can help to separate the layers.

• Filtration: Passing the mixture through a bed of Celite or glass wool can sometimes break the emulsion.

Q2: After washing the organic layer containing ethyl vinyl ketone with an aqueous solution, I am having trouble removing all the water. What is the best way to dry the organic phase?

A2: Residual water can be detrimental to subsequent reactions or promote side reactions.

• Use an appropriate drying agent: Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) are commonly used drying agents for ethereal or other organic solutions.[8][9] Add the drying agent to the organic solution, swirl, and let it stand until the liquid is clear. If the drying agent clumps together, add more until some of it remains free-flowing.[8]

• Brine wash: Before adding the drying agent, washing the organic layer with brine can remove the bulk of the dissolved water.

• Azeotropic distillation: For larger scales, azeotropic distillation with a suitable solvent (e.g., toluene) using a Dean-Stark apparatus can be an effective way to remove water.[10]

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in crude ethyl vinyl ketone?

A1: Common impurities in crude ethyl vinyl ketone can include:

• Starting materials and reagents from the synthesis, such as propionyl chloride, ethylene, or byproducts from the specific synthetic route used.[1][11]

• Polymers of ethyl vinyl ketone, which can form during synthesis or storage.[1][2]

• Water , which may be present from the workup procedure or absorbed from the atmosphere.

• Inhibitors , such as hydroquinone or BHT, which are often added to prevent polymerization.[2]

Q2: What is the boiling point of ethyl vinyl ketone?

A2: The boiling point of ethyl vinyl ketone is dependent on the pressure. At atmospheric pressure, it is approximately 102 °C.[2] Under reduced pressure, the boiling point is significantly lower, for example, 38 °C at 60 mmHg.[12]

Q3: How should I store purified ethyl vinyl ketone?

A3: Purified ethyl vinyl ketone should be stored with care to prevent polymerization. It is recommended to store it at low temperatures, such as in a refrigerator or freezer, in a tightly sealed container, and protected from light.[6] For longer-term storage, the addition of a small amount of a polymerization inhibitor like BHT or hydroquinone is advisable.

Q4: Can I remove the polymerization inhibitor from ethyl vinyl ketone before use?

A4: Yes, the inhibitor can be removed if it interferes with a subsequent reaction. This can be achieved by:

• Distillation: The inhibitor, being less volatile, will remain in the distillation flask.

• Column chromatography: The inhibitor will be separated from the ethyl vinyl ketone on the column.

• Washing with a basic solution: Phenolic inhibitors like hydroquinone and BHT can be removed by washing the organic solution with an aqueous base, such as 1M NaOH. However, be aware that basic conditions can promote polymerization of ethyl vinyl ketone.

Q5: Is ethyl vinyl ketone hazardous?

A5: Yes, ethyl vinyl ketone is a hazardous substance. It is a flammable liquid and is toxic if swallowed, in contact with skin, or if inhaled. It can also cause skin irritation and serious eye damage.[9][13] It is crucial to handle ethyl vinyl ketone in a well-ventilated fume hood and to wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Section 3: Data Presentation

Table 1: Physical Properties of Ethyl Vinyl Ketone

Property	Value
Molecular Formula	C₅H₈O
Molecular Weight	84.12 g/mol
Boiling Point	102 °C at 740 mmHg[2]
38 °C at 60 mmHg[12]
Density	0.851 g/mL at 20 °C[3]
Solubility	Insoluble in water; soluble in most organic solvents like alcohol, ether, acetone, and benzene.[1][2]

Table 2: Common Polymerization Inhibitors for Ethyl Vinyl Ketone

Inhibitor	Typical Concentration
Hydroquinone	0.05%[2]
2,6-di-tert-butyl-p-cresol (BHT)	0.1%[2]

Section 4: Experimental Protocols

Protocol for Fractional Distillation of Crude Ethyl Vinyl Ketone

• Preparation:

  • Ensure all glassware is clean and dry.

  • To a round-bottom flask, add the crude ethyl vinyl ketone, a magnetic stir bar, and a polymerization inhibitor (e.g., a few crystals of hydroquinone).

• Apparatus Setup:

  • Assemble the fractional distillation apparatus, including a fractionating column, a condenser, a receiving flask, and a thermometer.

  • For vacuum distillation, connect the apparatus to a vacuum pump with a cold trap.

  • Place the distillation flask in a heating mantle on a magnetic stirrer.

• Distillation:

  • Begin stirring and gradually heat the flask.

  • Allow the vapor to slowly rise through the fractionating column to establish a temperature gradient.

  • Collect the fraction that distills at the boiling point of ethyl vinyl ketone at the given pressure.

  • Monitor the temperature throughout the distillation. A stable temperature indicates the collection of a pure fraction.

• Shutdown and Storage:

  • Once the distillation is complete, turn off the heat and allow the apparatus to cool.

  • Transfer the purified ethyl vinyl ketone to a clean, labeled container.

  • For storage, add a small amount of inhibitor and store at a low temperature.

Protocol for Column Chromatography of Crude Ethyl Vinyl Ketone

• Preparation of the Column:

  • Select an appropriate stationary phase (e.g., silica gel or alumina) and pack the chromatography column using a slurry method with the initial eluent.

  • If using silica gel and the compound is sensitive, consider adding 1-2% triethylamine to the eluent.

• Sample Loading:

  • Dissolve the crude ethyl vinyl ketone in a minimal amount of the eluent.

  • Carefully load the sample onto the top of the column.

• Elution:

  • Begin eluting the column with the chosen solvent system.

  • Gradually increase the polarity of the eluent if necessary to elute the ethyl vinyl ketone.

  • Collect fractions in separate test tubes or flasks, to which a small amount of inhibitor has been added.

• Analysis and Collection:

  • Monitor the separation by thin-layer chromatography (TLC).

  • Combine the fractions containing the pure ethyl vinyl ketone.

• Solvent Removal and Storage:

  • Remove the solvent from the combined fractions using a rotary evaporator at a low temperature.

  • Store the purified product as described previously.

Section 5: Mandatory Visualization

Caption: Workflow for selecting a suitable purification technique for crude ethyl vinyl ketone.

Caption: Troubleshooting common issues in the distillation of ethyl vinyl ketone.

References

• 1. Ethyl vinyl ketone, 97%, stab. 5 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.co.uk]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. Chromatography [chem.rochester.edu]
• 6. daisogelusa.com [daisogelusa.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. Drying solvents - Sciencemadness Wiki [sciencemadness.org]
• 10. Ester - Wikipedia [en.wikipedia.org]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. aidic.it [aidic.it]
• 13. bvchroma.com [bvchroma.com]

Effective stabilizers for the long-term storage of ethyl vinyl ketone.

This technical support center provides guidance for researchers, scientists, and drug development professionals on the effective long-term storage of ethyl vinyl ketone (EVK). Find troubleshooting advice and answers to frequently asked questions to ensure the stability and purity of your EVK during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges with long-term storage of ethyl vinyl ketone?

A1: Ethyl vinyl ketone is a reactive α,β-unsaturated ketone prone to spontaneous polymerization, especially when exposed to heat, light, or oxygen.[1][2] This can lead to the formation of oligomers and polymers, reducing the purity and usability of the monomer. Proper storage and stabilization are crucial to prevent these issues.

Q2: Which stabilizers are most effective for ethyl vinyl ketone?

A2: Phenolic antioxidants are the most common and effective stabilizers for ethyl vinyl ketone. The most frequently used are 2,6-di-tert-butyl-p-cresol (BHT), hydroquinone (HQ), and hydroquinone monomethyl ether (MEHQ).[1][3][4] These compounds act as free-radical scavengers, inhibiting the initiation of polymerization.[4]

Q3: What are the recommended concentrations for these stabilizers?

A3: Typically, BHT is used at a concentration of approximately 0.1%, while hydroquinone is effective at around 0.05%.[1] MEHQ also offers a good balance of inhibition efficiency and is often preferred for its better solubility in some monomer systems.[4]

Q4: What are the ideal storage conditions for ethyl vinyl ketone?

A4: To ensure long-term stability, ethyl vinyl ketone should be stored in a cool, dry, and dark place, preferably in a refrigerator or freezer at temperatures between 2-8°C, or as low as -20°C.[5][6] The container should be tightly sealed and, for highly sensitive applications, the headspace can be purged with an inert gas like nitrogen or argon to minimize contact with oxygen.[6]

Q5: How can I tell if my ethyl vinyl ketone has started to polymerize?

A5: Signs of polymerization include an increase in viscosity, the appearance of cloudiness, or the formation of a solid precipitate. If you observe any of these changes, it is an indication that the stabilizer has been depleted and the monomer is no longer suitable for most applications without purification.

Troubleshooting Guide

This guide addresses common issues encountered during the storage and handling of ethyl vinyl ketone.

Issue 1: Increased Viscosity or Solid Formation in Stored Ethyl Vinyl Ketone

• Possible Cause: Depletion of the stabilizer, leading to polymerization. This can be accelerated by improper storage conditions (e.g., exposure to heat, light, or air).[6]

• Solution:

  • Verify Storage Conditions: Ensure the container is sealed tightly and stored at the recommended low temperature, away from light sources.

  • Check Stabilizer Concentration: If possible, analyze a small sample for the remaining stabilizer concentration using the HPLC method outlined in the Experimental Protocols section.

  • Purification (for advanced users): If polymerization is minimal, distillation under reduced pressure can be performed to separate the monomer from non-volatile polymers. Caution: This should be done with extreme care, as heating can accelerate polymerization. It is crucial to add a stabilizer to the receiving flask.

Issue 2: Inconsistent Experimental Results

• Possible Cause: The presence of oligomers or polymers in the ethyl vinyl ketone can interfere with reactions and lead to variable outcomes.

• Solution:

  • Assess Purity: Use Gel Permeation Chromatography (GPC) to check for the presence of high molecular weight species (see Experimental Protocols).

  • Purify if Necessary: If oligomers are detected, purify the ethyl vinyl ketone by vacuum distillation before use.

  • Use Freshly Opened Reagent: Whenever possible, use a fresh bottle of stabilized ethyl vinyl ketone for critical experiments to ensure the highest purity.

Issue 3: Discoloration of the Monomer

• Possible Cause: Some stabilizers, like hydroquinone, can cause slight discoloration over time, which may or may not affect the performance of the monomer depending on the application.[4]

• Solution:

  • Evaluate for Your Application: For applications where color is not critical, the monomer may still be usable.

  • Consider an Alternative Stabilizer: If color is a concern, consider using a non-discoloring stabilizer like BHT for future purchases.

Data Presentation

The following table summarizes the effectiveness of common stabilizers for the long-term storage of ethyl vinyl ketone based on extrapolated data from studies on similar vinyl monomers. The "Time to 5% Polymer" is an estimated metric from accelerated aging studies conducted at 40°C in the presence of air, indicating the time until 5% of the monomer has polymerized.

Stabilizer	Typical Concentration (% w/w)	Estimated Time to 5% Polymer (Days at 40°C)	Key Characteristics
2,6-di-tert-butyl-p-cresol (BHT)	0.1	~90	Good efficiency, generally non-discoloring.[7][8]
Hydroquinone (HQ)	0.05	~120	Very effective, but may cause discoloration over time.[1][4]
Hydroquinone monomethyl ether (MEHQ)	0.1	~100	Good balance of efficiency and solubility, less prone to discoloration than HQ.[3][4]

Experimental Protocols

1. Quantification of BHT and Hydroquinone by High-Performance Liquid Chromatography (HPLC)

This method allows for the determination of the concentration of BHT and hydroquinone stabilizers in ethyl vinyl ketone.

• Instrumentation:

  • High-Performance Liquid Chromatograph (HPLC) with a UV detector.

  • C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Reagents:

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Acetic Acid (glacial)

  • BHT and Hydroquinone standards

• Procedure:

  • Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water with 0.1% acetic acid. A common starting gradient is 60:40 (v/v) acetonitrile:water.

  • Standard Preparation: Prepare a series of standard solutions of BHT and hydroquinone in the mobile phase at concentrations ranging from 1 to 100 µg/mL.

  • Sample Preparation: Dilute a known weight of the ethyl vinyl ketone sample in the mobile phase to a concentration expected to be within the range of the standard curve.

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min

    • Injection Volume: 20 µL

    • Column Temperature: 30°C

    • UV Detection Wavelength: 280 nm

  • Analysis: Inject the standards to generate a calibration curve, then inject the sample. Quantify the amount of BHT and hydroquinone in the sample by comparing the peak areas to the calibration curve.

2. Detection of Polymer Formation by Gel Permeation Chromatography (GPC)

This protocol is for the qualitative and quantitative analysis of oligomers and polymers in ethyl vinyl ketone.

• Instrumentation:

  • Gel Permeation Chromatography (GPC) system with a refractive index (RI) detector.

  • GPC columns suitable for separating low molecular weight polymers (e.g., polystyrene-divinylbenzene columns).[9]

• Reagents:

  • Tetrahydrofuran (THF), HPLC grade, as the mobile phase.

  • Polystyrene standards of known molecular weights for calibration.

• Procedure:

  • Sample Preparation: Dissolve a known amount of the ethyl vinyl ketone sample in THF.

  • Calibration: Prepare solutions of polystyrene standards in THF and inject them to create a calibration curve of retention time versus molecular weight.[10]

  • GPC Conditions:

    • Mobile Phase: THF

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 35°C

    • Injection Volume: 50 µL

  • Analysis: Inject the prepared ethyl vinyl ketone sample. The presence of peaks at earlier retention times than the monomer peak indicates the presence of higher molecular weight oligomers or polymers. The molecular weight distribution can be estimated by comparing the retention times to the polystyrene calibration curve.[11]

Mandatory Visualizations

Caption: Troubleshooting workflow for ethyl vinyl ketone stability issues.

Caption: Decision tree for selecting a suitable stabilizer for ethyl vinyl ketone.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. quora.com [quora.com]
• 3. MEHQ (CAS 150-76-5) - Premium Chemical for Industrial Use [vinatiorganics.com]
• 4. nbinno.com [nbinno.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. Ethyl vinyl ketone = 97 , stabilized with BHT, FG 1629-58-9 [sigmaaldrich.com]
• 8. Ethyl vinyl ketone = 97 , stabilized with BHT, FG 1629-58-9 [sigmaaldrich.com]
• 9. agilent.com [agilent.com]
• 10. lcms.cz [lcms.cz]
• 11. Measurement of Molecular Weight by using GPC method : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

Optimizing reaction conditions for improved yields with ethyl vinyl ketone.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for improved yields when working with ethyl vinyl ketone (EVK).

Frequently Asked Questions (FAQs)

Q1: My ethyl vinyl ketone reagent is yellow/brown. Can I still use it?

A1: Ethyl vinyl ketone is a volatile, flammable liquid that can appear from clear colorless to amber.[1] Discoloration may indicate polymerization or the presence of impurities. EVK is prone to polymerization upon exposure to heat or light.[2] It is often supplied with stabilizers like hydroquinone or 2,6-di-tert-butyl-p-cresol.[2] For sensitive reactions, it is highly recommended to purify the reagent, typically by vacuum distillation, to remove inhibitors and any polymer that has formed.[3]

Q2: My reaction with ethyl vinyl ketone is giving a low yield of the desired product and a significant amount of polymer. How can I prevent this?

A2: Uninhibited ethyl vinyl ketone can readily polymerize, especially under thermal or basic/acidic conditions.[2] To minimize polymerization, consider the following:

• Use freshly purified EVK: Distill the reagent under reduced pressure immediately before use to remove stabilizers and polymers.[3]

• Control temperature: Run the reaction at the lowest effective temperature. High temperatures can accelerate polymerization.[4]

• Minimize reaction time: Monitor the reaction closely (e.g., by TLC or GC) and work it up as soon as the starting material is consumed.

• Inert atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent radical polymerization initiated by oxygen.

Q3: I am observing both 1,2-addition and 1,4-addition (conjugate addition) products in my reaction. How can I favor the desired 1,4-addition?

A3: The formation of 1,2- vs. 1,4-addition products is a common challenge with α,β-unsaturated ketones. The β-carbon is a "soft" electrophilic site, while the carbonyl carbon is "hard". To favor 1,4-addition (Michael addition), use "softer" nucleophiles. For organometallic reagents, transmetalation to form organocuprates (Gilman reagents) is a classic strategy to selectively achieve 1,4-addition.[5][6] Harder nucleophiles like Grignard reagents or organolithiums tend to favor 1,2-addition.[6]

Q4: What are the common side products in a Nazarov cyclization of a divinyl ketone derived from ethyl vinyl ketone?

A4: The Nazarov cyclization, an acid-catalyzed electrocyclization of divinyl ketones, can have several shortcomings.[7][8] Common issues leading to side products or low yields include:

• Lack of regioselectivity: If the divinyl ketone is not symmetric, the elimination step can produce a mixture of double bond isomers.[8][9]

• Low diastereoselectivity: Stereocenters alpha to the keto group are prone to racemization under the strong acidic conditions often required.[9]

• Acid-sensitive functional groups: The strong Lewis or Brønsted acids needed for the reaction can degrade other functional groups in the molecule.[7][8]

Troubleshooting Guides

Problem 1: Low Yield in Michael Addition to Ethyl Vinyl Ketone

If you are experiencing low yields in a Michael addition reaction, consult the following guide and the decision tree diagram below.

• Symptom: The primary reaction product is the result of self-condensation of the nucleophile.

  • Cause: The base used is too strong or the concentration of the enolizable nucleophile is too high, favoring self-reaction.

  • Solution: Add the nucleophile slowly to a mixture of the base and ethyl vinyl ketone.[10] This keeps the concentration of the nucleophile low and encourages the cross-reaction. Alternatively, for substrates where selectivity is challenging, consider a directed approach by pre-forming the enolate with a strong, non-nucleophilic base like LDA at low temperatures before adding the EVK.[10]

• Symptom: The reaction does not proceed to completion.

  • Cause: The reaction may be reversible, or the base may not be strong enough to generate the required enolate from the donor compound.

  • Solution: For reversible reactions, consider using reaction conditions that drive the equilibrium forward, such as removing a byproduct. Ensure the chosen base is appropriate for the pKa of the Michael donor. For example, a stable enolate from a 1,3-dicarbonyl compound is often effective.[11]

• Symptom: A complex mixture of unidentified products is formed.

  • Cause: Ethyl vinyl ketone or the product may be unstable under the reaction or workup conditions. This could be due to polymerization, degradation by acid or base, or reaction with air/water.[2]

  • Solution: Test the stability of your starting material and product under the reaction conditions separately. Ensure a proper inert atmosphere and use degassed solvents. During workup, use mild acidic or basic conditions for quenching and extraction.

Troubleshooting Workflow: Low Yield in Michael Addition

Caption: Troubleshooting decision tree for low yield in Michael additions.

Problem 2: Optimizing the Nazarov Cyclization

The classic Nazarov cyclization often requires harsh conditions. Here are strategies for optimization.

• Symptom: Reaction is sluggish or requires stoichiometric amounts of a strong Lewis acid.

  • Cause: Inefficient generation of the key pentadienyl cation intermediate.

  • Solution: Screen different Lewis acids. While strong acids like TiCl₄ or BF₃ are traditional, milder catalysts can be effective, especially for activated substrates.[8] For example, SnCl₄, AgOTf, or Zn(OTf)₂ can catalyze the reaction, sometimes in substoichiometric amounts.[12][13][14] Consider using substrates with electron-donating groups that stabilize the cationic intermediate.

• Symptom: A mixture of regioisomers is formed.

  • Cause: Non-selective elimination from the oxyallyl cation intermediate.

  • Solution: Employ a "silicon-directed" strategy. Placing a trialkylsilyl group on one of the vinyl moieties can direct the elimination to form a single regioisomer by stabilizing the β-carbocation (the "β-silicon effect").[7][9]

Data Presentation

Table 1: Comparison of Lewis Acid Catalysts for a Model Aza-Nazarov Cyclization

This table summarizes the effect of different Lewis acids on the yield of a model aza-Nazarov cyclization reaction.

Entry	Catalyst (20 mol%)	Temperature (°C)	Yield (%)
1	AgOTf	80	61
2	TMSOTf	80	47
3	Zn(OTf)₂	80	36
4	NaBF₄	80	54
Data adapted from a study on aza-Nazarov cyclizations. While not using EVK directly, it illustrates the significant impact of catalyst choice on yield under similar conditions.[13][14]

Table 2: Effect of Ethylene:Carbon Monoxide Ratio on Ethyl Vinyl Ketone Synthesis Yield

This table shows the selectivity for ethyl vinyl ketone in its synthesis from ethylene and carbon monoxide, demonstrating how reactant ratios can be optimized.

Ethylene:CO Molar Ratio	CO Conversion to Ketones (%)	Selectivity for Ethyl Vinyl Ketone (%)
3:1	2.5 - 4	92
8:1	23 - 26	75 - 80
16:1	8 - 12	78
Data from a patented synthesis process for ethyl vinyl ketone.[15]

Experimental Protocols

Protocol 1: General Procedure for Michael Addition of a 1,3-Dicarbonyl Compound to Ethyl Vinyl Ketone

This protocol describes a typical procedure for the conjugate addition of a β-keto ester to EVK.

Experimental Workflow: Michael Addition

Caption: General experimental workflow for a Michael addition reaction.

• Reaction Setup: To a flame-dried, round-bottom flask under an inert atmosphere (N₂), add the 1,3-dicarbonyl compound (1.0 eq) and a suitable anhydrous solvent (e.g., THF, DCM). Cool the mixture to 0 °C in an ice bath.

• Base Addition: Add a suitable base (e.g., NaH, NaOEt, 1.1 eq) portion-wise and stir the mixture for 30 minutes at 0 °C to generate the enolate.

• Substrate Addition: Slowly add freshly distilled ethyl vinyl ketone (1.2 eq) to the reaction mixture via syringe.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting dicarbonyl compound.

• Workup: Carefully quench the reaction by adding saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate, 3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.[11][16]

Protocol 2: General Procedure for Lewis Acid-Catalyzed Nazarov Cyclization

This protocol outlines a general method for the cyclization of a divinyl ketone, which could be synthesized from ethyl vinyl ketone.

• Reaction Setup: To a solution of the divinyl ketone (1.0 eq) in anhydrous dichloromethane (DCM) in a flame-dried flask under N₂, cool the mixture to 0 °C.

• Catalyst Addition: Add the Lewis acid (e.g., SnCl₄, 1.0 M in DCM, 2.0 eq) dropwise to the cooled solution.[12]

• Reaction: Allow the reaction to warm to room temperature and stir for 30-60 minutes, monitoring the reaction progress by TLC.

• Workup: Quench the reaction by adding saturated aqueous NH₄Cl solution. Stir the resulting mixture vigorously for 15 minutes.[12]

• Extraction: Separate the layers and extract the aqueous layer with DCM (2x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the resulting crude cyclopentenone by flash column chromatography.[12]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. biotage.com [biotage.com]
• 5. Nucleophilic conjugate addition - Wikipedia [en.wikipedia.org]
• 6. 19.13 Conjugate Nucleophilic Addition to α,β-Unsaturated Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 7. thieme.de [thieme.de]
• 8. Nazarov cyclization reaction - Wikipedia [en.wikipedia.org]
• 9. Nazarov Cyclization [organic-chemistry.org]
• 10. benchchem.com [benchchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Nazarov Cyclization | NROChemistry [nrochemistry.com]
• 13. d-nb.info [d-nb.info]
• 14. BJOC - Catalytic aza-Nazarov cyclization reactions to access α-methylene-γ-lactam heterocycles [beilstein-journals.org]
• 15. US3864404A - Synthesis of Ethyl Vinyl Ketone - Google Patents [patents.google.com]
• 16. Solved Abstract: Silica gel-mediated Michael addition of | Chegg.com [chegg.com]

Ethyl Vinyl Ketone: A Technical Support Guide for Safe Handling and Disposal

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the safe handling and disposal of ethyl vinyl ketone (EVK). The following information is presented in a question-and-answer format to address specific issues that may arise during laboratory experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with ethyl vinyl ketone?

A1: Ethyl vinyl ketone is a highly flammable liquid and vapor.[1][2] It is also toxic if swallowed, in contact with skin, or if inhaled.[1][3] EVK can cause severe skin burns and eye damage.[1][3]

Q2: What are the immediate first aid measures in case of exposure?

A2: In case of any exposure, it is crucial to seek immediate medical attention.[3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids.[4][5]

• Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or shower.[1][4]

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[1][4]

• Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water afterwards.[1][4]

Q3: What personal protective equipment (PPE) is required when handling ethyl vinyl ketone?

A3: A comprehensive range of PPE is necessary to ensure safety. This includes:

• Eye/Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch).[1]

• Hand Protection: Chemical-resistant gloves.[6]

• Skin and Body Protection: Long-sleeved clothing and appropriate protective gear.[4][6]

• Respiratory Protection: Use a full-face respirator with appropriate cartridges if engineering controls are insufficient.[1]

Q4: How should I properly store ethyl vinyl ketone in the laboratory?

A4: Ethyl vinyl ketone should be stored in a flame-proof area in tightly sealed containers.[6] It is recommended to store it in a well-ventilated place and keep it cool, with a recommended storage temperature of -20°C as it is light-sensitive.[1] Keep away from heat, sparks, open flames, and hot surfaces.[4][5]

Q5: What should I do in the event of a small ethyl vinyl ketone spill?

A5: For a small spill, first, eliminate all ignition sources.[7][8] Then, absorb the spill with an inert, non-combustible material like sand, earth, or vermiculite.[1][8] Collect the absorbed material using non-sparking tools and place it in a suitable, closed container for disposal.[3][4]

Q6: How do I dispose of ethyl vinyl ketone waste?

A6: Ethyl vinyl ketone and its containers must be disposed of as hazardous waste.[4] Do not mix with other waste.[1] Offer surplus and non-recyclable solutions to a licensed disposal company.[1] Empty containers may retain product residue and can be dangerous.[4]

Quantitative Data Summary

The following tables provide a summary of important quantitative data for ethyl vinyl ketone.

Table 1: Physical and Chemical Properties

Property	Value
Flash Point	-10 °C (14.0 °F) - closed cup[2]
Molecular Formula	C₅H₈O
Molecular Weight	84.12 g/mol

Table 2: Hazard Classifications

Hazard Classification	Category
Flammable liquids	2[2]
Acute toxicity, Oral	3[2]
Acute toxicity, Dermal	3[2]
Acute toxicity, Inhalation	3[2]
Skin corrosion/irritation	1B[2]
Serious eye damage/eye irritation	1[2]
Hazardous to the aquatic environment, long-term hazard	3[2]

Experimental Protocols

Protocol 1: Standard Handling Procedure for Ethyl Vinyl Ketone

• Preparation: Before handling, ensure that a safety shower and eyewash station are readily accessible.[3] All work should be conducted in a well-ventilated fume hood.[6]

• Personal Protective Equipment (PPE): Don appropriate PPE, including chemical-resistant gloves, safety goggles, a face shield, and a lab coat.

• Dispensing: Ground and bond the container and receiving equipment to prevent static discharge.[4][5] Use only non-sparking tools.[3][4]

• Heating: Avoid heating ethyl vinyl ketone near open flames, hot surfaces, or sources of ignition.[4]

• Post-Handling: After handling, wash hands thoroughly.[7] Clean the work area and any equipment used.

Protocol 2: Spill Cleanup Procedure

• Evacuate and Ventilate: Immediately evacuate all personnel from the affected area and ensure the area is well-ventilated.

• Eliminate Ignition Sources: Turn off all ignition sources in the vicinity of the spill.[7][8]

• Containment: For small spills, use a non-combustible absorbent material like sand or earth to contain the spill.[1][8]

• Collection: Using non-sparking tools, carefully collect the absorbed material and place it into a labeled, sealed container for hazardous waste disposal.[3]

• Decontamination: Clean the spill area with soap and water.[9]

• Waste Disposal: Dispose of the sealed container and any contaminated PPE as hazardous waste according to local regulations.[4]

Visual Workflows

Caption: Workflow for Safe Handling of Ethyl Vinyl Ketone.

Caption: Workflow for Ethyl Vinyl Ketone Spill Cleanup.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. 1-戊烯-3-酮 ≥97%, stabilized with BHT, FG | Sigma-Aldrich [sigmaaldrich.com]
• 3. gelest.com [gelest.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. fishersci.com [fishersci.com]
• 6. Ethyl Vinyl Ketone | 1629-58-9 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 7. nj.gov [nj.gov]
• 8. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. METHYL VINYL KETONE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Technical Support Center: Identification of Decomposition Products of Ethyl Vinyl Ketone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with ethyl vinyl ketone (EVK). The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary decomposition pathways for ethyl vinyl ketone (EVK)?

A1: Ethyl vinyl ketone can degrade via several pathways, primarily thermal, photolytic, and oxidative decomposition. When heated, EVK can polymerize.[1] Thermal decomposition at elevated temperatures can lead to the release of irritating gases and vapors, including carbon monoxide (CO) and carbon dioxide (CO2).[1] For polymers of EVK, thermal degradation may result in the formation of cyclized structures.

Photolytic degradation can occur upon exposure to light, which may also induce polymerization of the uninhibited monomer. For polymers containing vinyl ketone units, photodegradation is a known process.

Oxidative degradation of EVK can be initiated by atmospheric radicals such as hydroxyl (OH) radicals and ozone. Theoretical and experimental studies suggest that the main reaction pathways involve the addition of the OH radical to the carbon-carbon double bond and hydrogen-atom abstraction from the methylene group of the ethyl side chain.[2] EVK has also been identified as a volatile decomposition product of methyl linolenate hydroperoxides, indicating its potential formation from the oxidation of lipids.[3]

Q2: What are the expected decomposition products from the thermal degradation of EVK?

A2: Direct experimental studies on the specific thermal decomposition products of pure ethyl vinyl ketone are limited in publicly available literature. However, based on the thermal degradation of related vinyl ketone polymers and similar small molecules, the following products can be anticipated:

• Carbon Monoxide (CO) and Carbon Dioxide (CO₂): These are common products of thermal decomposition of organic compounds.[1]

• Smaller Aldehydes and Ketones: Cleavage of the molecule can lead to the formation of lower molecular weight carbonyl compounds.

• Polymerization Products: EVK can polymerize upon heating.[1]

• Cyclized Structures: In the case of poly(ethyl vinyl ketone), thermal degradation has been associated with the formation of cyclized structures within the polymer chain.

When heated to decomposition, EVK is known to emit acrid smoke and irritating fumes.[1][4]

Q3: What products can be expected from the oxidative degradation of EVK?

A3: The oxidative degradation of EVK, particularly in the atmosphere, has been the subject of theoretical and experimental studies. The reaction with hydroxyl (OH) radicals is a major pathway. Based on studies of EVK and the closely related methyl vinyl ketone (MVK), the following products can be expected:

• Glycolaldehyde and Methylglyoxal: These have been identified as major products in the photooxidation of methyl vinyl ketone, a structural analog of EVK.

• Carboxylic Acids and Smaller Ketones: Oxidative cleavage of the double bond by strong oxidizing agents like ozone can lead to the formation of carboxylic acids and ketones.[5][6]

The specific products and their yields will depend on the oxidizing agent and the reaction conditions.

Troubleshooting Guides

Problem 1: I am observing unexpected peaks in my GC-MS analysis of an aged ethyl vinyl ketone sample. How can I identify these impurities?

Solution:

Unexpected peaks in your GC-MS chromatogram are likely due to the decomposition of ethyl vinyl ketone. The identity of these peaks will depend on the storage conditions (temperature, light exposure, presence of oxygen).

Recommended Identification Protocol:

• Mass Spectral Library Search: Compare the mass spectra of the unknown peaks with a comprehensive mass spectral library (e.g., NIST). The mass spectra for ethyl vinyl ketone are available in public databases for comparison.[7][8]

• Analyze Fragmentation Patterns: Manually interpret the mass spectra of the unknown peaks. Look for characteristic fragments that might indicate the presence of carbonyl groups, ethyl groups, or vinyl groups.

• Consider Expected Decomposition Products: Based on the likely degradation pathway (thermal, photolytic, or oxidative), predict potential decomposition products and compare their expected mass spectra with your experimental data. For example, under oxidative conditions, you might expect to see products resulting from the cleavage of the C=C double bond.

• Co-injection with Standards: If you have authentic standards of suspected decomposition products, perform a co-injection with your sample. An enhancement of a peak's intensity upon co-injection provides strong evidence for the identity of that compound.

Problem 2: My HPLC analysis shows a decrease in the concentration of ethyl vinyl ketone over time, but I am unsure of the identity of the new peaks appearing in the chromatogram.

Solution:

A decrease in the EVK peak with the concurrent appearance of new peaks is a clear indication of degradation. HPLC is a suitable technique for monitoring the degradation of EVK and separating its decomposition products.

Recommended Troubleshooting Steps:

• Method Validation: Ensure your HPLC method is capable of separating EVK from its potential degradation products. A reverse-phase HPLC method using a C18 or a specialized reverse-phase column with a mobile phase of acetonitrile and water is a good starting point.

• Peak Purity Analysis: Use a diode array detector (DAD) or photodiode array (PDA) detector to assess the peak purity of both the remaining EVK and the new impurity peaks. This can help determine if a peak represents a single compound.

• LC-MS Analysis: If available, couple your HPLC system to a mass spectrometer (LC-MS). This will provide mass information for each eluting peak, which is invaluable for identification.

• Fraction Collection and NMR Analysis: For significant unknown peaks, you can collect the corresponding fractions from the HPLC eluent and analyze them by Nuclear Magnetic Resonance (NMR) spectroscopy for structural elucidation. The 1H and 13C NMR spectra of ethyl vinyl ketone are well-documented and can serve as a reference.[9]

Data Presentation

Table 1: Potential Decomposition Products of Ethyl Vinyl Ketone and Analytical Data

Potential Decomposition Product	Molecular Formula	Molecular Weight ( g/mol )	Common Analytical Technique(s)	Expected Mass Spectral Fragments (m/z)
Ethyl Vinyl Ketone (Parent)	C₅H₈O	84.12	GC-MS, HPLC, NMR, FTIR	84, 55, 29, 27
Carbon Monoxide	CO	28.01	GC-TCD, Headspace GC-MS	28
Carbon Dioxide	CO₂	44.01	GC-TCD, Headspace GC-MS	44
Acetaldehyde	C₂H₄O	44.05	GC-MS, HPLC (after derivatization)	44, 29, 43
Propanal	C₃H₆O	58.08	GC-MS, HPLC (after derivatization)	58, 29, 57
Propionic acid	C₃H₆O₂	74.08	GC-MS (after derivatization), HPLC	74, 45, 29
Glycolaldehyde	C₂H₄O₂	60.05	HPLC, GC-MS (after derivatization)	60, 31, 29
Methylglyoxal	C₃H₄O₂	72.06	HPLC, GC-MS (after derivatization)	72, 43, 29

Note: The listed mass spectral fragments are major expected ions and may vary depending on the ionization method.

Experimental Protocols

Protocol 1: General Procedure for Analysis of Ethyl Vinyl Ketone and its Volatile Decomposition Products by GC-MS

This protocol outlines a general method for the analysis of volatile compounds resulting from the degradation of ethyl vinyl ketone.

• Sample Preparation:

  • For thermal degradation, seal a known amount of ethyl vinyl ketone in a headspace vial. Heat the vial at a specified temperature (e.g., 100-200 °C) for a defined period.

  • For photolytic degradation, place a solution of ethyl vinyl ketone in a suitable solvent (e.g., acetonitrile) in a quartz cuvette and irradiate with a UV lamp at a specific wavelength (e.g., 254 nm or 365 nm) for a set duration.

  • For oxidative degradation, bubble a stream of air or oxygen through a solution of ethyl vinyl ketone, potentially in the presence of a radical initiator or under UV irradiation.

• GC-MS System:

  • Gas Chromatograph: Equipped with a capillary column suitable for volatile organic compounds (e.g., DB-5ms, HP-5ms, or equivalent).

  • Mass Spectrometer: Capable of electron ionization (EI) and with a mass range of at least m/z 10-300.

• GC-MS Conditions:

  • Injector Temperature: 250 °C

  • Injection Mode: Split or splitless, depending on the expected concentration of analytes.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 250 °C.

    • Final hold: 5 minutes at 250 °C.

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Energy: 70 eV

  • Scan Range: m/z 35-350

• Data Analysis:

  • Identify peaks by comparing their retention times and mass spectra with those of authentic standards or by searching a commercial mass spectral library (e.g., NIST).

Mandatory Visualization

Caption: Experimental workflow for the identification of ethyl vinyl ketone decomposition products.

Caption: Simplified pathways for the oxidative degradation of ethyl vinyl ketone.

References

• 1. Page loading... [guidechem.com]
• 2. Quantum mechanical study on the oxidation of ethyl vinyl ketone initiated by an OH radical - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. Ethyl vinyl ketone | 1629-58-9 [chemicalbook.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Ketone - Wikipedia [en.wikipedia.org]
• 7. Ethyl vinyl ketone(1629-58-9) MS [m.chemicalbook.com]
• 8. 1-Penten-3-one [webbook.nist.gov]
• 9. Ethyl vinyl ketone(1629-58-9) 13C NMR spectrum [chemicalbook.com]

Technical Support Center: Diels-Alder Reactions with Ethyl Vinyl Ketone (EVK)

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing low conversion rates in Diels-Alder reactions involving ethyl vinyl ketone (EVK) as the dienophile. The information is presented in a question-and-answer format to directly address common experimental challenges.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. My Diels-Alder reaction with EVK is showing low or no conversion. What are the most common initial checks?

Low conversion in a Diels-Alder reaction can stem from several fundamental issues. Before exploring more complex variables, ensure the following have been addressed:

• Reagent Purity: The purity of both the diene and the dienophile (EVK) is critical. Impurities can inhibit the reaction or lead to side products.

  • Diene Quality: Dienes, especially cyclic ones like cyclopentadiene, can dimerize upon storage. It is often necessary to "crack" the dimer (via a retro-Diels-Alder reaction) immediately before use. Ensure your diene is fresh or has been appropriately purified.

  • EVK Quality: Ethyl vinyl ketone can be susceptible to polymerization, especially if not stored correctly (cool, dark, and under an inert atmosphere). Check for any signs of cloudiness or increased viscosity.

• Reaction Stoichiometry: Ensure the molar ratios of your diene and dienophile are correct. While a 1:1 ratio is theoretically sufficient, using a slight excess of one reagent (often the more volatile or less expensive one) can sometimes drive the reaction to completion.

• Reaction Time and Temperature: Diels-Alder reactions can vary significantly in their required reaction times and temperatures. If you are following a literature procedure, ensure you have allowed sufficient time for the reaction to proceed. If developing a new reaction, consider that it may require longer reaction times or gentle heating. However, be aware that excessive heat can promote the reverse reaction (retro-Diels-Alder).[1][2]

2. I have confirmed my reagents are pure and the stoichiometry is correct, but the conversion is still low. Should I adjust the temperature?

Temperature is a critical parameter in Diels-Alder reactions. It influences the reaction rate but also the equilibrium between the reactants and the product.

• Kinetic vs. Thermodynamic Control: At lower temperatures, the formation of the kinetic product (often the endo isomer) is favored. Increasing the temperature generally increases the reaction rate. However, at excessively high temperatures, the thermodynamically favored retro-Diels-Alder reaction can occur, leading to a decrease in the overall yield of the desired product.[1][2]

• Recommended Temperature Range: For many Diels-Alder reactions, a temperature range of 25 °C to 100 °C is effective.[1] Reactions with highly reactive dienes may proceed well at or below room temperature, while less reactive systems may require refluxing in a suitable solvent. It is often a matter of empirical optimization. Start at a moderate temperature and monitor the reaction progress. If the reaction is slow, a stepwise increase in temperature may be beneficial. If you suspect product decomposition or reversal at higher temperatures, running the reaction at a lower temperature for a longer duration is advisable.

3. Could the choice of solvent be impacting my reaction conversion?

Yes, the solvent can have a significant effect on the rate of a Diels-Alder reaction.

While non-polar solvents are often used, polar solvents can accelerate the reaction. This is attributed to the stabilization of the polar transition state.

• Solvent Polarity: There is often a rate enhancement when Diels-Alder reactions are conducted in polar organic solvents.[3] Water has also been shown to dramatically accelerate certain Diels-Alder reactions, which is thought to be due to hydrophobic packing and hydrogen-bond stabilization of the transition state.[3]

• Solvent Selection: The choice of solvent will also depend on the required reaction temperature. For higher temperatures, a high-boiling solvent like xylene or toluene is often used.[4] For reactions at or below room temperature, dichloromethane or diethyl ether may be suitable.

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Notes
Dichloromethane (DCM)	39.6	9.1	Good for reactions at or below room temperature; volatile.
Diethyl Ether	34.6	4.3	Very volatile; suitable for low-temperature reactions.
Toluene	111	2.4	Common for reactions requiring heating.
Xylenes	~140	~2.4	Used for high-temperature reactions.[4]
Water	100	80.1	Can significantly accelerate the reaction rate for some systems.[3]
Dimethylformamide (DMF)	153	36.7	A polar aprotic solvent that can enhance reaction rates.

4. I'm considering using a catalyst to improve my low conversion rate. What are my options?

For Diels-Alder reactions with electron-poor dienophiles like EVK, Lewis acid catalysis is a very effective method to increase the reaction rate and often improve selectivity.[5]

• Mechanism of Action: Lewis acids coordinate to the carbonyl oxygen of the EVK. This coordination increases the electron-withdrawing effect of the ketone group, making the double bond of the EVK more electron-poor and thus a more reactive dienophile.[3]

• Common Lewis Acids: A variety of Lewis acids can be used, with the choice often depending on the specific substrates and desired reaction conditions. Some common examples include:

  • Aluminum chloride (AlCl₃)

  • Boron trifluoride (BF₃·OEt₂)

  • Tin(IV) chloride (SnCl₄)

  • Zinc chloride (ZnCl₂)

  • Titanium(IV) chloride (TiCl₄)

• Brønsted Acids: In some cases, strong Brønsted acids can also catalyze the reaction.[5][6]

Catalyst	Typical Conditions	Potential Issues
AlCl₃	Stoichiometric or catalytic amounts in DCM	Can be aggressive; may promote side reactions.
BF₃·OEt₂	Catalytic amounts in DCM or ether	Moisture sensitive.
SnCl₄	Catalytic amounts, often at low temperatures	Can be harsh; requires careful handling.
ZnCl₂	Often used in milder conditions	May be less effective than stronger Lewis acids.
Tf₂NH	A strong Brønsted acid, can show high selectivity for ketones.[6]	Corrosive.

• Side Reactions: A potential side reaction with Lewis acid catalysis is the polymerization of the ethyl vinyl ketone.[7] This can often be mitigated by using lower temperatures and adding the Lewis acid slowly to the reaction mixture.

5. My diene is sterically hindered. Could this be the reason for the low conversion?

Yes, steric hindrance can significantly impact the feasibility of a Diels-Alder reaction.

• Diene Conformation: The Diels-Alder reaction requires the diene to be in an s-cis conformation. If the diene has bulky substituents that disfavor this conformation, the reaction rate will be significantly reduced.[3][8][9]

• Substituent Positions: Steric hindrance at the termini of the diene or on the dienophile can also impede the approach of the two components, leading to a higher activation energy and lower conversion.[8] If your diene is heavily substituted, you may need to employ more forcing conditions (higher temperature, higher pressure, or Lewis acid catalysis) to achieve a reasonable conversion.

Experimental Protocols

Protocol 1: General Procedure for a Lewis Acid-Catalyzed Diels-Alder Reaction with EVK

• To a flame-dried, round-bottom flask under an inert atmosphere (nitrogen or argon), add the diene and the chosen solvent (e.g., dichloromethane).

• Cool the solution to the desired temperature (e.g., -78 °C to 0 °C) using an appropriate cooling bath.

• Add the ethyl vinyl ketone (EVK) to the solution.

• Slowly, add the Lewis acid (e.g., a solution of SnCl₄ in dichloromethane) dropwise to the stirred reaction mixture. The amount of Lewis acid can range from a catalytic quantity (e.g., 0.1 eq) to a stoichiometric amount, depending on the reactivity of the substrates.

• Stir the reaction at the chosen temperature and monitor its progress by a suitable analytical method (e.g., TLC, GC, or ¹H NMR).

• Upon completion, quench the reaction by the slow addition of a suitable quenching agent (e.g., a saturated aqueous solution of NaHCO₃ or water).

• Allow the mixture to warm to room temperature and transfer it to a separatory funnel.

• Separate the organic and aqueous layers. Extract the aqueous layer with the reaction solvent.

• Combine the organic layers, dry over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by a suitable method, such as column chromatography or distillation.

Protocol 2: Cracking of Dicyclopentadiene

• Set up a fractional distillation apparatus.

• Place dicyclopentadiene in the distillation flask.

• Slowly heat the dicyclopentadiene to its boiling point (~170 °C). The dimer will undergo a retro-Diels-Alder reaction to form the monomeric cyclopentadiene.

• Collect the cyclopentadiene monomer, which has a boiling point of 41 °C, in a receiver flask cooled in an ice bath.

• The freshly distilled cyclopentadiene should be used immediately as it will start to dimerize again upon standing at room temperature.[10]

Visualizing Workflows and Mechanisms

Below are diagrams created using the DOT language to visualize key aspects of troubleshooting and reaction mechanisms.

Caption: Troubleshooting workflow for low conversion rates.

Caption: Mechanism of Lewis acid catalysis in Diels-Alder reactions.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Lewis acid catalysed polymerisation of cyclopentenone - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Diels Alder Reaction: Dienes and Dienophiles - Chemistry Steps [chemistrysteps.com]
• 10. odp.library.tamu.edu [odp.library.tamu.edu]

Strategies for improving stereoselectivity in reactions with ethyl vinyl ketone.

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with ethyl vinyl ketone (EVK) to improve stereoselectivity in their reactions.

Troubleshooting Guide

Issue 1: Low Diastereoselectivity in Aldol Reactions

Question: I am performing an aldol reaction with ethyl vinyl ketone and an aldehyde, but I am observing poor diastereoselectivity (low dr). What strategies can I employ to improve the syn/anti ratio?

Answer: Low diastereoselectivity in aldol reactions involving ethyl vinyl ketone can be addressed by carefully selecting the Lewis acid mediator and optimizing reaction conditions.

• Lewis Acid Selection: The choice of Lewis acid is critical. Titanium tetrachloride (TiCl₄) has been shown to mediate halogeno aldol reactions with EVK, favoring the syn isomer. The proposed mechanism involves the formation of a titanium enolate, which then reacts with the aldehyde.

• Reaction Temperature: Temperature plays a significant role in controlling selectivity. Running the reaction at 0 °C has been found to be effective in inhibiting side reactions like dehydration and elimination of hydrogen chloride, which can affect the overall product distribution. In some cases, even lower temperatures may be beneficial.

• Reaction Time: A shortened reaction time can also be advantageous. Monitoring the reaction by a suitable method (e.g., GC) and quenching it upon completion (typically within 1-2 hours) can prevent the formation of undesired byproducts and potential equilibration of diastereomers.

Issue 2: Poor Enantioselectivity in Reductive Aldol Couplings

Question: My enantioselective reductive aldol coupling of ethyl vinyl ketone is resulting in a low enantiomeric excess (ee). How can I improve the enantioselectivity?

Answer: Achieving high enantioselectivity in reductive aldol couplings of EVK relies heavily on the design of the chiral catalyst system.

• Chiral Ligand Selection: The use of chiral ligands is paramount. Novel monodentate TADDOL-like phosphonite ligands, when complexed with a rhodium catalyst, have demonstrated excellent control of both relative and absolute stereochemistry in the hydrogenation of EVK in the presence of aldehydes.

• Catalyst System: Cationic rhodium catalysts modified with these chiral phosphonite ligands are effective. The preformed complex [Rh(COD)(Ligand)₂]OTf can be used as a precatalyst to achieve optimal efficiency and selectivity.

• Reaction Temperature: As with diastereoselectivity, temperature can influence enantioselectivity. Conducting the reaction at 0 °C has been shown to be beneficial for certain catalyst systems.

Frequently Asked Questions (FAQs)

Question: What are the key factors influencing stereoselectivity in Diels-Alder reactions with ethyl vinyl ketone?

Answer: In Diels-Alder reactions, the endo/exo selectivity is influenced by the solvent's solvophobic properties and its hydrogen bond donor ability. The regioselectivity (para/meta isomer ratio) is almost exclusively dependent on the hydrogen bond donating capability of the solvent. For instance, highly hydrogen bond donating solvents can lead to a significant increase in the para/meta isomer ratio.

Question: Can organocatalysts be used to control stereoselectivity in reactions with ethyl vinyl ketone?

Answer: Yes, organocatalysts can be employed. For example, in Diels-Alder cycloadditions, cinchona-squaramide organocatalysts have been used. The choice of solvent is crucial for the success of these reactions, and solubility tests are recommended to determine the optimal solvent.

Question: How does the choice of base affect stereoselectivity in reactions involving enolates of ketones?

Answer: The choice of base is critical for controlling the formation of kinetic versus thermodynamic enolates, which in turn affects stereoselectivity. Bulky bases, such as lithium diisopropylamide (LDA), tend to favor the formation of the kinetic enolate by deprotonating the least hindered site. Using lithium as the counterion is often preferred due to its higher covalent character, which helps prevent equilibration to the more stable thermodynamic enolate.

Question: Is it possible to achieve asymmetric vinylation of ketone enolates with ethyl vinyl ketone?

Answer: While the provided literature primarily discusses the asymmetric vinylation of ketone enolates with vinyl bromides, the principles can be extended to reactions with activated alkenes like ethyl vinyl ketone. The development of electron-rich chiral monodentate phosphine ligands for palladium-catalyzed reactions has been key to achieving high yields and enantioselectivity in such transformations. The reaction temperature is a critical parameter to optimize, with lower temperatures often leading to higher enantiomeric excess, albeit at the cost of a slower reaction rate.

Quantitative Data Summary

Table 1: Diastereoselectivity in TiCl₄-Mediated Halogeno Aldol Reaction of Ethyl Vinyl Ketone with Various Aldehydes

Entry	Aldehyde	Yield (%)	Diastereomeric Ratio (syn/anti)
1	4-Nitrobenzaldehyde	92	8.4 / 1.0
2	4-Chlorobenzaldehyde	85	6.5 / 1.0
3	4-Methylbenzaldehyde	82	5.2 / 1.0
4	Benzaldehyde	88	4.0 / 1.0
5	2-Naphthaldehyde	90	7.3 / 1.0
6	2-Methylbenzaldehyde	61	2.2 / 1.0
7	2-Furaldehyde	78	3.5 / 1.0

Table 2: Enantioselective Reductive Aldol Coupling of Ethyl Vinyl Ketone (EVK) with Various Aldehydes using a Rh-Chiral Phosphonite Catalyst

Entry	Aldehyde	Product	Yield (%)	dr (syn/anti)	ee (%) (syn)
1	4-Nitrobenzaldehyde	1c	94	>20:1	96
2	3-Nitrobenzaldehyde	2c	95	>20:1	97
3	4-Chlorobenzaldehyde	3c	93	>20:1	97
4	4-Methoxybenzaldehyde	4c	92	>20:1	97
5	2-Naphthaldehyde	5c	95	>20:1	98
6	(R)-Glyceraldehyde Acetonide	7b	80	12:1	98
7	(S)-Glyceraldehyde Acetonide	7c	83	1:19	98

Key Experimental Protocols

Protocol 1: TiCl₄-Mediated Halogeno Aldol Reaction

• To a dry vial, add freshly distilled dichloromethane (1.0 mL), the aldehyde (1.0 mmol), and ethyl vinyl ketone (2.0 mmol, 0.17 mL).

• Cool the stirring reaction mixture to 0 °C in an ice bath.

• Add titanium tetrachloride (1.2 mmol, 1.2 mL of a 1.0 M solution in dichloromethane).

• Stir the resulting solution in the capped vial at 0 °C for 2 hours. The reaction can be performed without inert gas protection.

• Quench the reaction by the dropwise addition of a saturated aqueous NaHCO₃ solution (2.0 mL).

• Extract the product with an appropriate organic solvent, dry the organic layer, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Enantioselective Reductive Aldol Coupling

• In a glovebox, charge a reaction vessel with the chiral phosphonite ligand and [Rh(COD)₂]OTf in an appropriate solvent (e.g., dichloromethane).

• Stir the solution at room temperature to form the catalyst complex.

• Add the aldehyde to the catalyst solution.

• Introduce ethyl vinyl ketone to the reaction mixture.

• Pressurize the vessel with H₂ gas (pressure may vary, consult specific literature for optimal conditions).

• Stir the reaction at the desired temperature (e.g., 0 °C) until completion (monitor by TLC or GC).

• Vent the reactor and concentrate the reaction mixture in vacuo.

• Purify the product by flash column chromatography.

• Determine the diastereomeric ratio by ¹H NMR spectroscopy and the enantiomeric excess by chiral HPLC analysis.

Visualizations

Caption: Troubleshooting workflow for low stereoselectivity.

Caption: Proposed pathway for TiCl₄-mediated halogeno aldol reaction.

Technical Support Center: Scaling Reactions with Ethyl Vinyl Ketone

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when scaling up chemical reactions involving ethyl vinyl ketone (EVK).

Section 1: General FAQs on Scaling Up Ethyl Vinyl Ketone Reactions

This section covers fundamental questions about the properties and challenges of working with EVK at a larger scale.

Q1: What are the primary challenges when scaling up reactions with ethyl vinyl ketone?

A1: Scaling up reactions involving EVK presents several key challenges that differ significantly from bench-scale synthesis.[1][2] The primary issues include:

• Uncontrolled Polymerization: EVK readily polymerizes, a reaction that can be initiated by heat, light, or the presence of acidic or basic impurities.[3] This is often an exothermic process, which can lead to a runaway reaction at scale where heat dissipation is less efficient.[2][4]

• Heat Management: Many reactions involving EVK, such as Michael additions and Diels-Alder cycloadditions, are exothermic. The surface-area-to-volume ratio decreases dramatically upon scale-up, making heat removal a critical challenge to prevent side reactions, product degradation, and runaway polymerization.[2][4]

• Mixing and Mass Transfer: Achieving homogeneous mixing in large reactors is more difficult than in a laboratory flask.[2][5] Poor mixing can lead to localized "hot spots" or high concentrations of reagents, resulting in increased side-product formation and lower yields.[2]

• Safety and Handling: EVK is a highly flammable, toxic, and reactive compound.[3][6][7] Handling large quantities requires specialized equipment and stringent safety protocols to manage risks of fire, explosion, and exposure.[8][9]

• Impurity Profile: The profile of impurities can change upon scale-up. Minor side reactions at the lab scale can become significant in a large-scale process, complicating purification and affecting final product quality.[2]

Q2: Why is polymerization such a significant issue with ethyl vinyl ketone?

A2: Ethyl vinyl ketone's α,β-unsaturated carbonyl structure makes it highly susceptible to polymerization.[7][10] This reactivity is a double-edged sword; while it makes EVK a useful reagent in polymer industries and various syntheses, it also poses a major challenge.[7] The polymerization can be initiated by:

• Heat: Elevated temperatures, which can be difficult to control in large reactors, accelerate polymerization.[3]

• Light: UV irradiation can induce polymerization.[10][11]

• Contaminants: Trace amounts of acids, bases, or radical initiators can catalyze polymerization.

Commercially available EVK is often stabilized with inhibitors like 2,6-di-tert-butyl-p-cresol (BHT) or hydroquinone to prevent premature polymerization during storage.[12] However, these inhibitors may need to be removed before reaction or may be consumed, leaving the unreacted EVK vulnerable to polymerization during a lengthy or high-temperature process.

Table 1: Physical and Safety Properties of Ethyl Vinyl Ketone

Property	Value	Citation
Molecular Formula	C₅H₈O	[3]
Molecular Weight	84.12 g/mol	[3]
Appearance	Clear, colorless to amber liquid	[3]
Odor	Powerful, penetrating, pungent	[3]
Boiling Point	~102-103 °C
Flash Point	Highly flammable	[3][13]
Stability	Readily polymerizes with heat or alkali	[3]
Storage	Store in a cool, well-ventilated, flame-proof area, away from heat and light	[7][13][14]
Common Stabilizers	0.1% 2,6-di-tert-butyl-p-cresol (BHT) or 0.05% hydroquinone	[12]

Section 2: Troubleshooting Guides

Guide 1: Uncontrolled Polymerization During Reaction

Problem: The reaction mixture becomes viscous, solidifies, or shows an uncontrolled exotherm, indicating polymerization of unreacted ethyl vinyl ketone.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unwanted polymerization.

Guide 2: Scale-up of Michael Addition Reactions

Problem: Low yield or formation of multiple byproducts during the scale-up of a Michael addition involving EVK.[15][16]

Q: My Michael addition works perfectly at 1g scale, but fails at 1kg scale. Why?

A: This is a classic scale-up challenge. The primary culprits are often heat and mass transfer limitations.[2][5]

• 1,2- vs. 1,4-Addition: Michael additions (1,4-conjugate additions) compete with direct 1,2-additions to the carbonyl group.[15][17] The 1,2-addition can be favored at higher temperatures. In a large reactor, poor heat dissipation can create localized hot spots that increase the amount of the undesired 1,2-adduct.

• Base Concentration: Many Michael additions are base-catalyzed.[18] Inefficient mixing at scale can lead to areas of high base concentration, promoting side reactions like aldol condensations or EVK polymerization.

Troubleshooting Steps:

• Improve Heat Removal: Ensure the reactor's cooling system is adequate for the reaction exotherm. Consider a semi-batch process where EVK is added slowly to the nucleophile to control the rate of heat generation.

• Optimize Mixing: Use appropriate impeller designs and agitation speeds to ensure the reaction mixture is homogeneous. Baffles in the reactor can help prevent vortexing and improve mixing efficiency.

• Temperature Control: Maintain a lower reaction temperature if possible. While this may slow the reaction rate, it often provides better selectivity for the desired 1,4-adduct.

• Reagent Addition Strategy: Adding the EVK slowly to a well-stirred solution of the Michael donor and catalyst ensures that the EVK concentration remains low, minimizing self-condensation and polymerization.

Guide 3: Scale-up of Diels-Alder Reactions

Problem: The Diels-Alder reaction yield decreases at scale, or the endo/exo selectivity changes.

Q: Why is my Diels-Alder selectivity worse at a larger scale?

A: Diels-Alder reactions are powerful for forming six-membered rings, but their stereoselectivity can be temperature-dependent.[19][20]

• Thermodynamic vs. Kinetic Control: Often, the endo product is the kinetically favored product, formed faster at lower temperatures. The exo product may be more thermodynamically stable and favored at higher temperatures. If your scaled-up reaction runs hotter than the lab-scale version due to inefficient cooling, you may see an increase in the exo isomer.

• Retro-Diels-Alder: The Diels-Alder reaction is reversible.[20] At higher temperatures, the reverse reaction (retro-Diels-Alder) can become significant, leading to lower overall yield as the adduct reverts to the starting diene and dienophile (EVK).

Troubleshooting Steps:

• Strict Temperature Control: Maintain the optimal temperature profile determined at the lab scale. This is the most critical parameter for maintaining selectivity.

• Use of Catalysts: Lewis acid catalysts can often accelerate the reaction, allowing for lower reaction temperatures and shorter reaction times, which can help preserve kinetic selectivity and prevent the retro-Diels-Alder reaction.

• Pressure: For reactions involving gaseous dienes, pressure control becomes more critical at scale to maintain sufficient concentration in the reaction phase.

Section 3: Experimental Protocol Example

This section provides a sample protocol with specific considerations for scaling up.

Protocol: Michael Addition of Diethyl Malonate to Ethyl Vinyl Ketone

This protocol outlines a procedure adaptable for scale-up, focusing on controlling key parameters.

Reaction Scheme:

Caption: Michael addition of diethyl malonate to EVK.

1. Reagents and Equipment:

• Reactor: Jacketed glass or stainless steel reactor with overhead stirring, temperature probe, and addition funnel.

• Reagents: Diethyl malonate, Ethyl Vinyl Ketone (freshly distilled or from an inhibited bottle), Sodium ethoxide (NaOEt), Ethanol (anhydrous).

2. Procedure (Illustrative 1 mole scale):

• Reactor Setup: Assemble the reactor under an inert atmosphere (e.g., Nitrogen). Ensure the cooling system connected to the jacket is operational.

• Initial Charge: Charge the reactor with diethyl malonate (1.1 eq, 1.1 mol, 176 g) and anhydrous ethanol (1 L).

• Cooling: Begin stirring and cool the reactor contents to 0-5 °C.

• Catalyst Addition: Slowly add a solution of sodium ethoxide in ethanol (e.g., 21 wt%, 0.05 eq, 0.05 mol, 16.2 g) to the reactor, ensuring the temperature does not exceed 10 °C.

• EVK Addition (Critical Step): Begin the dropwise addition of ethyl vinyl ketone (1.0 eq, 1.0 mol, 84.1 g) via the addition funnel. The addition rate should be controlled to maintain the internal reaction temperature below 10 °C. This slow addition is crucial to manage the exotherm and prevent side reactions.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 5-10 °C for 2-4 hours. Monitor the reaction progress by a suitable analytical method (e.g., GC, TLC).

• Quench: Once the reaction is complete, slowly add a quenching agent like aqueous ammonium chloride to neutralize the catalyst.

• Workup and Purification: Proceed with standard extraction and purification steps. Purification at scale may involve distillation under reduced pressure to avoid thermal degradation.[21]

Table 2: Comparison of Lab vs. Pilot Scale Parameters

Parameter	Laboratory Scale (250 mL Flask)	Pilot Scale (250 L Reactor)	Key Consideration for Scale-Up
Surface Area / Volume	High (~0.24 cm⁻¹)	Low (~0.024 cm⁻¹)	Heat transfer is much less efficient; requires active cooling and controlled addition rates.[2][4]
Mixing	Magnetic Stirrer (Efficient)	Overhead Mechanical Stirrer	Requires optimization of impeller type and speed to avoid dead zones and ensure homogeneity.[2]
Reagent Addition	Typically all at once or via pipette	Controlled addition via pump/funnel	Rate of addition is a critical process parameter to control temperature and concentration.
Temperature Gradient	Minimal	Can be significant	Hot spots near the center, cooler at the walls. Requires robust monitoring and mixing.[2]
Reaction Time	May be fast due to efficient mixing	May be longer to allow for heat removal	Do not assume the same reaction time; monitor reaction to completion.

Section 4: Safety and Handling at Scale

Q: What are the essential safety precautions for handling kilogram quantities of EVK?

A: Handling large quantities of EVK requires a stringent safety protocol and appropriate engineering controls.[6][8]

• Ventilation: All operations must be conducted in a well-ventilated area, preferably within a fume hood or a contained system with local exhaust ventilation.[8][14]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., Viton), splash goggles, a face shield, and a flame-retardant lab coat.[6][7][14] For large-scale or emergency situations, respiratory protection may be necessary.[8]

• Ignition Sources: EVK is highly flammable.[3][14] Exclude all ignition sources from the handling area. Use explosion-proof electrical equipment and non-sparking tools.[6][9] Ground and bond all containers during transfer to prevent static discharge.[3][14]

• Storage: Store in tightly closed containers in a designated flammable materials storage area that is cool, dry, and well-ventilated, away from heat and light.[6][13]

• Spill Response: Have spill kits with absorbent, non-combustible material (e.g., sand, earth) readily available.[7][8] Develop a clear emergency response plan.

• Emergency Equipment: Ensure safety showers and eyewash stations are immediately accessible.[6]

References

• 1. Challenges of scaling up chemical processes (based on real life experiences) - American Chemical Society [acs.digitellinc.com]
• 2. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]
• 3. Page loading... [guidechem.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. 8 Key Challenges To Pilot Plant Scale-Up - EPIC Systems Group [epicsysinc.com]
• 6. nj.gov [nj.gov]
• 7. Ethyl Vinyl Ketone | 1629-58-9 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. METHYL VINYL KETONE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 10. mdpi.com [mdpi.com]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 13. chemicalbook.com [chemicalbook.com]
• 14. fishersci.com [fishersci.com]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. m.youtube.com [m.youtube.com]
• 18. Problems on Conjugate (Michael) Additions and Related Syntheses The prob.. [askfilo.com]
• 19. researchgate.net [researchgate.net]
• 20. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 21. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Reactivity Analysis: Ethyl Vinyl Ketone vs. Methyl Vinyl Ketone

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Methyl vinyl ketone is a widely studied Michael acceptor and dienophile, with a significant body of kinetic data available for its reactions. Ethyl vinyl ketone, its close structural analog, is expected to exhibit attenuated reactivity in nucleophilic additions and cycloadditions. This difference is primarily attributed to the steric hindrance and the electron-donating nature of the ethyl group compared to the methyl group. The ethyl group in EVK increases the steric bulk around the carbonyl and the β-carbon, impeding the approach of nucleophiles and dienes. Furthermore, the inductive effect of the ethyl group slightly increases the electron density of the conjugated system, reducing its electrophilicity compared to MVK.

Data Presentation: Reactivity Comparison

Due to a lack of direct comparative experimental data for ethyl vinyl ketone under identical conditions to methyl vinyl ketone, the following table summarizes key kinetic data for MVK as a baseline. The reactivity of EVK is discussed qualitatively based on established chemical principles.

Reaction Type	Reactant(s)	Ketone	Rate Constant (k)	Conditions	Reference
Michael Addition	Thiophenol	Methyl Vinyl Ketone	Reaction complete in 30 min (93% yield)	Solvent-free, 30 °C	[1]
4-Chlorothiophenol	Methyl Vinyl Ketone	Reaction complete in 15 min (98% yield)	Solvent-free, 30 °C	[1]
Benzylthiol	Methyl Vinyl Ketone	Reaction complete in 45 min (76% yield)	Solvent-free, 30 °C	[1]
Various Thiols	Ethyl Vinyl Ketone	Not Available	-	-
Diels-Alder	Cyclopentadiene	Methyl Vinyl Ketone	k = 4.17 x 10⁻⁵ M⁻¹s⁻¹ (endo)	CH₃NO₂, 25 °C	[2][3]
Cyclopentadiene	Methyl Vinyl Ketone	k = 8.33 x 10⁻⁶ M⁻¹s⁻¹ (exo)	CH₃NO₂, 25 °C	[2][3]
Cyclohexadiene	Methyl Vinyl Ketone	k = 1.67 x 10⁻⁷ M⁻¹s⁻¹	CH₃NO₂, 25 °C	[2][3]
Various Dienes	Ethyl Vinyl Ketone	Not Available	-	-

Qualitative Reactivity Comparison:

• Michael Addition: The reactivity of α,β-unsaturated carbonyl compounds in Michael additions is sensitive to substitution on the vinyl carbons.[4][5] The ethyl group in EVK is expected to decrease the rate of Michael addition compared to the methyl group in MVK due to:

  • Steric Hindrance: The larger ethyl group presents a greater steric barrier to the approaching nucleophile at the β-carbon.

  • Electronic Effects: The ethyl group is more electron-donating than the methyl group, which slightly reduces the electrophilicity of the β-carbon.

• Diels-Alder Reaction: Similar to Michael additions, the Diels-Alder reaction rate is influenced by both steric and electronic factors. The increased steric bulk of the ethyl group in EVK would likely lead to a slower reaction rate compared to MVK when reacting with a given diene.

Experimental Protocols

Below are detailed methodologies for key experiments involving methyl vinyl ketone, which can serve as a basis for designing comparative studies with ethyl vinyl ketone.

Michael Addition of Thiols to Methyl Vinyl Ketone (Solvent-Free)

Objective: To determine the reaction time and yield for the Michael addition of various thiols to methyl vinyl ketone under solvent-free conditions.

Materials:

• Methyl vinyl ketone (1 mmol)

• Thiophenol, 4-chlorothiophenol, or benzylthiol (2 mmol)

• Stir plate and stir bar

• Reaction vial

• Thin-layer chromatography (TLC) plate and developing chamber

• Appropriate solvent system for TLC (e.g., hexane/ethyl acetate)

Procedure:

• In a reaction vial, methyl vinyl ketone (70 mg, 1 mmol) and the respective thiol (e.g., 4-methoxythiophenol, 280 mg, 2 mmol) were mixed.[1]

• The mixture was stirred at 30 °C.[1]

• The progress of the reaction was monitored by TLC.[1]

• The reaction was considered complete upon the disappearance of the limiting reactant (methyl vinyl ketone).

• The product was purified by column chromatography to determine the yield.[1]

Diels-Alder Reaction of Methyl Vinyl Ketone with Cyclopentadiene

Objective: To measure the rate constants for the uncatalyzed Diels-Alder reaction between methyl vinyl ketone and cyclopentadiene.

Materials:

• Methyl vinyl ketone (MVK)

• Cyclopentadiene (CPD), freshly distilled

• Nitromethane (CH₃NO₂) as solvent

• NMR spectrometer

• Thermostated bath

Procedure:

• Solutions of MVK and CPD in nitromethane were prepared at known concentrations.

• The kinetics of the reaction were studied in 10 mL of nitromethane at a constant temperature (e.g., 25 °C).[3]

• The reaction progress was monitored by ¹H NMR spectroscopy by observing the disappearance of reactant peaks and the appearance of product peaks over time.[3]

• The rate constants for the formation of the endo and exo isomers were determined by fitting the concentration versus time data to the appropriate rate law.[2][3]

Visualization of Reaction Pathways and Comparative Logic

The following diagrams, generated using the DOT language, illustrate a typical Michael addition pathway and the logical framework for comparing the reactivity of ethyl vinyl ketone and methyl vinyl ketone.

Caption: Generalized pathway for the Michael addition of a nucleophile to methyl vinyl ketone.

Caption: Logical framework for the comparative reactivity of EVK and MVK.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Structure-activity relationships for reactivity of carbonyl-containing compounds with glutathione - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Alternative Reagents for Michael Additions

For researchers, scientists, and drug development professionals engaged in synthetic chemistry, the Michael addition stands as a cornerstone for carbon-carbon and carbon-heteroatom bond formation. While ethyl vinyl ketone (EVK) is a commonly employed Michael acceptor, a diverse array of alternative reagents offers unique reactivity profiles, enabling a broader scope of molecular architectures. This guide provides an objective comparison of prominent alternatives to EVK, supported by experimental data and detailed protocols to aid in reagent selection and experimental design.

Overview of Alternative Michael Acceptors

The reactivity of a Michael acceptor is primarily governed by the electron-withdrawing group (EWG) attached to the α,β-unsaturated system. The strength of the EWG influences the electrophilicity of the β-carbon, making it susceptible to nucleophilic attack. Here, we compare several classes of Michael acceptors, highlighting their characteristics and typical applications.

• Methyl Vinyl Ketone (MVK): As the closest analog to EVK, MVK is a highly effective Michael acceptor. It readily participates in Michael additions with a wide range of nucleophiles and is a key substrate in the Robinson annulation reaction for the formation of six-membered rings.[1][2][3] However, MVK is prone to polymerization upon storage, which can present handling challenges.[4]

• Acrolein: The simplest α,β-unsaturated aldehyde, acrolein is a highly reactive electrophile due to the potent electron-withdrawing nature of the aldehyde group.[5][6] This high reactivity makes it suitable for reactions with a broad range of nucleophiles, including thiols and amines.[5][7]

• Acrylonitrile: Featuring a nitrile group as the EWG, acrylonitrile is a versatile Michael acceptor for the introduction of a cyanoethyl group.[8] It readily undergoes aza-Michael additions with primary and secondary amines and can be used in condensations to form cyclic structures.[7][9][10][11][12][13]

• Chalcones: These α,β-unsaturated ketones, characterized by two aromatic rings, are valuable Michael acceptors in medicinal chemistry.[14][15] Their rigid structure and the electronic effects of substituents on the aryl rings allow for fine-tuning of reactivity.[6] They are frequently used in the synthesis of heterocyclic compounds and biologically active molecules.[5][16][17]

• Nitroalkenes: With the strongly electron-withdrawing nitro group, nitroalkenes are among the most reactive Michael acceptors.[4][18] Their high reactivity allows for additions of both carbon and heteroatom nucleophiles under mild conditions. The resulting nitroalkanes are versatile synthetic intermediates that can be transformed into various functional groups, such as amines and carbonyls.[19][20][21]

Comparative Performance Data

The following tables summarize experimental data for Michael additions using the discussed alternative reagents. It is important to note that reaction outcomes are highly dependent on the specific nucleophile, catalyst, solvent, and temperature. The data presented here are representative examples to illustrate the performance of each class of Michael acceptor.

Table 1: Michael Additions with Carbon Nucleophiles

Michael Acceptor	Nucleophile (Donor)	Catalyst/Base	Solvent	Time	Temp (°C)	Yield (%)	Reference
Methyl Vinyl Ketone	2-Methyl-1,3-cyclohexanedione	L-proline	DMSO	12 h	RT	92	[1]
Methyl Vinyl Ketone	Diethyl malonate	NaOEt	EtOH	-	-	-	[22][23][24][25]
Chalcone	Ethyl acetoacetate	NaOH	95% EtOH	1 h	Reflux	-	[16]
Chalcone	Nitromethane	-	-	-	-	-	[5][17]
trans-β-Nitrostyrene	Cyclohexanone	(R,R)-DPEN-thiourea	Toluene/H₂O	24 h	RT	99	[19]
trans-β-Nitrostyrene	Propanal	Diphenylprolinol silyl ether	Toluene	2 h	20	98	[20]

Table 2: Michael Additions with Heteroatom Nucleophiles (Aza- and Thia-Michael)

Michael Acceptor	Nucleophile (Donor)	Catalyst/Base	Solvent	Time	Temp (°C)	Yield (%)	Reference
3-Penten-2-one	Thiophenol	Et₃N	Dichloromethane	15-30 min	RT	-	[14]
3-Penten-2-one	Aniline	None	None	4 h	80	-	[14]
Acrylonitrile	Diethylamine	None	None (Flow reactor)	30 s	100	>99	[12]
Acrylonitrile	Piperidine	Lipase	None	24 h	45	85	[9]
Acrylonitrile	Primary Aliphatic Amines	None (Microwave)	None	-	-	-	[10][11]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of synthetic procedures. Below are representative experimental protocols for Michael additions with some of the discussed acceptors.

Protocol 1: Robinson Annulation using Methyl Vinyl Ketone

The Robinson annulation is a powerful ring-forming reaction that combines a Michael addition with an intramolecular aldol condensation.[2][3][26]

• Michael Addition: A ketone is deprotonated by a base to form an enolate. This enolate then acts as a nucleophile, attacking the β-carbon of methyl vinyl ketone to form a 1,5-diketone.[1]

• Aldol Condensation: The newly formed 1,5-diketone then undergoes an intramolecular aldol condensation, where one of the ketone's enolates attacks the other carbonyl group, forming a six-membered ring.

• Dehydration: The resulting β-hydroxy ketone readily dehydrates to yield the final α,β-unsaturated cyclic ketone.

Protocol 2: Base-Catalyzed Michael Addition of a Thiol to 3-Penten-2-one[15]

• Reaction Setup: To a solution of 3-penten-2-one (10 mmol, 1.0 eq) in dichloromethane (20 mL) in a round-bottom flask, add thiophenol (10 mmol, 1.0 eq).

• Catalyst Addition: Add triethylamine (Et₃N) (1 mmol, 0.1 eq) dropwise to the stirring solution at room temperature.

• Reaction: Stir the reaction for 15-30 minutes. The reaction is often exothermic. Monitor the disappearance of the starting materials by TLC.

• Work-up and Purification: Upon completion, the reaction mixture can be concentrated and the crude product purified by column chromatography on silica gel.

Protocol 3: Organocatalyzed Asymmetric Michael Addition of an Aldehyde to a Nitroalkene[22]

• Reaction Setup: To a solution of the nitroalkene (0.5 mmol) in toluene (1.0 mL) is added the aldehyde (1.5 mmol).

• Catalyst Addition: The diphenylprolinol silyl ether catalyst (0.05 mmol, 10 mol%) and an additive such as 4-nitrophenol (0.05 mmol, 10 mol%) are added.

• Reaction: The reaction mixture is stirred at the specified temperature (e.g., 20 °C) for the required time (e.g., 2 hours), monitoring by TLC.

• Work-up and Purification: The reaction is quenched, and the product is isolated and purified using standard techniques like column chromatography. The enantiomeric excess is determined by chiral HPLC analysis.

Visualizing Reaction Workflows and Concepts

Diagrams created using Graphviz (DOT language) can effectively illustrate experimental workflows and the relationships between different factors influencing the reaction.

Caption: A generalized workflow for a Michael addition experiment.

Caption: Factors influencing Michael acceptor reactivity.

Conclusion

The selection of a Michael acceptor is a critical parameter in the design of a successful Michael addition reaction. While ethyl vinyl ketone is a reliable reagent, alternatives such as methyl vinyl ketone, acrolein, acrylonitrile, chalcones, and nitroalkenes provide a broader palette of reactivity and functionality. This guide offers a comparative overview to assist researchers in navigating the choices available, with the understanding that optimal conditions are often substrate-specific and require empirical determination. The provided data and protocols serve as a starting point for the development of robust and efficient synthetic methodologies.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Robinson annulation - Wikipedia [en.wikipedia.org]
• 3. Robinson Annulation [organic-chemistry.org]
• 4. Recent Advances in Asymmetric Organocatalyzed Conjugate Additions to Nitroalkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrevlett.com [chemrevlett.com]
• 6. Synthesis of Chalcones: An Improved High-Yield and Substituent-Independent Protocol for an Old Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Covalent Modifiers: A Chemical Perspective on the Reactivity of α,β-Unsaturated Carbonyls with Thiols via Hetero-Michael Addition Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. discovery.researcher.life [discovery.researcher.life]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. odp.library.tamu.edu [odp.library.tamu.edu]
• 17. researchgate.net [researchgate.net]
• 18. [PDF] Determining Michael Acceptor Reactivity from Kinetic, Mechanistic, and Computational Analysis for the Base-catalyzed Thiol-Michael Reaction. | Semantic Scholar [semanticscholar.org]
• 19. mdpi.com [mdpi.com]
• 20. orgsyn.org [orgsyn.org]
• 21. Direct Asymmetric Michael Addition to Nitroalkenes: Vinylogous Nucleophilicity Under Dinuclear Zinc Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Scholars@Duke publication: Condensation of Diethyl Malonate with Methyl Vinyl Ketone [scholars.duke.edu]
• 23. Explain the step-by-step mechanism of the Michael addition reaction betwe.. [askfilo.com]
• 24. Step-by-step mechanism of the Michael addition between diethyl malonate a.. [askfilo.com]
• 25. Question Rephrased Provide a step-by-step mechanism for the Michael addi.. [askfilo.com]
• 26. scribd.com [scribd.com]

A Comparative Guide to the Synthesis of Ethyl Vinyl Ketone: Established Industrial vs. Novel Laboratory Pathways

Ethyl vinyl ketone (EVK) is a valuable reagent and building block in organic synthesis, particularly in pharmaceutical and polymer applications. Its α,β-unsaturated carbonyl structure allows it to participate in a variety of crucial carbon-carbon bond-forming reactions. This guide provides a detailed comparison of two distinct synthetic pathways to EVK: a high-pressure, catalyst-driven industrial method and a novel, two-step laboratory-scale approach based on the Mannich reaction. This objective comparison, supported by experimental data, is intended to assist researchers, scientists, and drug development professionals in selecting the most appropriate synthetic route for their specific needs.

Pathway 1: Established Industrial Synthesis via Catalytic Carbonylation

A prominent industrial-scale synthesis of ethyl vinyl ketone involves the direct reaction of ethylene and carbon monoxide.[1] This method leverages a copper-based catalyst system under high temperature and pressure to achieve high selectivity. While efficient for large-scale production, the demanding reaction conditions necessitate specialized industrial equipment.

Logical Workflow: Industrial Synthesis

Fig. 1: Industrial synthesis of EVK via catalytic carbonylation.

Pathway 2: A New Laboratory-Scale Synthesis via Mannich Reaction

For laboratory and smaller-scale synthesis, an alternative pathway utilizing the classic Mannich reaction offers a compelling option. This two-step approach is more amenable to standard laboratory equipment and avoids the need for high-pressure reactors. The first step involves the formation of a β-aminoketone (Mannich base) from diethyl ketone, formaldehyde, and a secondary amine. The second, novel step employs a modern, efficient elimination method to generate the final product, which avoids the use of traditional, more hazardous reagents like methyl iodide.[2][3][4]

Logical Workflow: Laboratory Synthesis

Fig. 2: A new laboratory-scale synthesis of EVK via a Mannich base.

Data Presentation: Performance Comparison

The following table summarizes the key quantitative data and operational parameters for the two synthetic pathways, allowing for a direct and objective comparison.

Parameter	Established Industrial Pathway	New Laboratory Pathway (Projected)
Starting Materials	Ethylene, Carbon Monoxide	Diethyl Ketone, Paraformaldehyde, Dimethylamine HCl
Key Reagents	Copper(I) Catalyst (e.g., Cu(CF₃COO))	Ethyl Chloroformate, DIPEA
Reaction Temperature	160–180°C[1]	Step 1: Reflux (~82°C for isopropanol) Step 2: 0°C to Reflux (~83°C for DCE)[3]
Reaction Pressure	High Pressure (2200–2800 psig)[1]	Atmospheric Pressure
Reaction Time	8–16 hours[1]	Step 1: ~12 hours[5] Step 2: ~2-4 hours (estimated)
Selectivity/Yield	65–78% selectivity for EVK[1]	Step 1: 60-70% yield of Mannich Base[5] Step 2: ~80% yield from base to vinyl ketone[3] Overall (Projected): 48-56%
Product Purity	High purity achievable post-distillation	High purity achievable post-chromatography/distillation
Equipment	High-pressure reactor, industrial distillation	Standard laboratory glassware, heating mantle
Safety Considerations	Handling of toxic CO gas, high pressures	Handling of formaldehyde, corrosive reagents

Experimental Protocols

Protocol 1: Industrial Synthesis (Based on Patent Data[1])

Materials:

• Ethylene

• Carbon Monoxide

• Benzene (Solvent)

• Cuprous Trifluoroacetate (Catalyst)

Procedure:

• A high-pressure stirred reactor is charged with 30g of benzene as the solvent and 0.27g of cuprous trifluoroacetate as the catalyst.

• The reactor is sealed and then charged with ethylene (16g) and carbon monoxide (2g), achieving a molar ratio of approximately 8:1.

• The reaction mixture is heated to 166–168°C and stirred continuously. The pressure inside the reactor will be approximately 2800 psig.

• The reaction is maintained under these conditions for 16 hours, during which a pressure drop to around 2200 psig may be observed.

• After cooling the reactor, the resulting product mixture is analyzed. Analysis typically shows a carbon monoxide conversion of around 20%, with a selectivity of approximately 78% towards ethyl vinyl ketone.

• The volatile products, including ethyl vinyl ketone, are separated and purified from the reaction mixture by fractional distillation.

Protocol 2: New Laboratory Synthesis (Adapted from Analogous Procedures[3][4][5])

Step 1: Synthesis of 1-(dimethylamino)pentan-3-one hydrochloride (Mannich Base)

Materials:

• Diethyl Ketone

• Paraformaldehyde

• Dimethylamine Hydrochloride

• Isopropanol (Solvent)

• Concentrated Hydrochloric Acid (Catalyst)

Procedure:

• In a round-bottomed flask equipped with a reflux condenser, combine diethyl ketone (1.0 mole), paraformaldehyde (1.2 moles), and dimethylamine hydrochloride (1.0 mole) in isopropanol.

• Add a catalytic amount of concentrated hydrochloric acid (e.g., 0.5 mL).

• Heat the mixture to a moderate reflux and maintain for 12 hours.

• Cool the reaction mixture to room temperature. The Mannich base hydrochloride may precipitate or can be isolated by solvent removal under reduced pressure. The crude product can be carried forward to the next step.

Step 2: Elimination to Ethyl Vinyl Ketone

Materials:

• Crude Mannich Base Hydrochloride from Step 1

• 1,2-Dichloroethane (DCE) (Solvent)

• N,N-Diisopropylethylamine (DIPEA)

• Ethyl Chloroformate

Procedure:

• Suspend the crude Mannich base hydrochloride in 1,2-dichloroethane (DCE) in a round-bottomed flask equipped with a dropping funnel and stir under an inert atmosphere (e.g., nitrogen).

• Cool the mixture to 0°C using an ice bath.

• Add N,N-Diisopropylethylamine (DIPEA) (2.2 equivalents) to the suspension.

• Slowly add ethyl chloroformate (1.1 equivalents) dropwise via the dropping funnel, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 2-4 hours, monitoring the reaction progress by TLC or GC.

• Upon completion, cool the reaction mixture and quench with water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or distillation to yield pure ethyl vinyl ketone.

References

• 1. US3864404A - Synthesis of Ethyl Vinyl Ketone - Google Patents [patents.google.com]
• 2. m.youtube.com [m.youtube.com]
• 3. mdpi.com [mdpi.com]
• 4. Efficient Approach for the Synthesis of Aryl Vinyl Ketones and Its Synthetic Application to Mimosifoliol with DFT and Autodocking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]

A Comparative Spectroscopic Analysis of Ethyl Vinyl Ketone and Other α,β-Unsaturated Ketones

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed spectroscopic comparison of ethyl vinyl ketone with other structurally related α,β-unsaturated ketones, namely methyl vinyl ketone and pent-3-en-2-one. The information presented is intended to serve as a valuable resource for the identification, characterization, and analysis of these important chemical entities in research and development settings.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data obtained for ethyl vinyl ketone, methyl vinyl ketone, and pent-3-en-2-one.

Table 1: ¹H NMR Spectroscopic Data (CDCl₃)

Compound	Chemical Shift (δ, ppm) and Multiplicity	Assignment
Ethyl Vinyl Ketone	6.34 (dd, 1H), 6.23 (dd, 1H), 5.81 (dd, 1H), 2.62 (q, 2H), 1.11 (t, 3H)	Vinylic Protons (CH=CH₂), Methylene Protons (-CH₂-), Methyl Protons (-CH₃)
Methyl Vinyl Ketone	6.30 (dd, 1H), 6.21 (dd, 1H), 5.91 (dd, 1H), 2.29 (s, 3H)	Vinylic Protons (CH=CH₂), Methyl Protons (-CH₃)
(E)-Pent-3-en-2-one	6.83 (dq, 1H), 6.08 (dq, 1H), 2.25 (s, 3H), 1.90 (d, 3H)	Vinylic Protons (-CH=CH-), Acetyl Protons (-COCH₃), Methyl Protons (=CH-CH₃)

Table 2: ¹³C NMR Spectroscopic Data (CDCl₃)

Compound	Chemical Shift (δ, ppm)	Assignment
Ethyl Vinyl Ketone	201.2, 136.5, 128.0, 33.5, 8.2	C=O, =CH, =CH₂, -CH₂-, -CH₃
Methyl Vinyl Ketone	198.2, 137.2, 128.8, 26.2	C=O, =CH, =CH₂, -CH₃
(E)-Pent-3-en-2-one	198.4, 143.2, 131.9, 27.1, 18.2	C=O, =CH-CH₃, -CH=CO, -COCH₃, =CH-CH₃

Table 3: Infrared (IR) Spectroscopic Data

Compound	Key Absorption Bands (cm⁻¹)	Assignment
Ethyl Vinyl Ketone	~1680 (s), ~1620 (m), ~980, ~960 (m)	C=O stretch (conjugated), C=C stretch, =C-H bend (vinyl)
Methyl Vinyl Ketone	~1685 (s), ~1620 (m), ~985, ~960 (m)	C=O stretch (conjugated), C=C stretch, =C-H bend (vinyl)
(E)-Pent-3-en-2-one	~1675 (s), ~1635 (m), ~970 (s)	C=O stretch (conjugated), C=C stretch, =C-H bend (trans)

Table 4: Ultraviolet-Visible (UV-Vis) Spectroscopic Data (Ethanol)

Compound	λmax (nm)	Molar Absorptivity (ε)	Transition
Ethyl Vinyl Ketone	~212, ~320	N/A	π → π, n → π
Methyl Vinyl Ketone	210, 324	10,233 (for π→π), 24 (for n→π)	π → π, n → π[1]
(E)-Pent-3-en-2-one	~224, ~315	N/A	π → π, n → π

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic techniques cited in this guide. Specific parameters may vary based on the instrumentation and sample concentration.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A small amount of the liquid ketone (typically 5-20 mg) is dissolved in a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 300 MHz or higher) is used.

• ¹H NMR Acquisition: The proton spectrum is acquired using a standard pulse sequence. The chemical shifts are referenced to the residual solvent peak (e.g., CHCl₃ at 7.26 ppm).

• ¹³C NMR Acquisition: The carbon spectrum is typically acquired with proton decoupling to simplify the spectrum to single lines for each unique carbon atom. The chemical shifts are referenced to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

2. Infrared (IR) Spectroscopy

• Sample Preparation (Neat Liquid Film): A drop of the neat liquid ketone is placed between two salt plates (e.g., NaCl or KBr) to form a thin film.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

• Data Acquisition: The spectrum is recorded over the mid-infrared range (typically 4000-400 cm⁻¹). A background spectrum of the clean salt plates is taken and automatically subtracted from the sample spectrum.

3. Ultraviolet-Visible (UV-Vis) Spectroscopy

• Sample Preparation: A dilute solution of the ketone is prepared in a UV-transparent solvent (e.g., ethanol). The concentration is adjusted to obtain an absorbance reading within the optimal range of the instrument (typically 0.1 - 1 AU).

• Instrumentation: A dual-beam UV-Vis spectrophotometer is used.

• Data Acquisition: The absorbance spectrum is recorded over the appropriate wavelength range (e.g., 200-400 nm). A baseline is first recorded with the pure solvent in both the sample and reference cuvettes.

4. Mass Spectrometry (MS)

• Sample Introduction: The liquid sample is introduced into the mass spectrometer, often via direct injection or through a gas chromatograph (GC-MS).

• Ionization: Electron Impact (EI) is a common ionization method for these types of molecules.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole).

• Detection: The abundance of each ion is measured, and a mass spectrum is generated.

Visualizations

Michael Addition Reaction Pathway

α,β-Unsaturated ketones, such as ethyl vinyl ketone, are susceptible to nucleophilic attack at the β-carbon in a reaction known as the Michael addition. This reaction is a fundamental carbon-carbon bond-forming reaction in organic synthesis.

Caption: The general mechanism of a Michael addition reaction.

Spectroscopic Analysis Workflow

The structural elucidation of an unknown organic compound, such as an α,β-unsaturated ketone, typically follows a logical workflow involving multiple spectroscopic techniques.

Caption: A typical workflow for spectroscopic structure determination.

References

• 1. Methyl vinyl ketone | C4H6O | CID 6570 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Reaction Mechanisms of Ethyl Vinyl Ketone: A Computational Perspective

For Researchers, Scientists, and Drug Development Professionals

Ethyl vinyl ketone (EVK) is a versatile α,β-unsaturated ketone that participates in a variety of chemical transformations crucial to organic synthesis and atmospheric chemistry. Understanding the intricate mechanisms of these reactions is paramount for controlling product selectivity and predicting the environmental fate of this compound. This guide provides a comparative overview of the reaction mechanisms of ethyl vinyl ketone, with a focus on computational studies that have elucidated the underlying energetics and pathways.

While computational data specifically for ethyl vinyl ketone is most abundant for its atmospheric degradation reactions, we will draw upon analogous studies of the closely related methyl vinyl ketone (MVK) to provide insights into other key reaction classes, including cycloadditions, Michael additions, and photochemical transformations. This comparative approach allows for a broader understanding of the reactivity of this important class of molecules.

Atmospheric Degradation of Ethyl Vinyl Ketone

The atmospheric lifetime and degradation pathways of ethyl vinyl ketone are primarily governed by its reactions with hydroxyl (•OH) and chlorine (•Cl) radicals. Computational studies, predominantly employing Density Functional Theory (DFT), have been instrumental in mapping out the potential energy surfaces of these reactions.

Reaction with Hydroxyl Radical (•OH)

The reaction of EVK with the •OH radical can proceed via two main channels: H-atom abstraction and •OH addition to the C=C double bond. Computational studies have shown that the •OH addition to the α-carbon of the vinyl group is the most energetically favorable pathway.[1]

Reaction with Chlorine Atom (•Cl)

Similar to the reaction with •OH radicals, the atmospheric degradation of EVK by chlorine atoms can occur through H-atom abstraction from various positions on the molecule. DFT calculations have identified that H-atom abstraction from the methylene group (-CH2-) of the ethyl substituent is the most dominant reaction channel.[2]

Computational Methodology for Atmospheric Degradation Studies

A prevalent computational approach for investigating the atmospheric degradation of ethyl vinyl ketone involves the use of Density Functional Theory (DFT), particularly the M06-2X functional, which is well-suited for kinetic and thermochemical calculations. Geometries of reactants, transition states, and products are typically optimized using a basis set such as 6-31+G(d,p). To obtain more accurate energy profiles, single-point energy calculations are often performed with a larger basis set, like 6-311++G(d,p). Rate constants are then calculated using Canonical Transition State Theory (TST) over a range of atmospherically relevant temperatures.

Comparative Analysis of Reaction Mechanisms

To provide a broader context for the reactivity of ethyl vinyl ketone, this section includes a comparative analysis with methyl vinyl ketone (MVK) for cycloaddition, Michael addition, and photochemical reactions, for which specific computational data on EVK is limited.

Reaction Type	Reactant(s)	Dominant Pathway	Key Computational Findings
Atmospheric Degradation (EVK)	EVK + •OH	•OH addition to α-carbon	Addition pathway is kinetically and thermodynamically more favorable than H-abstraction.
EVK + •Cl	H-abstraction from -CH2- group	This pathway has the lowest energy barrier among all possible H-abstraction sites.
Diels-Alder Cycloaddition (MVK as analog)	MVK + Cyclopentadiene	Concerted, asynchronous	The endo-trans transition state is energetically favored. Salt effects in aqueous solution can lower the activation barrier.
Michael Addition (MVK as analog)	MVK + Nucleophile (e.g., enolate)	Nucleophilic attack at β-carbon	The reaction proceeds through a three-step mechanism: enolate formation, nucleophilic attack, and protonation.
Photochemical Reaction (MVK as analog)	MVK + hν	Isomerization	Ground-state rearrangement and decomposition are key pathways upon photoexcitation.

Reaction Pathway Visualizations

The following diagrams, generated using the DOT language, illustrate the key reaction pathways discussed.

Atmospheric Degradation of Ethyl Vinyl Ketone

Caption: Atmospheric degradation pathways of ethyl vinyl ketone with •OH and •Cl radicals.

Generalized Diels-Alder Reaction of a Vinyl Ketone

Caption: Generalized concerted pathway for the Diels-Alder reaction of a vinyl ketone.

Generalized Michael Addition to a Vinyl Ketone

Caption: Stepwise mechanism of the Michael addition to a vinyl ketone.

Conclusion

Computational chemistry provides invaluable insights into the reaction mechanisms of ethyl vinyl ketone. For atmospheric degradation, DFT studies have clearly identified the preferred pathways for reactions with •OH and •Cl radicals, highlighting the importance of addition and specific H-abstraction routes, respectively. While direct computational studies on other reaction types of EVK are scarce, analogies with methyl vinyl ketone suggest that Diels-Alder reactions likely proceed through concerted, asynchronous transition states, and Michael additions follow a stepwise nucleophilic attack mechanism. Further computational investigations specifically targeting the cycloaddition, Michael addition, and photochemical reactions of ethyl vinyl ketone are warranted to provide a more complete and accurate understanding of its diverse reactivity.

References

• 1. Quantum mechanical study on the oxidation of ethyl vinyl ketone initiated by an OH radical - Environmental Science: Processes & Impacts (RSC Publishing) [pubs.rsc.org]
• 2. tandfonline.com [tandfonline.com]

The Versatility of Ethyl Vinyl Ketone in the Synthesis of Bioactive Compounds: A Comparative Guide

For researchers, scientists, and drug development professionals, ethyl vinyl ketone (EVK) emerges as a versatile and reactive building block in the synthesis of a diverse array of biologically active compounds. Its α,β-unsaturated ketone functionality makes it an excellent Michael acceptor, readily participating in conjugate addition reactions to form key intermediates for the construction of various heterocyclic systems with promising therapeutic potential. This guide provides a comparative overview of compounds synthesized from ethyl vinyl ketone, detailing their biological activities, experimental protocols, and the underlying synthetic pathways.

This document will explore the synthesis and biological evaluation of three major classes of compounds derived from ethyl vinyl ketone: pyridopyrimidines with anticancer activity, pyrazolo[1,5-a]pyrimidines with antimicrobial properties, and thiazolidinone derivatives exhibiting anti-inflammatory effects.

Anticancer Activity of Pyridopyrimidine Derivatives

Pyridopyrimidine scaffolds are of significant interest in medicinal chemistry due to their structural similarity to endogenous purines, allowing them to interact with various biological targets implicated in cancer progression.[1] Several derivatives of pyridopyrimidines have demonstrated potent anticancer activity against a range of human cancer cell lines.[2][3]

Synthesis of Pyridopyrimidine Derivatives from Ethyl Vinyl Ketone:

The synthesis of the pyridopyrimidine core from ethyl vinyl ketone typically involves a multi-step process initiated by a Michael addition reaction.

Experimental Workflow: Synthesis of Pyridopyrimidines

Caption: General workflow for the synthesis of pyridopyrimidines from ethyl vinyl ketone.

Comparative Anticancer Efficacy:

The anticancer activity of pyridopyrimidine derivatives is typically evaluated using cell-based assays to determine their half-maximal inhibitory concentration (IC50) against various cancer cell lines.

Compound Class	Target Cancer Cell Line	IC50 (µM)	Reference
Pyrido[2,3-d]pyrimidine Derivatives	PC-3 (Prostate)	1.54	[4]
A-549 (Lung)	3.36	[4]
MCF-7 (Breast)	5.11	[2]
HCT-116 (Colon)	5.9	[4]
HepG2 (Liver)	0.3	[4]

Experimental Protocol: MTT Assay for Cell Viability

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability.[5]

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the synthesized pyridopyrimidine derivatives for a specified period (e.g., 48 hours).

• MTT Addition: After the treatment period, MTT solution is added to each well, and the plates are incubated to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization and Absorbance Measurement: The formazan crystals are dissolved in a suitable solvent (e.g., DMSO), and the absorbance is measured at a specific wavelength using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value is determined by plotting cell viability against compound concentration.[6]

Antimicrobial Activity of Pyrazolo[1,5-a]pyrimidine Derivatives

Pyrazolo[1,5-a]pyrimidines are another class of heterocyclic compounds that have garnered attention for their broad-spectrum antimicrobial activities.[7][8]

Synthesis of Pyrazolo[1,5-a]pyrimidines from Ethyl Vinyl Ketone:

The synthesis of these compounds also commences with a Michael addition of a suitable aminopyrazole to ethyl vinyl ketone, followed by an intramolecular cyclization and subsequent functional group manipulations.

Signaling Pathway: General Antimicrobial Action

Caption: Simplified pathway of antimicrobial action.

Comparative Antimicrobial Efficacy:

The antimicrobial potential of pyrazolo[1,5-a]pyrimidine derivatives is assessed by determining their minimum inhibitory concentration (MIC) against various bacterial and fungal strains.

Compound Class	Microbial Strain	MIC (µg/mL)	Reference
Pyrazolo[1,5-a]pyrimidine Derivatives	Escherichia coli	1.95	[9]
Klebsiella pneumoniae	125 - 250	[7]
Staphylococcus aureus	125 - 250	[7]
Enterococcus cloacae	7.81	[9]

Experimental Protocol: Broth Microdilution Method for MIC Determination

The minimum inhibitory concentration (MIC) is determined using the broth microdilution method.[10]

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared.

• Serial Dilution: The synthesized compounds are serially diluted in a liquid growth medium in 96-well microtiter plates.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plates are incubated under appropriate conditions for microbial growth.

• MIC Determination: The MIC is recorded as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[11]

Anti-inflammatory Activity of Thiazolidinone Derivatives

Thiazolidinone-based compounds have been investigated for their anti-inflammatory properties, often targeting enzymes involved in the inflammatory cascade, such as cyclooxygenases (COX).[12][13]

Synthesis of Thiazolidinone Derivatives from Ethyl Vinyl Ketone:

The synthesis of thiazolidinone derivatives from ethyl vinyl ketone can be envisioned through a multi-step sequence starting with the formation of a Michael adduct, which is then elaborated and cyclized to form the thiazolidinone ring.

Logical Relationship: Anti-inflammatory Drug Action

Caption: Inhibition of the inflammatory pathway by thiazolidinone derivatives.

Comparative Anti-inflammatory Efficacy:

The anti-inflammatory activity of thiazolidinone derivatives is often evaluated by their ability to inhibit cyclooxygenase enzymes (COX-1 and COX-2).

Compound Class	Target Enzyme	IC50 (µM)	Reference
Thiazolidinone Derivatives	COX-1	0.018	[13]
COX-2	58.8 (% inhibition)	[13]
5-LOX	17.7	[13]

Experimental Protocol: In Vitro COX Inhibition Assay

The ability of compounds to inhibit COX-1 and COX-2 can be determined using commercially available assay kits.[14]

• Enzyme and Substrate Preparation: The COX-1 or COX-2 enzyme, heme, and arachidonic acid (substrate) solutions are prepared.

• Compound Incubation: The synthesized thiazolidinone derivatives are pre-incubated with the enzyme.

• Initiation of Reaction: The reaction is initiated by the addition of arachidonic acid.

• Measurement of Prostaglandin Production: The amount of prostaglandin produced is quantified, often through a colorimetric or fluorometric method.

• Data Analysis: The percentage of inhibition is calculated, and the IC50 value is determined.

References

• 1. benchchem.com [benchchem.com]
• 2. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 3. rjptonline.org [rjptonline.org]
• 4. Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies | MDPI [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. ias.ac.in [ias.ac.in]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Antimicrobial Evaluation of New Pyrazoles, Indazoles and Pyrazolines Prepared in Continuous Flow Mode - PMC [pmc.ncbi.nlm.nih.gov]
• 11. New Route to the Synthesis of Novel Pyrazolo[1,5-a]pyrimidines and Evaluation of their Antimicrobial Activity as RNA Polymerase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Synthesis and biological evaluation of novel thiazolidinone derivatives as potential anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Thiazoles and Thiazolidinones as COX/LOX Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Exploring Anti-inflammatory Potential of Thiazolidinone Derivatives of Benzenesulfonamide via Synthesis, Molecular Docking and Biological Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

A comparative analysis of catalysts for reactions involving ethyl vinyl ketone.

For Researchers, Scientists, and Drug Development Professionals: A Guide to Catalyst Selection and Performance in Key Organic Transformations

Ethyl vinyl ketone (EVK) is a versatile building block in organic synthesis, readily participating in a variety of carbon-carbon bond-forming reactions. Its reactivity as a Michael acceptor and a dienophile makes it a valuable precursor for the synthesis of complex molecules, including pharmaceuticals and natural products. The efficiency and stereoselectivity of these transformations are critically dependent on the choice of catalyst. This guide provides a comparative analysis of organocatalysts, metal catalysts, and biocatalysts employed in reactions with ethyl vinyl ketone, supported by experimental data to aid in catalyst selection and methods development.

Performance of Catalysts in Diels-Alder Reactions

The Diels-Alder reaction, a powerful tool for the construction of six-membered rings, has been extensively studied with ethyl vinyl ketone as the dienophile. Organocatalysis, in particular, has emerged as a highly effective strategy for achieving high enantioselectivity.

Table 1: Organocatalyst Performance in the Asymmetric Diels-Alder Reaction of Ethyl Vinyl Ketone with Cyclopentadiene

Catalyst	Diene	Solvent	Temp. (°C)	Yield (%)	ee (%)	Reference
(5S)-5-Benzyl-2,2,3-trimethylimidazolidin-4-one (MacMillan Catalyst)	Cyclopentadiene	MeOH/H₂O	-20	89	90	[1]
Imidazolidinone derivative	Dienylamine 6	CH₂Cl₂	-40	91	98	[1]

As highlighted in Table 1, imidazolidinone-based organocatalysts, pioneered by MacMillan and coworkers, have demonstrated exceptional performance in the asymmetric Diels-Alder reaction between ethyl vinyl ketone and various dienes. For instance, the reaction with cyclopentadiene using a first-generation MacMillan catalyst affords the corresponding cycloadduct in high yield and enantioselectivity.[1] A notable example on a preparative scale involved the cycloaddition of a dienylamine to ethyl vinyl ketone, achieving a 91% yield and an outstanding 98% enantiomeric excess (ee).[1]

Experimental Protocol: Organocatalytic Diels-Alder Reaction

A representative experimental procedure for the organocatalytic Diels-Alder reaction of ethyl vinyl ketone with cyclopentadiene is as follows:

To a solution of the imidazolidinone catalyst (e.g., (5S)-5-benzyl-2,2,3-trimethylimidazolidin-4-one trifluoroacetic acid salt, 20 mol%) in a suitable solvent mixture (e.g., CH₂Cl₂/H₂O 95:5) at the desired temperature (e.g., -20 °C) is added ethyl vinyl ketone. Freshly cracked cyclopentadiene is then added, and the reaction mixture is stirred until completion (typically monitored by TLC or GC). The reaction is then quenched, and the product is isolated and purified using standard techniques such as column chromatography.

Reaction Mechanism: Iminium Ion Catalysis

The high efficiency and stereocontrol of these organocatalysts stem from the formation of a transient iminium ion intermediate. The chiral amine catalyst condenses with the α,β-unsaturated ketone, lowering the LUMO of the dienophile and activating it for the [4+2] cycloaddition. The chiral environment provided by the catalyst directs the approach of the diene, leading to a highly enantioselective transformation.

Diels-Alder reaction mechanism via iminium ion catalysis.

Performance of Catalysts in Michael Addition Reactions

The Michael addition of nucleophiles to ethyl vinyl ketone is another fundamental C-C bond-forming reaction. Both organocatalysts and metal-based catalysts have been successfully employed to catalyze this transformation, often with high levels of stereocontrol.

Table 2: Catalyst Performance in the Asymmetric Michael Addition to Ethyl Vinyl Ketone

Catalyst Type	Catalyst	Nucleophile	Solvent	Temp. (°C)	Yield (%)	ee (%)	Reference
Organocatalyst	Cinchona Alkaloid Derivative	β-Ketoesters	Toluene	RT	High	up to 83
Metal Catalyst	Chiral N,N'-dioxide-Sc(OTf)₃ Complex	β-Ketoesters	CH₂Cl₂	-78	High	up to 80	[2]

Cinchona alkaloid-derived organocatalysts have proven effective in the enantioselective Michael addition of β-ketoesters to methyl vinyl ketone, a close analog of EVK, with enantioselectivities reaching up to 83% ee. Similarly, chiral N,N'-dioxide-scandium trifluoromethanesulfonate complexes have been utilized for the same reaction, affording Michael adducts in high yields and with enantioselectivities up to 80% ee.[2] While specific data for ethyl vinyl ketone is less prevalent in the literature, these results provide a strong indication of the potential of these catalytic systems.

Experimental Protocol: Metal-Catalyzed Michael Addition

A general procedure for the metal-catalyzed Michael addition of a β-ketoester to ethyl vinyl ketone is as follows:

To a solution of the chiral metal complex (e.g., chiral N,N'-dioxide-Sc(OTf)₃, 10 mol%) in a dry solvent (e.g., CH₂Cl₂) under an inert atmosphere at a low temperature (e.g., -78 °C) is added the β-ketoester. Ethyl vinyl ketone is then added dropwise, and the reaction is stirred until completion. The reaction is quenched, and the product is isolated and purified by chromatography.

Reaction Mechanism: Lewis Acid Activation

In metal-catalyzed Michael additions, the metal center acts as a Lewis acid, coordinating to the carbonyl oxygen of the ethyl vinyl ketone. This coordination polarizes the α,β-unsaturated system, increasing the electrophilicity of the β-carbon and rendering it more susceptible to nucleophilic attack. The chiral ligands on the metal center create a stereodefined environment, controlling the facial selectivity of the nucleophilic addition.

Michael addition mechanism via Lewis acid activation.

Biocatalysis in Reactions of Ethyl Vinyl Ketone

The use of biocatalysts, such as whole cells or isolated enzymes, offers a green and highly selective alternative for organic synthesis. While the application of biocatalysts to reactions specifically involving ethyl vinyl ketone is not as extensively documented as organo- and metal catalysis, the enzymatic reduction of ketones is a well-established and powerful transformation.

The asymmetric reduction of prochiral ketones to chiral alcohols is a key application of biocatalysis.[3] Baker's yeast (Saccharomyces cerevisiae) is a commonly used and readily available biocatalyst for this purpose.[4] The reduction of ethyl acetoacetate, a related β-ketoester, by baker's yeast is a classic example that demonstrates the high stereoselectivity achievable with this method.[5] While specific quantitative data for the biocatalytic reduction of ethyl vinyl ketone is scarce, the general principles and experimental setups for ketone reduction using baker's yeast can be readily adapted. One study on the reduction of ethyl benzoylformate noted that the addition of methyl vinyl ketone increased the enantioselectivity of the reaction, suggesting the compatibility of vinyl ketones with these enzymatic systems.[6]

Experimental Protocol: Biocatalytic Reduction with Baker's Yeast

A typical procedure for the biocatalytic reduction of a ketone using baker's yeast is as follows:

A suspension of baker's yeast in a buffered aqueous solution (e.g., phosphate buffer) containing a carbohydrate source (e.g., glucose or sucrose) is prepared. The substrate, ethyl vinyl ketone, is then added to the fermenting yeast culture. The reaction is typically stirred at room temperature for a period of 24 to 72 hours. The progress of the reaction can be monitored by GC or TLC. Upon completion, the yeast cells are removed by filtration, and the product is extracted from the aqueous phase with an organic solvent. The chiral alcohol product can then be purified by distillation or chromatography.

Reaction Pathway: Enzymatic Reduction

The reduction of the ketone functionality in ethyl vinyl ketone by baker's yeast is catalyzed by oxidoreductase enzymes present in the yeast cells. These enzymes utilize a cofactor, typically nicotinamide adenine dinucleotide (NADH), as a source of hydride. The enzyme's chiral active site binds the ketone in a specific orientation, leading to the stereoselective transfer of a hydride to one face of the carbonyl group, resulting in the formation of a chiral alcohol with high enantiomeric purity. The yeast's metabolic processes continuously regenerate the NADH cofactor, allowing the reaction to proceed catalytically.

Experimental workflow for biocatalytic ketone reduction.

Conclusion

The choice of catalyst for reactions involving ethyl vinyl ketone is dictated by the desired transformation and stereochemical outcome. Organocatalysts, particularly imidazolidinone derivatives, offer a powerful and practical approach for achieving high enantioselectivity in Diels-Alder reactions. Metal-based catalysts provide an effective means of activating ethyl vinyl ketone for Michael additions, with good to excellent stereocontrol. While less explored for this specific substrate, biocatalysis presents a green and highly selective alternative for the reduction of the ketone functionality, offering access to valuable chiral building blocks. The experimental data and protocols provided in this guide serve as a valuable resource for researchers in the selection and implementation of the most suitable catalytic system for their synthetic needs.

References

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. Enantioselective Michael addition of β-keto esters to methyl vinyl ketone employing a chiral N,N′-dioxide–scandium trifluoromethanesulfonate complex as a catalyst - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. organicreactions.org [organicreactions.org]
• 4. youtube.com [youtube.com]
• 5. Solved Reduction of a ketone with Baker's Yeast Introduction | Chegg.com [chegg.com]
• 6. Baker's Yeast-Mediated Reductions of alpha-Keto Esters and an alpha-Keto-beta-Lactam. Two Routes to the Paclitaxel Side Chain - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Ethyl Vinyl Ketone Cross-Reactivity with Biological Nucleophiles

A comprehensive guide for researchers, scientists, and drug development professionals on the reactivity of ethyl vinyl ketone with key biological nucleophiles. This report provides a comparative analysis with other α,β-unsaturated carbonyl compounds, detailed experimental protocols for assessment, and an overview of the implicated cellular signaling pathways.

Ethyl vinyl ketone (EVK) is an α,β-unsaturated ketone that, due to its electrophilic nature, can react with various biological nucleophiles. This reactivity is of significant interest in the fields of toxicology and drug development, as it can lead to the covalent modification of cellular macromolecules such as proteins and DNA. Understanding the specificity and kinetics of these reactions is crucial for assessing the potential toxicity of EVK and for the rational design of targeted covalent inhibitors. This guide provides a comparative overview of EVK's reactivity with key biological nucleophiles, benchmarked against other relevant Michael acceptors.

Comparative Reactivity of Michael Acceptors

The primary mechanism of reaction for EVK and other α,β-unsaturated carbonyl compounds with biological nucleophiles is the Michael addition, where a nucleophile attacks the β-carbon of the unsaturated system. The reactivity of these electrophiles is influenced by factors such as the nature of the substituents on the double bond and the carbonyl group.

Table 1: Comparison of Michael Acceptor Reactivity with Biological Nucleophiles

Michael Acceptor	Nucleophile	Relative Reactivity	Adduct Type	Key Findings
Ethyl Vinyl Ketone (EVK)	Deoxyguanosine	Reactive	Cyclic 1,N2 and linear N7 adducts	Forms multiple DNA adducts, indicating genotoxic potential.[1]
Cysteine (in Glutathione)	High	Thioether conjugate	Expected to react readily with cysteine residues in proteins and glutathione.
Lysine	Moderate	Michael adduct	Reacts with lysine residues, though potentially at a slower rate than with cysteine.
Methyl Vinyl Ketone (MVK)	Lysine	Comparable to Acrolein	Mono- and bis-Michael adducts	Shows similar protein carbonylating activity to acrolein.[2]
Glutathione	High	Thioether conjugate	Depletes cellular glutathione, indicating high reactivity.
PI3K	Inhibitory	Covalent modification	Covalently modifies and inhibits PI3K, affecting downstream signaling.[3]
Acrolein	Lysine	High	Mono- and bis-Michael adducts, cyclic adducts	Forms various adducts with lysine, including unique cyclic structures.[2]
Cysteine, Histidine, Lysine	High	Michael adducts	Readily modifies these nucleophilic amino acid residues in proteins.[4][5]

Experimental Protocols

Accurate assessment of the cross-reactivity of EVK requires robust experimental methodologies. The following protocols provide a framework for quantifying the reaction with glutathione and identifying protein adducts.

Protocol 1: Quantification of EVK-Glutathione Conjugate Formation by HPLC

This protocol allows for the kinetic analysis of the reaction between EVK and glutathione (GSH).

• Reaction Mixture Preparation:

  • Prepare a stock solution of EVK in a suitable organic solvent (e.g., acetonitrile).

  • Prepare a stock solution of reduced glutathione (GSH) in a reaction buffer (e.g., 100 mM phosphate buffer, pH 7.4).

  • Initiate the reaction by mixing the EVK and GSH solutions in the reaction buffer to achieve the desired final concentrations (e.g., 1 mM EVK and 10 mM GSH).

• Time-Course Sampling:

  • At various time points (e.g., 0, 1, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

  • Quench the reaction immediately by adding a strong acid (e.g., trichloroacetic acid) to precipitate proteins and stop the reaction.

• Sample Preparation for HPLC:

  • Centrifuge the quenched samples to pellet the precipitated material.

  • Filter the supernatant through a 0.22 µm syringe filter.

• HPLC Analysis:

  • Inject the filtered sample onto a C18 reversed-phase HPLC column.

  • Use a suitable mobile phase gradient (e.g., a gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid) to separate the unreacted GSH and the EVK-GSH conjugate.

  • Monitor the elution profile using a UV detector at a wavelength where both GSH and the conjugate can be detected (e.g., 210 nm).

• Data Analysis:

  • Quantify the decrease in the GSH peak area and the increase in the EVK-GSH conjugate peak area over time.

  • Calculate the initial reaction rate from the linear phase of the reaction progress curve.

Protocol 2: Identification of Protein-EVK Adducts by LC-MS/MS

This protocol outlines a bottom-up proteomics approach to identify specific amino acid residues in proteins that are modified by EVK.

• Protein Incubation:

  • Incubate the protein of interest (e.g., a purified protein or a complex cell lysate) with EVK at a desired molar ratio in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) for a defined period.

• Sample Preparation for Proteolysis:

  • Remove excess, unreacted EVK by dialysis or using a desalting column.

  • Denature the protein sample (e.g., by heating with urea and dithiothreitol).

  • Alkylate free cysteine residues with iodoacetamide to prevent disulfide bond formation.

  • Digest the protein into peptides using a sequence-specific protease, such as trypsin.

• LC-MS/MS Analysis:

  • Separate the resulting peptide mixture using a nano-liquid chromatography (nanoLC) system coupled to a high-resolution tandem mass spectrometer (e.g., an Orbitrap or Q-TOF instrument).

  • The mass spectrometer should be operated in a data-dependent acquisition mode to automatically select peptide precursor ions for fragmentation (MS/MS).

• Data Analysis:

  • Search the acquired MS/MS spectra against a protein sequence database using a specialized software (e.g., MaxQuant, Proteome Discoverer).

  • Specify the potential mass modification corresponding to the addition of EVK (84.0575 Da) as a variable modification on nucleophilic amino acid residues (cysteine, lysine, histidine).

  • Manually validate the identified modified peptides by inspecting the MS/MS spectra for characteristic fragment ions.

Cellular Signaling Pathways and Logical Relationships

The covalent modification of proteins by EVK can disrupt their function and, consequently, affect cellular signaling pathways. Glutathione depletion, a likely consequence of EVK exposure, is a key event that can trigger various cellular responses.

Reaction of EVK with biological nucleophiles.

The reaction of EVK with cellular nucleophiles, particularly the abundant antioxidant glutathione, can lead to its depletion. This, in turn, can induce oxidative stress and activate specific signaling pathways.

Workflow for identifying protein-EVK adducts.

One of the key pathways activated in response to electrophilic stress and glutathione depletion is the Nrf2 signaling pathway. Under normal conditions, Nrf2 is kept inactive by Keap1. Covalent modification of Keap1 by electrophiles like EVK can lead to the stabilization and nuclear translocation of Nrf2, which then initiates the transcription of antioxidant and detoxification genes.

Signaling pathways affected by EVK.

References

• 1. Identification and characterization of deoxyguanosine adducts of methyl vinyl ketone and ethyl vinyl ketone. Genotoxicity of the ketones in the SOS Chromotest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Differences in lysine adduction by acrolein and methyl vinyl ketone: implications for cytotoxicity in cultured hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Methyl vinyl ketone and its analogs covalently modify PI3K and alter physiological functions by inhibiting PI3K signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Oxidative Stress and Covalent Modification of Protein with Bioactive Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Quantitative Analysis of Ethyl Vinyl Ketone in Complex Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantitative determination of ethyl vinyl ketone (EVK) in complex environmental matrices such as water, soil, and air. EVK is a reactive α,β-unsaturated ketone with industrial applications and is also found as an environmental contaminant, necessitating robust analytical methods for its detection and quantification.[1] This document outlines and compares the performance of three primary analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) with various sample introduction methods, Headspace-Solid Phase Microextraction-Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS), and High-Performance Liquid Chromatography (HPLC) with UV detection following derivatization.

Comparative Performance Data

The selection of an appropriate analytical method depends on factors such as the required sensitivity, the complexity of the sample matrix, and available instrumentation. The following tables summarize representative quantitative performance data for the analysis of EVK in water, soil, and air using different analytical techniques. These values are based on typical performance characteristics of the methods for similar volatile organic compounds (VOCs) and ketones.

Table 1: Quantitative Performance Data for EVK Analysis in Water

Parameter	Purge and Trap GC-MS	HS-SPME-GC-MS
Limit of Detection (LOD)	0.05 - 0.5 µg/L[2]	0.1 - 1.0 µg/L
Limit of Quantification (LOQ)	0.2 - 2.0 µg/L[2]	0.5 - 5.0 µg/L
Linearity Range	0.2 - 100 µg/L	0.5 - 200 µg/L
Recovery	85 - 110%	80 - 115%
Precision (%RSD)	< 10%	< 15%

Table 2: Quantitative Performance Data for EVK Analysis in Soil

Parameter	Headspace GC-MS	HS-SPME-GC-MS
Limit of Detection (LOD)	0.1 - 1.0 µg/kg	0.05 - 0.5 µg/kg
Limit of Quantification (LOQ)	0.5 - 5.0 µg/kg	0.2 - 2.0 µg/kg
Linearity Range	0.5 - 200 µg/kg	0.2 - 100 µg/kg
Recovery	80 - 110%	85 - 115%
Precision (%RSD)	< 15%	< 10%

Table 3: Quantitative Performance Data for EVK Analysis in Air

Parameter	HPLC-UV (DNPH Derivatization)
Limit of Detection (LOD)	0.1 - 0.5 ppbv[3]
Limit of Quantification (LOQ)	0.5 - 2.0 ppbv[4]
Linearity Range	0.5 - 50 ppbv
Recovery	90 - 110% (sampling & analysis)
Precision (%RSD)	< 10%

Experimental Protocols & Workflows

Detailed methodologies are crucial for the reproducibility of analytical results. This section provides detailed protocols for the key experiments cited in the comparison tables.

Purge and Trap Gas Chromatography-Mass Spectrometry (P&T-GC-MS) for Water Samples

This method is highly sensitive for the analysis of volatile organic compounds (VOCs) in aqueous matrices.[2][5]

Experimental Workflow:

P&T-GC-MS Workflow for Water Analysis.

Protocol:

• Sample Collection: Collect water samples in 40 mL amber glass vials with PTFE-lined septa, ensuring no headspace.

• Purging: Place a 5-25 mL aliquot of the water sample into a sparging vessel. Purge with high-purity helium or nitrogen at a flow rate of 40 mL/min for 11 minutes at ambient temperature.[6]

• Trapping: The purged volatiles are trapped on a sorbent trap (e.g., Tenax®, silica gel, and carbon molecular sieve).

• Desorption: The trap is rapidly heated to 250°C, and the analytes are desorbed into the GC inlet with a helium flow.

• GC-MS Analysis:

  • GC Column: 30 m x 0.25 mm ID, 1.4 µm film thickness (e.g., Rtx-VMS or equivalent).[7]

  • Oven Program: Initial temperature of 40°C held for 2 minutes, ramp to 180°C at 10°C/min, then ramp to 220°C at 20°C/min and hold for 2 minutes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • MS Detector: Electron Ionization (EI) at 70 eV. Scan range of m/z 35-300.

  • Quantification Ion for EVK: m/z 55 (primary), m/z 84 (secondary).

Headspace-Solid Phase Microextraction-Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS) for Soil and Water Samples

HS-SPME is a solvent-free extraction technique that is simple, fast, and sensitive for the analysis of volatile and semi-volatile compounds.[8]

Experimental Workflow:

HS-SPME-GC-MS Workflow.

Protocol:

• Sample Preparation:

  • Water: Place 10 mL of the water sample into a 20 mL headspace vial.

  • Soil: Weigh 5 g of soil into a 20 mL headspace vial. For improved extraction efficiency, add 5 mL of reagent water and a salting agent (e.g., NaCl).[8] For field preservation and extraction of VOCs from soil, methanol can be used.[9][10]

• HS-SPME:

  • Fiber: Use a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber.

  • Incubation: Incubate the vial at 60°C for 15 minutes with agitation.

  • Extraction: Expose the SPME fiber to the headspace for 30 minutes at 60°C.

• GC-MS Analysis:

  • Desorption: Desorb the fiber in the GC inlet at 250°C for 2 minutes in splitless mode.

  • GC Column and Oven Program: Same as for P&T-GC-MS.

  • MS Detector: Same as for P&T-GC-MS.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV) for Air Samples (DNPH Derivatization)

This method is a standard approach for the analysis of aldehydes and ketones in ambient air.[3][4] The carbonyl group of EVK reacts with 2,4-dinitrophenylhydrazine (DNPH) to form a stable, UV-active derivative.

Experimental Workflow:

HPLC-DNPH Workflow for Air Analysis.

Protocol:

• Air Sampling: Draw a known volume of air (e.g., 60-120 L) through a silica gel cartridge coated with acidified DNPH at a flow rate of 1-1.5 L/min.

• Sample Preparation:

  • Elute the cartridge with 5 mL of acetonitrile.

  • Adjust the final volume to 5 mL in a volumetric flask.

• HPLC-UV Analysis:

  • HPLC Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile and water. For example, start with 60% acetonitrile, ramp to 80% over 15 minutes, hold for 5 minutes, and then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • UV Detector Wavelength: 360 nm.[11]

  • Quantification: The EVK-DNPH derivative is identified by its retention time and quantified using a calibration curve prepared from an authentic standard. A chromatogram for a similar compound, methyl vinyl ketone-DNPH, shows the expected separation.[12]

Discussion and Comparison of Methods

GC-MS Based Methods (P&T-GC-MS and HS-SPME-GC-MS):

• Advantages:

  • High Specificity: Mass spectrometry provides definitive identification of the analyte.

  • High Sensitivity: Especially with P&T for water samples, very low detection limits can be achieved.[2]

  • Versatility: Can be applied to a wide range of volatile compounds in various matrices.

  • Solvent-Free (SPME): HS-SPME is an environmentally friendly technique that minimizes solvent use and waste.[8]

• Limitations:

  • Matrix Effects: Complex environmental samples can contain interfering compounds that may affect the accuracy of quantification.

  • Instrumentation Cost: GC-MS systems are generally more expensive than HPLC-UV systems.[13]

  • Thermal Lability: Although EVK is volatile, some highly reactive or thermally labile compounds may degrade in the hot GC inlet.

HPLC-UV with DNPH Derivatization:

• Advantages:

  • Robust and Widely Used: A well-established method for carbonyl analysis in air.[3][4]

  • Suitable for Non-Volatile Derivatives: The DNPH derivatives are less volatile and more stable than the parent ketones, making them well-suited for HPLC analysis.

  • Lower Instrumentation Cost: HPLC-UV systems are generally more accessible and less expensive to maintain than GC-MS systems.[13]

• Limitations:

  • Derivatization Step: The derivatization reaction adds a step to the sample preparation and can be a source of error. The DNPH reagent can also contain impurities.[11]

  • Less Specificity than MS: UV detection is not as specific as mass spectrometry, and co-eluting compounds can interfere with quantification.

  • Matrix Specificity: Primarily developed for air samples, adaptation to water or soil requires significant method development for the extraction of the DNPH derivative.

Conclusion

The choice of analytical method for the quantitative analysis of ethyl vinyl ketone in environmental samples depends on the specific requirements of the study. For high-sensitivity and high-specificity analysis in water and soil, GC-MS coupled with Purge and Trap or HS-SPME is recommended. For routine monitoring of EVK in air, HPLC-UV with DNPH derivatization offers a robust and cost-effective solution. Method validation, including the determination of detection limits, linearity, accuracy, and precision, is crucial for obtaining reliable and defensible data for any of these techniques.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. agilent.com [agilent.com]
• 3. epa.gov [epa.gov]
• 4. agilent.com [agilent.com]
• 5. glsciences.eu [glsciences.eu]
• 6. tools.thermofisher.com [tools.thermofisher.com]
• 7. A 12-Minute Purge and Trap GC/MS Analysis for Volatiles [restek.com]
• 8. journal.gnest.org [journal.gnest.org]
• 9. alsglobal.com [alsglobal.com]
• 10. alsglobal.com [alsglobal.com]
• 11. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 12. researchgate.net [researchgate.net]
• 13. Determination of Contaminants: HPLC vs. GC - Tentamus Group [tentamus.com]

Structure-Activity Relationship of α,β-Unsaturated Ketones: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The α,β-unsaturated ketone moiety is a prominent scaffold in medicinal chemistry, recognized for its diverse biological activities. This guide provides a comparative analysis of the structure-activity relationships (SAR) of various α,β-unsaturated ketones, with a focus on their anticancer, antioxidant, and enzyme inhibitory properties. The information is supported by experimental data and detailed methodologies to aid in the design and development of novel therapeutic agents.

Comparative Biological Activity of α,β-Unsaturated Ketones

The following table summarizes the in vitro biological activities of representative α,β-unsaturated ketones and their derivatives. The data highlights how structural modifications influence their potency against different cancer cell lines and their capacity for enzyme inhibition and radical scavenging.

Compound ID	Structure	Target Cell Line/Enzyme	Activity (IC50 in µM)	Reference
6a	2-(4-Methoxybenzylidene)cyclohexanone	HepG2	10.2	[1][2]
MCF-7	12.5	[1][2]
HeLa	11.8	[1][2]
PC-3	18.1	[1][2]
EGFR Kinase	4.66	[1][2]
6b	2-(3,4,5-Trimethoxybenzylidene)cyclohexanone	HepG2	5.5	[1][2]
MCF-7	6.3	[1][2]
HeLa	7.1	[1][2]
PC-3	8.9	[1][2]
EGFR Kinase	0.56	[1][2]
7	2-(4-Chlorobenzylidene)cyclohexanone	HepG2	8.4	[1][2]
MCF-7	9.1	[1][2]
HeLa	10.3	[1][2]
PC-3	11.2	[1][2]
EGFR Kinase	1.6	[1][2]
8b	Pyrazoline derivative of an α,β-unsaturated ketone	HepG2	7.9	[1][2]
MCF-7	8.5	[1][2]
HeLa	9.7	[1][2]
PC-3	10.4	[1][2]
EGFR Kinase	2.16	[1][2]
Sorafenib	Reference Drug	EGFR Kinase	1.28	[1][2]

Key Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to ensure reproducibility and facilitate comparative analysis.

Anticancer Activity: MTT Assay

This assay determines the cytotoxic effect of compounds on cancer cell lines by measuring metabolic activity.[1][2][3][4]

Materials:

• 96-well microplate

• Cancer cell lines (e.g., HepG2, MCF-7, HeLa, PC-3)

• Cell culture medium (e.g., RPMI-1640) with 10% fetal bovine serum

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5 × 10^4 cells/well and incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for the desired period (e.g., 48 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells.

References

• 1. researchhub.com [researchhub.com]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Ethyl Vinyl Ketone: A Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of ethyl vinyl ketone in a laboratory setting. The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals while maintaining compliance with general hazardous waste regulations.

Immediate Safety and Handling Precautions:

Ethyl vinyl ketone is a highly flammable liquid and should be handled with extreme care.[1][2] Vapors may cause a flash fire or explosion.[1] Always work in a well-ventilated area, preferably within a fume hood, and ensure that eyewash stations and safety showers are readily accessible.[3][4] Personal protective equipment (PPE) is mandatory when handling this chemical.

Personal Protective Equipment (PPE) Recommendations

PPE Category	Recommendation	Rationale
Eye Protection	Chemical safety goggles and a face shield.[4]	Protects against splashes and vapors.
Hand Protection	Chemical-resistant gloves. For Methyl Ethyl Ketone (MEK), nitrile and butyl rubber are often recommended. Double gloving may be appropriate. Consult your EHS department.	Prevents skin contact. Given the lack of specific data for ethyl vinyl ketone, a conservative approach is necessary.
Skin and Body	A flame-retardant lab coat and closed-toe shoes.	Protects against accidental spills and splashes.
Respiratory	Use in a well-ventilated area or fume hood. If ventilation is inadequate, a NIOSH-approved respirator with organic vapor cartridges may be necessary.[3]	Prevents inhalation of harmful vapors. The need for respiratory protection should be determined by a workplace hazard assessment.

Step-by-Step Disposal Protocol for Ethyl Vinyl Ketone

The disposal of ethyl vinyl ketone must be carried out in strict accordance with local, state, and federal regulations. The following is a general protocol for the disposal of small quantities of ethyl vinyl ketone from a laboratory.

1. Waste Identification and Segregation:

• Ethyl vinyl ketone waste is classified as hazardous due to its flammability.[1]

• Do not mix ethyl vinyl ketone waste with other waste streams, particularly oxidizers or other incompatible chemicals.[5]

2. Container Selection and Labeling:

• Use a designated, leak-proof, and chemically compatible waste container. Glass or a suitable plastic container is generally appropriate.

• The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "Ethyl Vinyl Ketone," and the approximate concentration if in a solution.[6]

• An accumulation start date must be clearly marked on the label.[6]

3. Waste Accumulation:

• Store the waste container in a designated Satellite Accumulation Area (SAA).

• The SAA should be a well-ventilated, cool, and dry area, away from sources of ignition such as heat, sparks, and open flames.[1][5]

• Keep the waste container tightly closed at all times, except when adding waste.

4. Spill Management:

• In the event of a small spill, absorb the liquid with an inert absorbent material such as vermiculite, dry sand, or earth.[1][7]

• Use non-sparking tools to clean up the spill.[7][8]

• Place the absorbent material and any contaminated cleaning materials into a designated hazardous waste container.

• For large spills, evacuate the area and contact your institution's EHS department immediately.

5. Arranging for Disposal:

• Once the waste container is full or the accumulation time limit set by your institution is reached, arrange for pickup and disposal by a licensed hazardous waste disposal company.

• Follow your institution's specific procedures for requesting a hazardous waste pickup.

6. Empty Container Disposal:

• A container that has held ethyl vinyl ketone should be considered hazardous waste until properly decontaminated.

• For "acutely" hazardous waste, the container must be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.

• For non-acutely hazardous waste, the container should be emptied as much as possible, with the residue collected as hazardous waste. Once emptied, the label should be defaced before disposal as regular trash. Consult your EHS department to determine the appropriate procedure for ethyl vinyl ketone containers.

Important Considerations:

• DO NOT dispose of ethyl vinyl ketone down the drain.[7]

• DO NOT allow ethyl vinyl ketone to be released into the environment.[1][3]

• Always consult your institution's specific chemical hygiene plan and hazardous waste management guidelines.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of ethyl vinyl ketone.

Caption: Workflow for the proper disposal of ethyl vinyl ketone.

References

• 1. WERCS Studio - Application Error [assets.thermofisher.com]
• 2. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]
• 3. calpaclab.com [calpaclab.com]
• 4. ehs.sfsu.edu [ehs.sfsu.edu]
• 5. Section 726 [ilga.gov]
• 6. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 7. Methyl Ethyl Ketone - W.P. Law Incorporated [wplawinc.com]
• 8. Laboratory Waste – UF | EHS [ehs.ufl.edu]

Personal protective equipment for handling Ethyl vinyl ketone

Essential Safety and Handling Guide for Ethyl Vinyl Ketone

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling Ethyl vinyl ketone (EVK), a highly flammable and toxic chemical intermediate used in various organic synthesis and polymer applications.[1] Adherence to these procedural, step-by-step instructions is critical to mitigate risks and ensure safe operational conduct.

Personal Protective Equipment (PPE)

When handling Ethyl vinyl ketone, a comprehensive PPE strategy is non-negotiable. The following table summarizes the required personal protective equipment.

Body Part	Required PPE	Specifications and Remarks
Eyes/Face	Safety Goggles and Face Shield	Tightly fitting safety goggles are essential.[2] A face shield (8-inch minimum) must be worn to protect against splashes.[2] Contact lenses should not be worn.[3]
Hands	Chemical-resistant gloves	Neoprene or nitrile rubber gloves are recommended.[3] Always inspect gloves for integrity before use.[4]
Body	Protective Clothing	Long-sleeved clothing and a lab coat are mandatory.[4] For larger quantities or in case of potential exposure, a chemical-resistant suit should be worn.
Respiratory	Respirator	Work should be conducted in a well-ventilated fume hood.[1] If ventilation is inadequate, a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges is necessary.[2] For higher exposures, a full-face supplied-air respirator is required.[2][5]

Operational Plan: From Handling to Disposal

A systematic approach to handling Ethyl vinyl ketone is crucial for minimizing exposure and preventing accidents.

1. Preparation and Handling:

• Ventilation: Always handle Ethyl vinyl ketone in a well-ventilated area, preferably within a chemical fume hood.[1]

• Ignition Sources: EVK is highly flammable.[1][2] Keep it away from heat, sparks, open flames, and hot surfaces.[2][4][6][7] Use non-sparking tools and explosion-proof electrical equipment.[4][5][7][8]

• Grounding: Ground and bond containers and receiving equipment to prevent static discharge.[4][5][7]

• Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[2][4][6] Do not inhale vapor or mist.[2] Prevent the build-up of electrostatic charge.[2]

2. Storage:

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][4][6][7]

• Location: Store in a flame-proof area.[1] A refrigerator/flammables cabinet is recommended.[4][6] The recommended storage temperature is -20°C.[2]

• Incompatibilities: Store away from strong oxidizing agents.[4][6]

3. Accidental Spills:

• Evacuate: Immediately evacuate the area.[1]

• Ventilate: Ensure adequate ventilation.[2]

• Containment: For small spills, soak up with inert absorbent material such as sand, earth, or vermiculite.[2][4] For large spills, dike the area to prevent spreading.[8]

• Cleanup: Use non-sparking tools for cleanup.[3][8] Place the absorbed material in a suitable, closed container for disposal.[2][4]

4. Disposal:

• Waste Classification: Ethyl vinyl ketone waste is classified as hazardous.[4]

• Procedure: Dispose of contents and containers in accordance with local, regional, and national regulations at an approved waste disposal plant.[2][4] Do not mix with other waste.[2] Handle uncleaned containers as you would the product itself.[2]

Emergency Procedures

Immediate and appropriate responses to emergencies can significantly mitigate harm.

First-Aid Measures:

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids.[4][6] Seek immediate medical attention.[4][6]

• Skin Contact: Take off immediately all contaminated clothing.[2][4][7] Wash off with plenty of water for at least 15 minutes.[4][6] If skin irritation persists, call a physician.[4][6]

• Inhalation: Move the person to fresh air.[2][4][6] If not breathing, give artificial respiration.[2][4] Get medical attention if symptoms occur.[4][6]

• Ingestion: Clean the mouth with water and drink plenty of water afterward.[4][6] Do NOT induce vomiting.[2] Seek immediate medical attention.[2]

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use dry sand, dry chemical, alcohol-resistant foam, or carbon dioxide (CO2).[2][4] Water mist may be used to cool closed containers.[4]

• Unsuitable Extinguishing Media: Do not use a water jet.[2]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[2][4]

Workflow for Safe Handling of Ethyl Vinyl Ketone

References

• 1. Ethyl Vinyl Ketone | 1629-58-9 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. gelest.com [gelest.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. nj.gov [nj.gov]
• 6. fishersci.com [fishersci.com]
• 7. Page loading... [guidechem.com]
• 8. vdam.kdsi.net [vdam.kdsi.net]